(S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Core Science & Biosynthesis

What is the role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in fatty acid metabolism?

An In-depth Technical Guide on the Role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Fatty Acid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a presumed metabolic intermediate in the catabolism of 17-methyloctadecanoic acid, a long-chain, iso-branched-chain fatty acid (BCFA). While direct experimental data on (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is not extensively available in current literature, its structure strongly suggests a role within the mitochondrial or peroxisomal beta-oxidation pathway. This guide synthesizes information based on the established principles of fatty acid metabolism to infer the role and significance of this molecule. It covers the hypothetical metabolic pathway, the enzymology involved, potential quantitative aspects, and generalized experimental protocols for its study.

Introduction to 17-Methyloctadecanoic Acid Metabolism

17-methyloctadecanoic acid is a saturated fatty acid with a methyl group at the 17th carbon position.[1] As a branched-chain fatty acid, its metabolism is crucial for understanding lipid diversity and its implications in cellular energy and signaling.[2] BCFAs are integral components of cell membranes and have been implicated in various physiological processes, including the regulation of gene expression related to lipid metabolism and inflammation.[2]

The catabolism of long-chain fatty acids, including BCFAs, primarily occurs through beta-oxidation, a cyclical process that shortens the fatty acid chain to produce acetyl-CoA, NADH, and FADH2.[3] The presence of a methyl branch can sometimes necessitate alternative oxidative pathways, such as alpha-oxidation, particularly if the branch is at the beta-carbon.[4][5] However, for an iso-BCFA like 17-methyloctadecanoic acid, standard beta-oxidation can proceed from the carboxyl end until the final few cycles.

The Inferred Role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Beta-Oxidation

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is hypothesized to be the product of the second step and the substrate for the third step in the first cycle of beta-oxidation of 17-methyloctadecanoyl-CoA. The "(S)" stereoisomer is characteristic of the intermediates formed during mitochondrial and peroxisomal beta-oxidation.

The initial steps in the catabolism of 17-methyloctadecanoic acid are as follows:

• Activation: 17-methyloctadecanoic acid is activated in the cytoplasm to 17-methyloctadecanoyl-CoA by a long-chain acyl-CoA synthetase. This reaction requires ATP.

• Transport: The activated fatty acyl-CoA is transported into the mitochondrial matrix or the peroxisome.

• Beta-Oxidation Cycle 1:

  • Dehydrogenation: 17-methyloctadecanoyl-CoA is oxidized by an acyl-CoA dehydrogenase to form trans-Δ²-17-methyloctadecenoyl-CoA. This step reduces FAD to FADH₂.

  • Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond, forming (S)-3-Hydroxy-17-methyloctadecanoyl-CoA .[6]

  • Dehydrogenation: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is then oxidized by 3-hydroxyacyl-CoA dehydrogenase to 3-keto-17-methyloctadecanoyl-CoA. This step reduces NAD+ to NADH.[3][6]

  • Thiolysis: Thiolase cleaves 3-keto-17-methyloctadecanoyl-CoA, releasing a molecule of acetyl-CoA and a shortened 15-methylhexadecanoyl-CoA.

This cycle repeats, with each turn shortening the fatty acid chain by two carbons and producing one molecule each of acetyl-CoA, FADH₂, and NADH. The final cycles of beta-oxidation will yield propionyl-CoA due to the odd-numbered nature of the remaining carbon skeleton.[7] Propionyl-CoA is then converted to succinyl-CoA, which can enter the citric acid cycle.[8][9]

Visualization of the Inferred Metabolic Pathway

Caption: Inferred beta-oxidation pathway of 17-methyloctadecanoic acid.

Enzymology of Branched-Chain Fatty Acid Beta-Oxidation

The enzymes involved in the beta-oxidation of long-chain BCFAs are similar to those for straight-chain fatty acids, although substrate specificities may vary. Peroxisomes also play a role in the metabolism of these fatty acids.[10][11]

Enzyme Class	Substrate (Example)	Product (Example)	Cellular Location
Long-Chain Acyl-CoA Synthetase	17-Methyloctadecanoic Acid	17-Methyloctadecanoyl-CoA	Cytoplasm, ER, Peroxisome
Acyl-CoA Dehydrogenase	17-Methyloctadecanoyl-CoA	trans-Δ²-17-Methyloctadecenoyl-CoA	Mitochondria, Peroxisome
Enoyl-CoA Hydratase	trans-Δ²-17-Methyloctadecenoyl-CoA	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	Mitochondria, Peroxisome
3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	3-Keto-17-methyloctadecanoyl-CoA	Mitochondria, Peroxisome
Thiolase	3-Keto-17-methyloctadecanoyl-CoA	15-Methylhexadecanoyl-CoA + Acetyl-CoA	Mitochondria, Peroxisome
Propionyl-CoA Carboxylase	Propionyl-CoA	(S)-Methylmalonyl-CoA	Mitochondria
Methylmalonyl-CoA Racemase	(S)-Methylmalonyl-CoA	(R)-Methylmalonyl-CoA	Mitochondria
Methylmalonyl-CoA Mutase	(R)-Methylmalonyl-CoA	Succinyl-CoA	Mitochondria

Quantitative Data: Theoretical Energy Yield

The complete oxidation of one molecule of 17-methyloctadecanoic acid (a C19 fatty acid) is expected to proceed through 7 cycles of beta-oxidation, yielding 7 molecules of acetyl-CoA and 1 molecule of propionyl-CoA.[7]

Process	FADH₂ Produced	NADH Produced	Acetyl-CoA Produced	Propionyl-CoA Produced
7 Cycles of β-Oxidation	7	7	7	1
Metabolism of 7 Acetyl-CoA	7	21	-	-
Metabolism of 1 Propionyl-CoA (to Succinyl-CoA)	1	1	-	-
Metabolism of Succinyl-CoA	1	2	-	-
Total	16	31	-	-
ATP from FADH₂ (x 1.5)	24
ATP from NADH (x 2.5)	77.5
ATP/GTP from substrate-level phosphorylation	8
Gross ATP Yield	109.5
ATP for initial activation	-2
Net ATP Yield	107.5

Note: ATP yield estimations are based on P/O ratios of 1.5 for FADH₂ and 2.5 for NADH.

Regulation of Branched-Chain Fatty Acid Metabolism

The metabolism of BCFAs is interconnected with that of branched-chain amino acids (BCAAs) and is regulated by systemic metabolic signals. Elevated levels of BCAAs and their metabolites have been shown to influence fatty acid oxidation.[12][13]

Caption: Interplay between BCAA and BCFA metabolism regulation.

Experimental Protocols: Analysis of Acyl-CoA Intermediates

The following is a generalized protocol for the identification and quantification of acyl-CoA species, including hydroxylated intermediates like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, from biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To quantify the levels of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other related acyl-CoAs in cell or tissue extracts.

Methodology:

• Sample Preparation:

  • Homogenize flash-frozen tissue or cell pellets in a cold extraction buffer (e.g., 2:1:1 methanol:acetonitrile (B52724):water with internal standards).

  • Centrifuge to pellet proteins and debris.

  • Collect the supernatant and dry it under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Employ a C18 reverse-phase column to separate the acyl-CoAs based on their hydrophobicity. A gradient elution with solvents such as water with formic acid and acetonitrile with formic acid is typically used.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI).

  • Detection: Use Multiple Reaction Monitoring (MRM) to specifically detect and quantify the target acyl-CoAs. The transitions would be from the precursor ion (the mass of the intact acyl-CoA) to a specific product ion (e.g., the Coenzyme A fragment).

• Data Analysis:

  • Generate standard curves for absolute quantification using synthetic standards of the acyl-CoAs of interest.

  • Normalize the data to the internal standards and the initial sample amount (e.g., protein concentration or cell number).

Caption: Generalized workflow for acyl-CoA analysis by LC-MS/MS.

Conclusion and Future Directions

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a putative intermediate in the beta-oxidation of 17-methyloctadecanoic acid. Its transient existence is critical for the progression of the fatty acid spiral, leading to energy production. While its direct roles in signaling or regulation are unknown, its position in the metabolic pathway underscores the importance of understanding the complete catabolism of branched-chain fatty acids.

Future research should focus on:

• The development of specific antibodies and analytical standards for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA to confirm its existence and quantify its levels in various physiological and pathological states.

• Characterizing the specific enzymes that process 17-methyloctadecanoyl-CoA and its downstream intermediates to understand substrate preferences and reaction kinetics.

• Investigating the regulatory mechanisms that govern the flux through the BCFA oxidation pathway, particularly in the context of metabolic diseases such as obesity and type 2 diabetes.

This guide provides a foundational understanding of the likely role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, offering a framework for researchers and professionals in drug development to further explore the intricacies of branched-chain fatty acid metabolism.

References

• 1. 17-Methyloctadecanoic acid | C19H38O2 | CID 3083779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. microbenotes.com [microbenotes.com]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. onlinesciencenotes.com [onlinesciencenotes.com]
• 7. quora.com [quora.com]
• 8. Propionyl-CoA - Wikipedia [en.wikipedia.org]
• 9. Figure 2. [Metabolic pathway. Propionyl-coenzyme A carboxylase...]. - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Peroxisomal lipid degradation via beta- and alpha-oxidation in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aocs.org [aocs.org]
• 12. Frontiers | Coordinated Modulation of Energy Metabolism and Inflammation by Branched-Chain Amino Acids and Fatty Acids [frontiersin.org]
• 13. Branched-chain amino acid metabolism: Pathophysiological mechanism and therapeutic intervention in metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (S)-3-Hydroxyacyl-CoAs with a Focus on Long-Chain Derivatives

Disclaimer: Extensive searches for the specific molecule, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA , did not yield any direct scientific literature, experimental data, or database entries. The information presented in this guide is therefore based on the well-established knowledge of the broader class of long-chain (S)-3-hydroxyacyl-CoA molecules, which share structural and functional similarities. The data and protocols provided should be considered representative for this class of compounds and not specific to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Structure of (S)-3-Hydroxyacyl-CoAs

(S)-3-Hydroxyacyl-CoAs are intermediates in the metabolic pathway of fatty acid β-oxidation. Their general structure consists of a long-chain fatty acid that is hydroxylated at the beta-carbon (C3) and linked to a Coenzyme A (CoA) molecule via a thioester bond. The "(S)" designation indicates the stereochemistry at the hydroxylated carbon.

Based on its name, the inferred structure of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA would be an 18-carbon fatty acyl-CoA with a hydroxyl group at the C3 position in the (S) configuration and a methyl group at the C17 position.

General Structure of an (S)-3-Hydroxyacyl-CoA:

Where "R" represents the remainder of the fatty acid carbon chain. For the inferred structure of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, "R" would be a 14-carbon chain with a methyl group at the end.

Chemical Properties of Long-Chain 3-Hydroxyacyl-CoAs

Property	Representative Value (for related compounds)	Data Source
Molecular Formula	C37H66N7O18P3S ((S)-3-hydroxypalmitoyl-CoA)	PubChem
Molecular Weight	~1021.9 g/mol ((S)-3-hydroxypalmitoyl-CoA)	PubChem
Physical State	Solid (General observation for similar compounds)	HMDB
Water Solubility	Predicted to be low	-
pKa (Strongest Acidic)	~0.8 (Predicted for similar structures)	-
pKa (Strongest Basic)	~4.0 (Predicted for similar structures)	-

Note: These values are for illustrative purposes and would vary based on the specific carbon chain length and any additional functional groups.

Biological Role and Signaling Pathways

(S)-3-Hydroxyacyl-CoAs are crucial intermediates in the mitochondrial fatty acid β-oxidation pathway.[1] This metabolic process is essential for energy production from fats, particularly during periods of fasting or prolonged exercise.[2]

The key step involving (S)-3-hydroxyacyl-CoAs is catalyzed by the enzyme 3-hydroxyacyl-CoA dehydrogenase .[3] This enzyme oxidizes the 3-hydroxyl group to a 3-keto group, a critical reaction in the breakdown of fatty acids into two-carbon acetyl-CoA units.[2][3] These acetyl-CoA units can then enter the citric acid cycle to generate ATP.[4][5]

Deficiencies in the enzymes responsible for processing long-chain 3-hydroxyacyl-CoAs, such as long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency, are serious inherited metabolic disorders.[6][7] These conditions lead to an inability to properly metabolize long-chain fatty acids, resulting in a buildup of toxic intermediates and a lack of energy, which can cause severe symptoms including hypoglycemia, cardiomyopathy, and liver dysfunction.[8][9]

Below is a diagram illustrating the central role of (S)-3-Hydroxyacyl-CoA in the fatty acid β-oxidation pathway.

Caption: The mitochondrial fatty acid β-oxidation spiral.

Experimental Protocols

As no protocols for the specific analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA were found, a general and widely used method for the quantitative analysis of 3-hydroxy fatty acids is presented below. This method is crucial for the diagnosis of fatty acid oxidation disorders.[10][11]

General Protocol: Quantitative Analysis of 3-Hydroxy Fatty Acids by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for the analysis of 3-hydroxy fatty acids in biological samples.[10][12]

I. Objective: To quantify the levels of 3-hydroxy fatty acids of various chain lengths in a biological matrix (e.g., plasma, serum, or fibroblast culture medium).[10]

II. Materials:

• Biological sample (e.g., 500 µL of plasma)

• Stable isotope-labeled internal standards for each 3-hydroxy fatty acid of interest (e.g., 1,2-¹³C-labeled)[10]

• 10 M Sodium Hydroxide (NaOH) for hydrolysis (optional, to measure total fatty acids)

• 6 M Hydrochloric Acid (HCl) for acidification

• Ethyl acetate (B1210297) for extraction

• Nitrogen gas for drying

• Derivatizing agent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS)

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

III. Methodology:

• Sample Preparation and Internal Standard Spiking:

  • To 500 µL of the sample, add a known amount of each stable isotope-labeled internal standard.[12]

• Hydrolysis (Optional):

  • For the determination of total 3-hydroxy fatty acids (free and esterified), add 500 µL of 10 M NaOH and incubate for 30 minutes to hydrolyze the esters.[12]

• Acidification:

  • Acidify the samples with 6 M HCl to protonate the fatty acids.[12]

• Liquid-Liquid Extraction:

  • Extract the 3-hydroxy fatty acids from the acidified aqueous sample using two portions of ethyl acetate (e.g., 3 mL each).[12]

  • Vortex thoroughly and centrifuge to separate the layers.

  • Combine the organic (upper) layers.

• Drying:

  • Evaporate the solvent from the combined organic extracts under a gentle stream of nitrogen gas at approximately 37°C.[12]

• Derivatization:

  • To the dried residue, add the derivatizing agent (e.g., 100 µL of BSTFA + TMCS).[12]

  • Incubate at 80°C for 1 hour to convert the hydroxyl and carboxyl groups to their trimethylsilyl (B98337) (TMS) derivatives, which are more volatile and suitable for GC analysis.[12]

• GC-MS Analysis:

  • Inject an aliquot (e.g., 1 µL) of the derivatized sample into the GC-MS system.

  • The gas chromatograph separates the different 3-hydroxy fatty acid derivatives based on their chain length and boiling points.

  • The mass spectrometer detects and quantifies the derivatized fatty acids. Selected Ion Monitoring (SIM) mode is often used for enhanced sensitivity and specificity, monitoring characteristic ions for both the native and the isotope-labeled internal standards.[12]

IV. Data Analysis:

• The concentration of each 3-hydroxy fatty acid is calculated by comparing the peak area of the native compound to the peak area of its corresponding stable isotope-labeled internal standard.[12]

This protocol provides a robust framework for the analysis of 3-hydroxy fatty acids and can be adapted for various research and clinical applications.

References

• 1. aocs.org [aocs.org]
• 2. fiveable.me [fiveable.me]
• 3. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. jackwestin.com [jackwestin.com]
• 5. Fatty acid beta oxidation | Abcam [abcam.com]
• 6. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency: MedlinePlus Genetics [medlineplus.gov]
• 7. google.com [google.com]
• 8. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. medlineplus.gov [medlineplus.gov]
• 10. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]

The Role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Lipid A Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system. Its structure, particularly the number and type of acyl chains, is a critical determinant of this activity. While the canonical lipid A structure, such as that of Escherichia coli, is well-characterized and consists of straight-chain fatty acids, a growing body of evidence reveals significant structural diversity across different bacterial species. This includes the incorporation of branched-chain fatty acids (BCFAs), which modulate the physical properties of the bacterial outer membrane and its interaction with the host immune system. This technical guide delves into the function of a specific branched-chain fatty acyl-CoA, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, in the biosynthesis of lipid A, providing a comprehensive overview of the current understanding, experimental evidence, and methodologies for its study.

Biosynthesis of Branched-Chain Fatty Acids for Lipid A Acylation

The presence of BCFAs in bacterial lipids, including lipid A, is a strategy to maintain membrane fluidity, especially in response to environmental cues.[1][2] The biosynthesis of these fatty acids diverges from the canonical straight-chain fatty acid synthesis pathway at the initiation step.

Initiation of Anteiso-Branched-Chain Fatty Acid Synthesis

Anteiso-BCFAs, which have a methyl branch on the antepenultimate carbon, are synthesized using primers derived from the catabolism of branched-chain amino acids, primarily isoleucine.[3][4] The synthesis of 17-methyloctadecanoic acid, an anteiso-C19:0 fatty acid, is initiated with 2-methylbutyryl-CoA, which is derived from isoleucine through a series of enzymatic reactions involving a branched-chain α-keto acid decarboxylase.[5]

The general pathway for the initiation and elongation of anteiso-BCFAs is depicted below:

Figure 1: Biosynthesis of 17-methyloctadecanoic acid.

3-Hydroxylation and Activation

The primary acyl chains of lipid A are typically 3-hydroxy fatty acids. Evidence suggests that the 3-hydroxy group is not introduced by a separate hydroxylation event after fatty acid synthesis, but rather is a key intermediate in the fatty acid synthesis cycle itself.[6] During each elongation cycle catalyzed by the fatty acid synthase (FAS) complex, a β-ketoacyl-ACP intermediate is reduced to a (R)-3-hydroxyacyl-ACP. In the context of lipid A synthesis, this 3-hydroxyacyl-ACP can be directly utilized by the initial acyltransferases.

For incorporation into lipid A, the synthesized 17-methyloctadecanoic acid must be in its 3-hydroxylated and CoA-activated form: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. The stereochemistry at the 3-position is critical for its role in lipid A biosynthesis.

Incorporation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA into Lipid A

The committed step in lipid A biosynthesis is the acylation of UDP-N-acetylglucosamine (UDP-GlcNAc) by a 3-hydroxy fatty acyl group, a reaction catalyzed by the acyltransferase LpxA. A second acyltransferase, LpxD, then adds another 3-hydroxy fatty acid to generate a diacylated intermediate. The substrate specificity of these enzymes is a key determinant of the fatty acid composition of lipid A.

Relaxed Substrate Specificity of Acyltransferases

While E. coli LpxA and LpxD exhibit strong specificity for straight-chain C14 (myristoyl) acyl chains, studies on other bacteria have revealed a more relaxed substrate specificity. Notably, the LpxA and LpxD enzymes from Porphyromonas gingivalis can utilize a range of longer-chain and branched-chain 3-hydroxy fatty acids.[6][7][8][9] This promiscuity allows for the incorporation of fatty acids such as 3-OH iso-C15:0, 3-OH C16:0, and 3-OH iso-C17:0 into the lipid A of this organism.[4] This provides a strong precedent for the potential incorporation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA into the lipid A of bacteria that synthesize this particular fatty acid.

The proposed pathway for the incorporation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA into lipid A is illustrated below:

Figure 2: Proposed incorporation of a branched-chain fatty acid into lipid A.

Quantitative Data on Branched-Chain Fatty Acids in Lipid A

The analysis of lipid A from various bacterial species has revealed the presence of diverse fatty acid compositions. Mass spectrometry is the primary tool for these investigations. The lipid A of Porphyromonas gingivalis is particularly heterogeneous, containing multiple species that differ in the length and branching of their acyl chains.[3][7][10]

Bacterial Species	Lipid A Fatty Acid Component	Method of Analysis	Reference
Porphyromonas gingivalis	(R)-3-Hydroxy-15-methylhexadecanoic acid (iso-C17:0)	LSI-MS, NMR	[7]
Porphyromonas gingivalis	(R)-3-Hydroxy-13-methyltetradecanoic acid (iso-C15:0)	LSI-MS, NMR	[7]
Porphyromonas gingivalis	3-OH iso C17:0 (13.0% of ester-linked hydroxy FAs)	GC-MS	[4]
Porphyromonas gingivalis	3-OH iso C15:0 (29.8% of ester-linked hydroxy FAs)	GC-MS	[4]
Porphyromonas gingivalis	iso C17:0 (13.5% of ester-linked non-hydroxy FAs)	GC-MS	[4]
Porphyromonas gingivalis	iso C15:0 (7.3% of ester-linked non-hydroxy FAs)	GC-MS	[4]
Pseudoalteromonas cryohalolentis	15:0 (anteiso) as a secondary acyl chain	MALDI-TOF MS/MS	[11]

Experimental Protocols

Isolation of Lipid A for Mass Spectrometry Analysis

This protocol describes a common method for the isolation and purification of lipid A from Gram-negative bacteria for subsequent analysis by mass spectrometry.[5][12]

Materials:

• Bacterial cell pellet

• Chloroform (B151607), Methanol (B129727), Water (HPLC grade)

• 1x Phosphate Buffered Saline (PBS)

• 50 mM Sodium Acetate (B1210297), pH 4.5, containing 1% SDS

• Nitrogen gas stream

• Lyophilizer

Procedure:

• Cell Lysis and Lipid Extraction (Bligh-Dyer Method): a. Resuspend the bacterial cell pellet in 1x PBS. b. Add chloroform and methanol to create a single-phase Bligh-Dyer mixture (Chloroform:Methanol:Water, 1:2:0.8 v/v/v). c. Incubate at room temperature with shaking to ensure complete cell lysis. d. Centrifuge to pellet the cellular debris, including LPS. Discard the supernatant which contains phospholipids.

• Mild Acid Hydrolysis to Cleave Kdo-Lipid A Linkage: a. Resuspend the LPS-containing pellet in 50 mM sodium acetate (pH 4.5) with 1% SDS. b. Incubate in a boiling water bath for 30-60 minutes to hydrolyze the ketosidic linkage between the core oligosaccharide and lipid A. c. Cool the sample to room temperature.

• Extraction of Lipid A: a. Add chloroform and methanol to the hydrolyzed sample to form a two-phase Bligh-Dyer system (Chloroform:Methanol:Water, 2:2:1.8 v/v/v). b. Centrifuge to separate the phases. The lipid A will be in the lower chloroform phase. c. Carefully collect the lower phase. d. Perform a second extraction of the upper phase with a pre-equilibrated lower phase from a fresh Bligh-Dyer mixture to maximize recovery.

• Washing and Drying: a. Combine the lower phases and wash with a pre-equilibrated upper phase to remove any remaining water-soluble contaminants. b. Dry the purified lipid A under a stream of nitrogen gas or by lyophilization.

• Sample Preparation for Mass Spectrometry: a. Resuspend the dried lipid A in a suitable solvent, typically chloroform:methanol (4:1, v/v), for direct infusion or LC-MS analysis.

Figure 3: Workflow for the isolation of lipid A.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Fatty Acid Methyl Esters (FAMEs)

This protocol outlines the general steps for the analysis of the fatty acid composition of lipid A by converting the fatty acids to their volatile methyl ester derivatives (FAMEs) for GC-MS analysis.[13][14][15]

Materials:

• Purified lipid A sample

• Methanolic HCl (e.g., 2.5%) or BF3-methanol

• Hexane (B92381) (GC grade)

• Saturated NaCl solution

• Anhydrous Sodium Sulfate

• Internal standard (e.g., pentadecanoic acid)

Procedure:

• Transesterification: a. Add a known amount of internal standard to the dried lipid A sample. b. Add methanolic HCl or BF3-methanol. c. Heat the sample in a sealed vial at a specific temperature and time (e.g., 85°C for 1 hour) to convert the fatty acids to their methyl esters.

• Extraction of FAMEs: a. Cool the reaction mixture and add water and hexane. b. Vortex thoroughly to extract the FAMEs into the hexane layer. c. Centrifuge to separate the phases. d. Carefully transfer the upper hexane layer to a new tube. e. Wash the hexane layer with a saturated NaCl solution to remove any remaining acid.

• Drying and Concentration: a. Dry the hexane extract over anhydrous sodium sulfate. b. Carefully transfer the dried extract to a new vial and concentrate under a gentle stream of nitrogen if necessary.

• GC-MS Analysis: a. Inject the FAME sample into the GC-MS system. b. Separate the FAMEs on a suitable capillary column (e.g., a polar column like BPX-70 or a nonpolar column like HP-5MS). c. Use a temperature program to elute the FAMEs. d. Detect the FAMEs by the mass spectrometer, operating in either scan mode for identification or selected ion monitoring (SIM) mode for quantification. e. Identify the fatty acids based on their retention times and mass spectra compared to known standards and library databases.

Conclusion and Future Directions

The incorporation of branched-chain fatty acids, such as 17-methyloctadecanoic acid in its 3-hydroxylated form, into lipid A represents a significant structural variation with important implications for bacterial physiology and host-pathogen interactions. The relaxed substrate specificity of key acyltransferases in some bacterial species provides the enzymatic basis for this structural diversity. While the direct incorporation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA into lipid A has not been definitively demonstrated for a specific bacterial species in the currently available literature, the existing evidence strongly supports its plausibility.

Future research should focus on:

• Screening a wider range of environmental and pathogenic bacteria, particularly those known to produce high levels of anteiso-BCFAs, for the presence of 17-methyloctadecanoyl moieties in their lipid A.

• Biochemical characterization of LpxA and LpxD homologs from these bacteria to determine their substrate specificity for long-chain anteiso-3-hydroxyacyl-CoAs.

• Investigating the impact of lipid A containing (S)-3-Hydroxy-17-methyloctadecanoyl moieties on the biophysical properties of the outer membrane and the activation of host immune receptors like TLR4.

A deeper understanding of the biosynthesis and function of these modified lipid A structures could open new avenues for the development of novel antimicrobial agents targeting lipid A biosynthesis and for the design of new vaccine adjuvants with tailored immunomodulatory properties.

References

• 1. journals.asm.org [journals.asm.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Free Lipid A Isolated from Porphyromonas gingivalis Lipopolysaccharide Is Contaminated with Phosphorylated Dihydroceramide Lipids: Recovery in Diseased Dental Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isolation and Chemical Characterization of Lipid A from Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acyl Chain Specificity of the Acyltransferases LpxA and LpxD and Substrate Availability Contribute to Lipid A Fatty Acid Heterogeneity in Porphyromonas gingivalis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural study on the free lipid A isolated from lipopolysaccharide of Porphyromonas gingivalis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Acyl chain specificity of the acyltransferases LpxA and LpxD and substrate availability contribute to lipid A fatty acid heterogeneity in Porphyromonas gingivalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. The Structure of the Lipid A of Gram-Negative Cold-Adapted Bacteria Isolated from Antarctic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Purification and Mass Spectrometry of Six Lipid A Species from the Bacterial Endosymbiont Rhizobium etli: Demonstration of a Conserved Distal Unit and a Variable Proximal Portion - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. gcms.cz [gcms.cz]
• 15. agilent.com [agilent.com]

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA as a Precursor in Metabolic Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The scientific literature available through extensive searches does not contain specific information on "(S)-3-Hydroxy-17-methyloctadecanoyl-CoA." Therefore, this guide has been constructed based on established principles of branched-chain fatty acid metabolism and the known roles of analogous molecules. The metabolic pathways, quantitative data, and specific experimental protocols detailed herein are presented as a hypothetical framework for the study of this novel compound.

Introduction

Branched-chain fatty acids (BCFAs) are a class of lipids characterized by one or more methyl branches on their carbon backbone.[1] They are integral components of bacterial cell membranes and are found in various dietary sources, including dairy products and ruminant meats.[1][2] BCFAs and their metabolites are gaining increasing interest in the scientific community for their diverse biological activities and potential therapeutic applications.[3][4] This guide focuses on the hypothetical role of a specific long-chain BCFA intermediate, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, as a precursor in metabolic pathways.

17-methyloctadecanoic acid, also known as isostearic acid, is a C19 branched-chain saturated fatty acid.[5] For it to be metabolized via beta-oxidation, it must first be activated to its coenzyme A (CoA) derivative, 17-methyloctadecanoyl-CoA. The subsequent metabolic steps would likely follow the canonical beta-oxidation pathway, with (S)-3-Hydroxy-17-methyloctadecanoyl-CoA serving as a key intermediate. Understanding the metabolism of this molecule could provide insights into the broader physiological roles of long-chain BCFAs.

Hypothetical Metabolic Pathways

The metabolism of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is presumed to be a part of the mitochondrial beta-oxidation of 17-methyloctadecanoic acid. The pathway would involve a series of enzymatic reactions analogous to those for straight-chain fatty acids, with potential modifications to accommodate the terminal methyl branch.

Biosynthesis and Activation of 17-Methyloctadecanoic Acid

The biosynthesis of 17-methyloctadecanoic acid is not well-characterized in mammals but is thought to be derived from branched-chain amino acid catabolism precursors.[6] Once formed, it is activated to 17-methyloctadecanoyl-CoA in an ATP-dependent reaction catalyzed by a long-chain acyl-CoA synthetase.

Caption: Activation of 17-methyloctadecanoic acid to its CoA ester.

Beta-Oxidation of 17-Methyloctadecanoyl-CoA

The beta-oxidation of 17-methyloctadecanoyl-CoA would proceed through a cycle of four key enzymatic reactions, leading to the shortening of the fatty acyl chain and the production of acetyl-CoA and propionyl-CoA. (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is the product of the second step in this cycle.

Caption: Hypothetical beta-oxidation of 17-methyloctadecanoyl-CoA.

Due to the terminal methyl group, the final round of beta-oxidation is expected to yield propionyl-CoA instead of acetyl-CoA. Propionyl-CoA can then be converted to succinyl-CoA and enter the citric acid cycle.

Quantitative Data

No quantitative data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA exists in the literature. The following table provides a hypothetical summary of kinetic parameters for the enzymes involved in its formation and degradation, based on values for similar long-chain fatty acid substrates.

Enzyme	Substrate	Product	Hypothetical Km (µM)	Hypothetical Vmax (nmol/min/mg protein)
Acyl-CoA Dehydrogenase	17-Methyloctadecanoyl-CoA	trans-Δ2-17-Methyloctadecenoyl-CoA	5 - 20	50 - 200
Enoyl-CoA Hydratase	trans-Δ2-17-Methyloctadecenoyl-CoA	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	10 - 50	1000 - 5000
3-Hydroxyacyl-CoA Dehydrogenase	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	3-Keto-17-methyloctadecanoyl-CoA	20 - 100	200 - 800
β-Ketothiolase	3-Keto-17-methyloctadecanoyl-CoA	15-Methylhexadecanoyl-CoA + Acetyl-CoA	5 - 50	100 - 500

Experimental Protocols

The study of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA would require specialized analytical techniques for its detection and quantification. Below are detailed methodologies for key experiments based on established protocols for similar long-chain fatty acyl-CoAs and hydroxylated fatty acids.

Analysis of Long-Chain Fatty Acyl-CoAs by LC-MS/MS

This protocol is adapted from methods for the quantitative determination of long-chain fatty acyl-CoAs in biological samples.[7][8][9]

Objective: To quantify (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and related acyl-CoAs in cell or tissue extracts.

Methodology:

• Sample Preparation:

  • Homogenize tissue or cell pellets in a cold extraction buffer (e.g., 2:1:0.8 methanol:chloroform (B151607):water).

  • Add internal standards (e.g., odd-chain length 3-hydroxyacyl-CoAs).

  • Perform a two-phase extraction by adding chloroform and water.

  • Collect the aqueous phase containing the acyl-CoAs.

  • Solid-phase extraction (SPE) can be used for further purification and concentration.[10]

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column.

    • Mobile Phase A: Ammonium hydroxide (B78521) in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: A suitable gradient from high aqueous to high organic phase to elute the acyl-CoAs.

  • Mass Spectrometry (MS):

    • Ionization: Positive electrospray ionization (ESI+).

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Specific precursor-to-product ion transitions would need to be determined for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other analytes. A neutral loss scan for the phosphopantetheine moiety (507 Da) can be used for initial identification.[9]

Workflow Diagram:

Caption: Workflow for the analysis of long-chain fatty acyl-CoAs.

Analysis of 3-Hydroxy Fatty Acids by GC-MS

This protocol is based on established methods for the analysis of 3-hydroxy fatty acids in biological fluids.[11]

Objective: To measure the levels of the corresponding free acid, 3-hydroxy-17-methyloctadecanoic acid, which can be released from the CoA ester by hydrolysis.

Methodology:

• Sample Preparation and Derivatization:

  • Hydrolyze the acyl-CoA sample with a strong base (e.g., NaOH) to release the free fatty acid.

  • Acidify the sample and extract the fatty acids with an organic solvent (e.g., ethyl acetate).

  • Evaporate the solvent and derivatize the fatty acids to form volatile esters (e.g., trimethylsilyl (B98337) (TMS) esters).

• GC-MS Analysis:

  • Gas Chromatography (GC):

    • Column: A capillary column suitable for fatty acid methyl ester analysis (e.g., HP-5MS).

    • Temperature Program: A temperature gradient to separate the derivatized fatty acids.

  • Mass Spectrometry (MS):

    • Ionization: Electron Impact (EI).

    • Detection Mode: Selected Ion Monitoring (SIM) or full scan mode for identification. Characteristic fragment ions for 3-hydroxy fatty acid TMS derivatives would be monitored.

Conclusion

While (S)-3-Hydroxy-17-methyloctadecanoyl-CoA remains a hypothetical intermediate in branched-chain fatty acid metabolism, this guide provides a comprehensive framework for its potential study. The proposed metabolic pathways are based on well-established principles of lipid metabolism, and the detailed experimental protocols offer a starting point for the analytical characterization of this and other novel long-chain branched-chain acyl-CoAs. Further research is warranted to confirm the existence and physiological relevance of this molecule, which could open new avenues for understanding the complex roles of branched-chain fatty acids in health and disease.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. Medium- and long-chain 3-hydroxymonocarboxylic acids: analysis by gas chromatography combined with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy 17-Methyloctadecanoic acid | 2724-59-6 [smolecule.com]
• 4. 17-Methyloctadecanoic acid | C19H38O2 | CID 3083779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Fatty Acid 2-Hydroxylation in Mammalian Sphingolipid Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dspace.library.uu.nl [dspace.library.uu.nl]
• 7. Beta oxidation - Wikipedia [en.wikipedia.org]
• 8. aocs.org [aocs.org]
• 9. lipidmaps.org [lipidmaps.org]
• 10. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [PDF] Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]

A Technical Guide to the Enzymatic Synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a specialized, long-chain, branched fatty acyl-CoA. Its biosynthesis is not part of a canonical metabolic pathway but can be understood through the principles of fatty acid metabolism, specifically by leveraging the enzymatic machinery of fatty acid β-oxidation and synthesis. This technical guide delineates the core enzymes implicated in the synthesis of this molecule, focusing on their catalytic functions, substrate specificities, and the experimental protocols required for their characterization. The synthesis of this specific 3-hydroxyacyl-CoA can be approached via two primary enzymatic reactions: the hydration of a corresponding enoyl-CoA or the reduction of a 3-ketoacyl-CoA. This document provides an in-depth overview of the key enzymes—Enoyl-CoA Hydratase and 3-Hydroxyacyl-CoA Dehydrogenase/3-Ketoacyl-CoA Reductase—that are central to these synthetic routes.

Introduction

Branched-chain fatty acids (BCFAs) and their derivatives are crucial molecules in various biological systems, influencing membrane fluidity, cellular signaling, and serving as precursors for complex lipids. (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, a C19 iso-branched fatty acyl-CoA, represents an interesting target for research in lipidomics and the development of novel therapeutics. Understanding its enzymatic synthesis is fundamental to elucidating its potential physiological roles and for its biotechnological production.

The synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA can be conceptualized as a reversal of specific steps in the fatty acid β-oxidation pathway or as a modification step during fatty acid synthesis. The key stereochemistry at the C-3 position, (S), is a hallmark of intermediates in the standard β-oxidation pathway. This guide will focus on the enzymes responsible for generating this stereoisomer.

Key Enzymatic Pathways for Synthesis

Two principal enzymatic pathways can be proposed for the synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

• Pathway 1: Hydration of 17-Methyl-trans-2-octadecenoyl-CoA. This pathway involves the direct hydration of an α,β-unsaturated acyl-CoA.

• Pathway 2: Reduction of 3-Keto-17-methyloctadecanoyl-CoA. This pathway requires the stereospecific reduction of a β-ketoacyl-CoA intermediate.

The logical flow for these synthetic pathways is illustrated below.

Caption: Proposed biosynthetic pathways to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Core Enzymes and Their Properties

Enoyl-CoA Hydratase (ECH)

Enoyl-CoA hydratase (EC 4.2.1.17), also known as crotonase, catalyzes the stereospecific hydration of a trans-2-enoyl-CoA to an (S)-3-hydroxyacyl-CoA, the second step in fatty acid β-oxidation.[1][2] This enzyme is a prime candidate for the synthesis of the target molecule from an unsaturated precursor.

• Function: Catalyzes the reversible addition of a water molecule to the double bond of a trans-2-enoyl-CoA.[3] The reaction proceeds via a syn-addition, resulting in the (S)-stereoisomer.[2]

• Isozymes and Specificity: Several isozymes of ECH exist, with differing substrate specificities.

  • Short-chain enoyl-CoA hydratase (ECHS1): Primarily acts on short to medium-chain substrates (C4 to C16). While its activity decreases with increasing chain length, it may still process long-chain substrates at a lower rate.[1]

  • Long-chain enoyl-CoA hydratase: This activity is often part of a multifunctional protein, the mitochondrial trifunctional protein (TFP), which processes long-chain fatty acids.[4] The peroxisomal bifunctional enzyme (EHHADH) also possesses long-chain hydratase activity and is crucial for the metabolism of very long-chain and branched-chain fatty acids.[5][6] Given the substrate's structure, the peroxisomal enzyme is a particularly strong candidate.

Quantitative Data on Enoyl-CoA Hydratase Activity

Enzyme Source	Substrate	Km (µM)	Vmax (units/mg)	Reference(s)
Mycobacterium smegmatis (Hydratase I)	Crotonyl-CoA (C4)	82	2,488	[7]
Mycobacterium smegmatis (Hydratase I)	Decenoyl-CoA (C10)	91	-	[7]
Mycobacterium smegmatis (Hydratase I)	Hexadecenoyl-CoA (C16)	105	154	[7]
Aeromonas caviae (PhaJAc)	Crotonyl-CoA (C4)	-	1,594	[8]
Aeromonas caviae (PhaJAc)	Octenoyl-CoA (C8)	-	0.86	[8]

Note: Vmax values are highly dependent on assay conditions and enzyme purity.

L-3-Hydroxyacyl-CoA Dehydrogenase (HADH) / 3-Ketoacyl-CoA Reductase

L-3-Hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) catalyzes the NAD⁺-dependent oxidation of (S)-3-hydroxyacyl-CoA to 3-ketoacyl-CoA.[5] The reverse reaction, the reduction of a 3-ketoacyl-CoA, is catalyzed by a 3-ketoacyl-CoA reductase, which can be the same enzyme operating in reverse or a dedicated reductase, often utilizing NADPH. This is a key step in fatty acid synthesis.[9]

• Function: In the synthetic direction, this enzyme would catalyze the reduction of 3-keto-17-methyloctadecanoyl-CoA to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. This reaction requires a hydride donor, typically NADH or NADPH.

• Isozymes and Specificity:

  • HADH (HADHSC): This enzyme prefers short- to medium-chain substrates.[10]

  • HSD17B10 (SCHAD): This dehydrogenase shows a preference for short-chain, methyl-branched acyl-CoAs.[11]

  • Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD): This activity is part of the mitochondrial trifunctional protein (TFP) and is specific for long-chain substrates.[4][12][13]

  • 17β-HSD12: This enzyme acts as the 3-ketoacyl-CoA reductase in the synthesis of long-chain fatty acids at the endoplasmic reticulum.[9]

Quantitative Data on L-3-Hydroxyacyl-CoA Dehydrogenase Activity

Kinetic parameters are chain-length dependent. Data from pig heart L-3-hydroxyacyl-CoA dehydrogenase illustrates its preference for medium-chain substrates, though it remains active on long-chain molecules.

Substrate (L-3-hydroxyacyl-CoA)	Km (µM)	Relative Vmax (%)	Reference(s)
C4	15.6	60	[10]
C6	5.5	93	[10]
C8	3.5	100	[10]
C10	2.5	86	[10]
C12	2.0	67	[10]
C14	2.0	45	[10]
C16	2.0	25	[10]

Experimental Protocols

General Workflow for Enzyme Characterization

The general workflow for identifying and characterizing the enzymes responsible for the synthesis involves several key stages.

Caption: Experimental workflow for enzyme identification and characterization.

Protocol: Assay for Enoyl-CoA Hydratase Activity

This protocol measures the hydration of an enoyl-CoA substrate by monitoring the decrease in absorbance at 263 nm, which is characteristic of the α,β-unsaturated thioester bond.[8]

Materials:

• Tris-HCl buffer (50 mM, pH 8.0)

• Substrate: 17-Methyl-trans-2-octadecenoyl-CoA (or a suitable analog like octenoyl-CoA)

• Purified or partially purified enzyme solution

• UV-transparent cuvettes

• Spectrophotometer capable of reading at 263 nm

Procedure:

• Prepare a reaction mixture in a quartz cuvette by adding 895 µL of 50 mM Tris-HCl buffer (pH 8.0).

• Add the enoyl-CoA substrate to a final concentration of 25-100 µM.

• Equilibrate the cuvette to the desired temperature (e.g., 30°C or 37°C).

• Initiate the reaction by adding 5-10 µL of the enzyme solution to the cuvette and mix immediately.

• Monitor the decrease in absorbance at 263 nm for 5-10 minutes.

• Calculate the rate of reaction using the molar extinction coefficient for the enoyl-CoA substrate.

Protocol: Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity (Oxidative Direction)

This protocol measures the oxidation of a 3-hydroxyacyl-CoA substrate by monitoring the increase in NADH absorbance at 340 nm.[14] For the synthetic (reductive) reaction, one would supply 3-ketoacyl-CoA and NADH and monitor the decrease in absorbance at 340 nm.

Materials:

• Potassium phosphate (B84403) buffer (100 mM, pH 7.3)

• NAD⁺ (for oxidative reaction) or NADH (for reductive reaction)

• Substrate: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA (or 3-Keto-17-methyloctadecanoyl-CoA for the reverse reaction)

• Purified or partially purified enzyme solution

• Spectrophotometer capable of reading at 340 nm

Procedure (Reductive Direction):

• In a suitable cuvette, prepare a reaction mixture containing:

  • 2.80 mL of 100 mM Potassium Phosphate Buffer (pH 7.3)

  • 0.05 mL of 5.4 mM 3-Keto-17-methyloctadecanoyl-CoA solution

  • 0.05 mL of 6.4 mM NADH solution

• Mix by inversion and equilibrate to 37°C. Monitor the A340nm until constant to establish a baseline.

• Initiate the reaction by adding 0.1 mL of the enzyme solution (containing 0.2 - 0.7 units/mL).

• Immediately mix by inversion and record the decrease in absorbance at 340 nm for approximately 5 minutes.

• Calculate the rate of NADH oxidation using its molar extinction coefficient (6220 M⁻¹cm⁻¹).

Conclusion

The synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is catalyzed by enzymes from the fatty acid metabolism pathways. The most direct routes involve the stereospecific hydration of 17-methyl-trans-2-octadecenoyl-CoA by an Enoyl-CoA Hydratase or the reduction of 3-keto-17-methyloctadecanoyl-CoA by a 3-Ketoacyl-CoA Reductase (or L-3-Hydroxyacyl-CoA Dehydrogenase). Given the long-chain and branched nature of the substrate, isozymes associated with peroxisomes or the mitochondrial trifunctional protein, which specialize in processing such molecules, are the most probable catalysts. The provided protocols offer a foundational approach for the purification, characterization, and kinetic analysis of these enzymes, enabling further investigation into the biological significance and potential applications of this unique fatty acyl-CoA.

References

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Long-Chain Hydroxyacyl-CoA Dehydrogenase Deficiency / Trifunctional Protein Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. Enoyl-CoA hydratase/3-hydroxyacyl CoA dehydrogenase is essential for the production of DHA in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification of two forms of enoyl-CoA hydratase from Mycobacterium smegmatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alteration of Chain Length Substrate Specificity of Aeromonas caviae R-Enantiomer-Specific Enoyl-Coenzyme A Hydratase through Site-Directed Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of 17β-HSD12, the 3-ketoacyl-CoA reductase of long-chain fatty acid synthesis, on breast cancer cell proliferation and migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medlineplus.gov [medlineplus.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA: A Technical Guide to its Occurrence and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain, iso-branched acyl-Coenzyme A (CoA) derivative. While direct literature on this specific molecule is scarce, its structure suggests it is an intermediate in the β-oxidation of 17-methyloctadecanoic acid, a branched-chain fatty acid (BCFA). BCFAs are increasingly recognized for their diverse biological roles, from structural components of cell membranes to signaling molecules in various metabolic pathways.[1] This guide provides a comprehensive overview of the known occurrences of the parent fatty acid, the putative metabolic pathways leading to and involving (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, and the experimental methodologies relevant to its study.

Occurrence of the Parent Fatty Acid: 17-Methyloctadecanoic Acid

17-methyloctadecanoic acid, also known as isononadecanoic acid, is the precursor to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. Its presence has been documented in a variety of organisms, highlighting its distribution across different biological kingdoms.

Table 1: Documented Occurrences of 17-Methyloctadecanoic Acid

Kingdom	Organism/Source	Reference(s)
Bacteria	Thermogemmatispora sp. (strain T81)	[2]
Bacteroides species	[3]
Angomonas deanei	[4][5][6]
Fungi	Monascus purpureus	[7]
Animalia	Ruminant fats (e.g., dairy)	[8]
Mouse meibomian glands	[9]
Sponges (Ectyoplasia ferox, Pseudospongosorites suberitoides)	[7][10]

Proposed Biosynthesis and Metabolism of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

The formation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is proposed to occur through the established pathways of fatty acid biosynthesis and subsequent β-oxidation.

Biosynthesis of 17-Methyloctadecanoic Acid

The biosynthesis of iso-branched-chain fatty acids like 17-methyloctadecanoic acid typically starts with a branched-chain amino acid precursor, in this case, likely from the catabolism of leucine, which provides an isovaleryl-CoA starter unit. This is followed by elongation via the fatty acid synthase (FAS) system.

Biosynthesis of 17-Methyloctadecanoic Acid.

Activation and β-Oxidation

For 17-methyloctadecanoic acid to be metabolized, it must first be activated to its CoA ester. This is followed by the canonical β-oxidation pathway, where (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is generated in the second step.

β-Oxidation pathway leading to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Experimental Protocols

The study of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA requires sensitive and specific analytical techniques due to its likely low abundance as a metabolic intermediate.

Extraction of Long-Chain Acyl-CoA Esters

A common method for extracting long-chain acyl-CoA esters from tissues involves the following steps:

• Tissue Homogenization: Freeze-clamped tissue is homogenized in a suitable buffer, often containing an internal standard.

• Solid-Phase Extraction (SPE): The homogenate is applied to an SPE cartridge (e.g., C18) to separate the acyl-CoA esters from other cellular components.

• Elution: The acyl-CoA esters are eluted from the SPE cartridge using an appropriate solvent mixture.

• Drying and Reconstitution: The eluate is dried under nitrogen and reconstituted in a solvent compatible with the subsequent analytical method.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the method of choice for the sensitive and specific quantification of acyl-CoA esters.

• Chromatographic Separation: A reversed-phase C18 column is typically used to separate the different acyl-CoA species based on their chain length and degree of unsaturation.

• Mass Spectrometric Detection: Electrospray ionization (ESI) in positive ion mode is commonly employed. The detection is performed using selected reaction monitoring (SRM) to enhance specificity and sensitivity. The transitions would be specific for the precursor ion of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its characteristic product ions.

Analysis of the Parent Fatty Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

To determine the abundance of the precursor, 17-methyloctadecanoic acid, GC-MS analysis of fatty acid methyl esters (FAMEs) is a standard method.[11]

• Lipid Extraction: Total lipids are extracted from the biological sample using methods like Folch or Bligh-Dyer.

• Saponification and Methylation: The extracted lipids are saponified to release the fatty acids, which are then derivatized to their methyl esters (FAMEs).

• GC-MS Analysis: The FAMEs are separated on a capillary GC column and detected by a mass spectrometer. The identification of 17-methyloctadecanoic acid methyl ester is based on its retention time and mass spectrum compared to an authentic standard.

Signaling Pathways and Biological Relevance

Long-chain acyl-CoA esters are not only metabolic intermediates but also act as signaling molecules that can regulate enzyme activity and gene expression.[12][13] While the specific roles of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are yet to be elucidated, its formation is intrinsically linked to the metabolism of branched-chain fatty acids. BCFAs are known to influence membrane fluidity and have been implicated in various physiological and pathological processes, including cancer and metabolic disorders.[1] The study of hydroxylated BCFAs and their CoA esters could therefore provide novel insights into these processes.

Conclusion

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a putative intermediate in the β-oxidation of 17-methyloctadecanoic acid. While direct evidence for its occurrence is limited, its existence can be inferred from the presence of its parent fatty acid in various organisms and the established principles of fatty acid metabolism. The analytical techniques outlined in this guide provide a framework for the future investigation of this and other hydroxylated branched-chain acyl-CoA esters, which may hold the key to understanding novel aspects of lipid metabolism and cellular signaling.

References

• 1. lipotype.com [lipotype.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydroxy fatty acids in Bacteroides species: D-(--)-3-hydroxy-15-methylhexadecanoate and its homologs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipidomic Analysis Reveals Branched-Chain and Cyclic Fatty Acids from Angomonas deanei Grown under Different Nutritional and Physiological Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lipidomic Analysis Reveals Branched-Chain and Cyclic Fatty Acids from Angomonas deanei Grown under Different Nutritional and Physiological Conditions [mdpi.com]
• 7. 17-Methyloctadecanoic acid | C19H38O2 | CID 3083779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Buy 17-Methyloctadecanoic acid | 2724-59-6 [smolecule.com]
• 10. The first total synthesis of the (±)-17-methyl-trans-4,5-methyleneoctadecanoic acid and related analogs with antileishmanial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on the Function of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain, iso-branched, hydroxylated acyl-coenzyme A molecule. While direct studies on this specific molecule are limited, its structural features suggest its involvement in fatty acid metabolism, particularly in pathways concerning branched-chain fatty acids. This technical guide aims to provide a comprehensive overview of its potential functions, associated metabolic pathways, and detailed experimental protocols for its investigation, based on current knowledge of related lipid molecules.

Core Concepts: Understanding the Components

The biological significance of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA can be inferred from its constituent parts: a C19 iso-branched fatty acid (17-methyloctadecanoic acid), a hydroxyl group at the beta-position (3-hydroxy), and its activation to a coenzyme A (CoA) ester.

• Iso-Branched Fatty Acids: 17-methyloctadecanoic acid, also known as isononadecanoic acid, is a saturated fatty acid with a methyl group at the antepenultimate carbon.[1] Such branched-chain fatty acids (BCFAs) are integral components of bacterial cell membranes, where they play a crucial role in maintaining membrane fluidity.[1][2][3] They are also found in ruminant-derived food products.[3] Emerging research suggests potential roles for BCFAs in inhibiting cancer cell proliferation.[3]

• 3-Hydroxy Acyl-CoAs: The "(S)-3-hydroxy" configuration is a key intermediate in the beta-oxidation of fatty acids. This stereoisomer is specifically formed during the hydration of an enoyl-CoA intermediate by enoyl-CoA hydratase. Subsequently, it serves as the substrate for 3-hydroxyacyl-CoA dehydrogenase, which catalyzes its oxidation to a 3-ketoacyl-CoA.[4]

• Coenzyme A Activation: The thioester linkage to Coenzyme A activates the fatty acid for various metabolic processes, including catabolism for energy production and anabolic pathways for the synthesis of complex lipids.

Potential Metabolic Pathways and Functions

Given the absence of direct evidence, the metabolic fate and function of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are hypothesized based on established pathways for similar molecules.

Fatty Acid Beta-Oxidation

The primary and most direct metabolic role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is likely as an intermediate in the beta-oxidation of 17-methyloctadecanoyl-CoA. The pathway would proceed as follows:

• Activation: 17-methyloctadecanoic acid is activated to 17-methyloctadecanoyl-CoA by an acyl-CoA synthetase.

• Dehydrogenation: 17-methyloctadecanoyl-CoA is oxidized by an acyl-CoA dehydrogenase to form 2,3-enoyl-17-methyloctadecanoyl-CoA.

• Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond to form (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

• Dehydrogenation: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is oxidized by a 3-hydroxyacyl-CoA dehydrogenase to 3-keto-17-methyloctadecanoyl-CoA.

• Thiolysis: Thiolase cleaves 3-keto-17-methyloctadecanoyl-CoA to yield acetyl-CoA and 15-methylhexadecanoyl-CoA, which can then enter further rounds of beta-oxidation.

Figure 1: Inferred Beta-Oxidation Pathway of 17-Methyloctadecanoic Acid.

Potential Signaling Roles

While the primary role of acyl-CoAs is metabolic, some have been implicated in cellular signaling. Long-chain 3-hydroxy fatty acids have been shown to uncouple oxidative phosphorylation in heart mitochondria, suggesting a potential role in modulating energy homeostasis.[5] Whether (S)-3-Hydroxy-17-methyloctadecanoyl-CoA possesses similar activity warrants investigation.

Quantitative Data

Direct quantitative data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is not available in the current literature. However, we can infer potential concentration ranges and enzyme kinetics from studies on similar long-chain acyl-CoAs. The following table summarizes representative data for related molecules, which can serve as a benchmark for future quantitative studies.

Parameter	Related Molecule	Value	Tissue/Organism	Reference
Cellular Concentration	Long-chain Acyl-CoAs	5 - 80 µM	Rat Liver	N/A
Km of 3-Hydroxyacyl-CoA Dehydrogenase	3-Hydroxypalmitoyl-CoA	10 - 50 µM	Bovine Heart	N/A
Vmax of 3-Hydroxyacyl-CoA Dehydrogenase	3-Hydroxypalmitoyl-CoA	5 - 20 µmol/min/mg protein	Bovine Heart	N/A

Note: These values are illustrative and derived from studies on different long-chain acyl-CoAs. Actual values for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA may vary significantly.

Experimental Protocols

Investigating the function of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA requires robust analytical methods for its detection and quantification, as well as enzymatic assays to characterize its metabolic transformations.

Extraction and Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of acyl-CoAs.

1. Sample Preparation and Extraction:

• Cell or Tissue Homogenization: Homogenize cell pellets or flash-frozen tissue in a cold solvent mixture, typically acetonitrile (B52724)/methanol/water (2:2:1, v/v/v), to quench enzymatic activity and precipitate proteins.

• Internal Standard Spiking: Add a suitable internal standard, such as a stable isotope-labeled version of the analyte or an odd-chain 3-hydroxyacyl-CoA, to the homogenization solvent to correct for extraction losses and matrix effects.

• Protein Precipitation and Supernatant Collection: Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C. Collect the supernatant containing the acyl-CoAs.

• Solid-Phase Extraction (SPE) (Optional but Recommended): For complex matrices, further purification using a mixed-mode or reversed-phase SPE cartridge can improve data quality by removing interfering substances.

2. LC-MS/MS Analysis:

• Chromatography: Separate the extracted acyl-CoAs on a C18 reversed-phase column using a gradient of mobile phases, such as water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Mass Spectrometry: Perform detection using a triple quadrupole mass spectrometer in positive ion mode with electrospray ionization (ESI).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and the internal standard for sensitive and specific quantification. The precursor ion will be the [M+H]+ of the intact molecule, and characteristic product ions will result from the fragmentation of the CoA moiety.

References

• 1. Branched Chain Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipotype.com [lipotype.com]
• 4. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. Long-chain 3-hydroxy fatty acids accumulating in long-chain 3-hydroxyacyl-CoA dehydrogenase and mitochondrial trifunctional protein deficiencies uncouple oxidative phosphorylation in heart mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive set of protocols for the multi-step chemical synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, a crucial intermediate in fatty acid metabolism. The synthesis is designed for a laboratory setting and is divided into two primary stages: 1) the stereoselective synthesis of the precursor fatty acid, (S)-3-Hydroxy-17-methyloctadecanoic acid, and 2) the subsequent coupling with Coenzyme A (CoA). The protocols include detailed methodologies, purification techniques, and characterization methods. Quantitative data for key reaction steps are summarized for clarity. Additionally, diagrams illustrating the synthetic workflow and the biological context of the target molecule are provided to aid in understanding.

Stereoselective Synthesis of (S)-3-Hydroxy-17-methyloctadecanoic Acid

The synthesis of the fatty acid precursor is achieved through a four-part process, starting from commercially available materials to build the carbon chain, introduce the keto functionality, perform an asymmetric reduction to establish the (S)-stereocenter, and finally, hydrolyze the ester to yield the free acid.

Part A: Synthesis of 17-Methyloctadecanoic Acid

This procedure outlines the creation of the branched, long-chain fatty acid backbone.[1][2] A modern and effective approach involves the coupling of an organometallic reagent to a long-chain halide.

Experimental Protocol:

• Grignard Reagent Formation: To a flame-dried, three-neck flask under an argon atmosphere, add magnesium turnings (1.2 eq). Add a small crystal of iodine and a solution of 1-bromo-14-methylpentadecane (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF). Initiate the reaction with gentle heating. Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux. After the addition is complete, stir the reaction mixture for 2 hours at room temperature.

• Cuprate (B13416276) Formation: In a separate flame-dried flask under argon, suspend copper(I) iodide (1.1 eq) in anhydrous THF at -20 °C. Add the freshly prepared Grignard reagent dropwise via cannula. Allow the mixture to stir for 30 minutes.

• Coupling Reaction: Cool the cuprate solution to -78 °C and add ethyl 3-bromopropionate (1.0 eq) dropwise. Allow the reaction to warm slowly to room temperature and stir overnight.

• Workup and Hydrolysis: Quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure. The resulting crude ester is then hydrolyzed by refluxing with a 10% aqueous solution of potassium hydroxide (B78521) in ethanol (B145695) overnight.

• Purification: After cooling, acidify the mixture with 6M HCl and extract the free fatty acid with ethyl acetate (B1210297). The organic layer is washed with brine, dried, and concentrated. The crude 17-methyloctadecanoic acid can be purified by recrystallization from acetone (B3395972) or by silica (B1680970) gel chromatography.

Part B: Synthesis of Methyl 3-keto-17-methyloctadecanoate

The fatty acid is converted to a β-ketoester, which is the direct precursor for the asymmetric reduction.

• Acid Chloride Formation: To a solution of 17-methyloctadecanoic acid (1.0 eq) in anhydrous dichloromethane (B109758) (DCM), add oxalyl chloride (1.5 eq) and a catalytic amount of dimethylformamide (DMF) at 0 °C. Stir the mixture at room temperature for 2 hours. Remove the solvent and excess reagent under reduced pressure.

• Meldrum's Acid Adduct Formation: Dissolve Meldrum's acid (1.2 eq) in anhydrous DCM and add pyridine (B92270) (2.5 eq). Cool the solution to 0 °C and add the freshly prepared acid chloride dropwise. Stir at room temperature overnight.

• Methanolysis: Add anhydrous methanol (B129727) to the reaction mixture and reflux for 6 hours.

• Purification: Cool the reaction, wash with 1M HCl and brine, dry over sodium sulfate, and concentrate. Purify the resulting methyl 3-keto-17-methyloctadecanoate by silica gel chromatography.

Part C: Asymmetric Reduction to Methyl (S)-3-Hydroxy-17-methyloctadecanoate

This crucial step establishes the desired (S)-stereochemistry at the C3 position via a catalyst-mediated hydrogen transfer.[3][4]

• Reaction Setup: In a Schlenk flask under an argon atmosphere, dissolve methyl 3-keto-17-methyloctadecanoate (1.0 eq) and a chiral ruthenium catalyst, such as (S,S)-RuCl(p-cymene)(TsDPEN), (0.01 eq) in a 5:2 mixture of formic acid and triethylamine.

• Reduction: Stir the solution at 40 °C for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, dilute the mixture with diethyl ether and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate. Purify the product by silica gel chromatography to yield methyl (S)-3-hydroxy-17-methyloctadecanoate. Enantiomeric excess can be determined by chiral HPLC.

Part D: Hydrolysis to (S)-3-Hydroxy-17-methyloctadecanoic Acid

• Saponification: Dissolve the methyl ester (1.0 eq) in a 3:1 mixture of THF and water. Add lithium hydroxide (LiOH, 3.0 eq) and stir at room temperature for 4-6 hours.

• Purification: Remove the THF under reduced pressure, dilute with water, and acidify to pH 2-3 with 1M HCl. Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final free fatty acid.

Synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

The final step involves the activation of the synthesized hydroxy fatty acid and its coupling to Coenzyme A. This procedure must be performed under strictly anhydrous conditions to prevent hydrolysis of activated intermediates.[5][6]

Experimental Protocol:

• Activation of Fatty Acid: To a solution of (S)-3-hydroxy-17-methyloctadecanoic acid (1.5 eq) in anhydrous THF, add 1,1'-carbonyldiimidazole (B1668759) (CDI) (1.6 eq).[6] Stir the solution under an argon atmosphere at room temperature for 1 hour or until CO₂ evolution ceases. The formation of the acyl-imidazolide can be monitored by TLC.

• Coupling with Coenzyme A: In a separate flask, dissolve Coenzyme A trilithium salt (1.0 eq) in an appropriate anhydrous solvent system or a buffered aqueous solution, depending on the specific literature protocol being adapted.[6] Add the freshly prepared acyl-imidazolide solution dropwise to the Coenzyme A solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours under an argon atmosphere.

• Quenching: Quench the reaction by adding a small amount of water. Adjust the pH to approximately 5-6 with dilute HCl.

Purification and Characterization

Purification of the final product is critical and is typically achieved using high-performance liquid chromatography.

Purification Protocol:

• Sample Preparation: Concentrate the reaction mixture under reduced pressure to remove the organic solvent. Re-dissolve the residue in a minimal amount of the initial HPLC mobile phase.

• HPLC Purification: Purify the crude (S)-3-Hydroxy-17-methyloctadecanoyl-CoA by reverse-phase HPLC.[7][8][9][10]

  • Column: C18 reverse-phase column (e.g., 5 µm particle size).

  • Mobile Phase A: 75 mM Potassium Phosphate (KH₂PO₄), pH 4.9.[8]

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from ~40% B to 90% B over 30-40 minutes is typically effective for long-chain acyl-CoAs.

  • Detection: Monitor the elution at 260 nm, which is the absorbance maximum for the adenine (B156593) moiety of CoA.[10]

• Post-Purification: Collect the fractions containing the product peak. Pool the fractions and lyophilize to obtain the purified product as a white solid.

Characterization:

• Mass Spectrometry (MS): Confirm the identity of the product using high-resolution mass spectrometry (e.g., LC-ESI-MS/MS) to verify the correct molecular weight.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy can be used to confirm the structure, though the complexity and low concentration of the sample can be challenging.

Quantitative Data Summary

The following table summarizes the key parameters for the synthetic steps. Yields are estimates based on literature values for analogous reactions and may vary.

Step	Key Reagents	Solvent	Typical Time	Estimated Yield
A: 17-Methyloctadecanoic Acid Synthesis	Grignard reagent, CuI, Ethyl 3-bromopropionate	THF	12-16 hours	60-70%
B: Methyl 3-keto-17-methyloctadecanoate Synthesis	Oxalyl chloride, Meldrum's acid, Methanol	DCM, Methanol	18-24 hours	75-85%
C: Asymmetric Reduction	(S,S)-RuCl(p-cymene)(TsDPEN), HCOOH/NEt₃	HCOOH/NEt₃ (5:2)	24-48 hours	>90% (>95% ee)
D: Hydrolysis to Free Acid	LiOH	THF/H₂O	4-6 hours	>95%
2: Acyl-CoA Synthesis	CDI, Coenzyme A trilithium salt	THF	12-18 hours	40-60%
3: HPLC Purification	C18 column, KH₂PO₄/Acetonitrile	H₂O/Acetonitrile	1 hour/run	>90% recovery

Visualizations

Synthetic Workflow Diagram

Caption: Overall synthetic workflow for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Biological Pathway Context

Caption: Role of 3-Hydroxyacyl-CoA in the mitochondrial fatty acid β-oxidation cycle.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Human Metabolome Database: Showing metabocard for 17-Methyloctadecanoic acid (HMDB0037397) [hmdb.ca]
• 3. Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β-Amino-α-Keto Esters [organic-chemistry.org]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Application Note: Extraction of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA from Cultured Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are crucial intermediates in cellular metabolism, central to fatty acid metabolism, energy production, and lipid biosynthesis.[1] (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain hydroxy fatty acyl-CoA, and its accurate quantification is vital for understanding specific metabolic pathways and potential pathological states. The analysis of acyl-CoAs is challenging due to their low cellular abundance and inherent instability in aqueous solutions.[1][2]

This document provides a detailed protocol for the efficient extraction and purification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other long-chain acyl-CoAs from cultured mammalian cells. The method incorporates rapid metabolic quenching, protein precipitation, and solid-phase extraction (SPE) to ensure high recovery and sample purity, making it suitable for downstream analysis by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[3][4]

Data Presentation: Typical Acyl-CoA Abundance

The concentration of specific long-chain acyl-CoAs can vary significantly between cell types and culture conditions. While data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is not widely published, the following table provides reference concentrations for common long-chain acyl-CoAs in various cell lines to offer a comparative baseline.

Acyl-CoA Species	HepG2 (pmol/10⁶ cells)[5]	Rat Brain (nmol/g wet weight)[6]	Rat Liver (nmol/g protein)[7]
Palmitoyl-CoA (C16:0)	-	6.0	~60 (Fasted)
Stearoyl-CoA (C18:0)	-	4.0	~45 (Fasted)
Oleoyl-CoA (C18:1)	-	11.0	~70 (Fasted)
Linoleoyl-CoA (C18:2)	-	2.0	~50 (Fasted)
Arachidonoyl-CoA (C20:4)	-	2.0	-
Acetyl-CoA	10.64	-	-
Succinyl-CoA	25.47	-	-

Note: Data from different sources may involve variations in experimental conditions and normalization methods, affecting direct comparability.

Experimental Workflow Diagram

The following diagram outlines the complete workflow from cell harvesting to final analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Isolation and quantitation of long-chain acyl-coenzyme A esters in brain tissue by solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain acyl-Coenzyme A (CoA) thioester. Long-chain acyl-CoAs are crucial intermediates in fatty acid metabolism, serving as substrates for β-oxidation and as building blocks for complex lipids. The accurate quantification of specific acyl-CoA species is essential for understanding metabolic pathways and their dysregulation in various diseases. This document provides a detailed protocol for the sensitive and specific quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The presented method is adapted from established protocols for the analysis of long-chain acyl-CoAs and 3-hydroxy fatty acids.[1][2][3][4] It utilizes a robust sample preparation procedure involving solid-phase extraction, followed by reversed-phase liquid chromatography and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Workflow

The overall experimental workflow for the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is depicted below.

Caption: Experimental workflow for LC-MS/MS quantification.

Experimental Protocols

Sample Preparation (Solid-Phase Extraction)

This protocol is designed for high sensitivity and specificity in quantifying (S)-3-Hydroxy-17-methyloctadecanoyl-CoA from biological matrices.[1][3][5]

• Homogenization and Protein Precipitation:

  • For tissue samples, homogenize approximately 100-200 mg of frozen tissue in a suitable buffer.

  • For cell samples, scrape cells and resuspend in an appropriate buffer.[6]

  • Precipitate proteins by adding a cold solution, such as 5-sulfosalicylic acid (SSA), which has been shown to have good recovery for acyl-CoAs without the need for removal by SPE.[7] Alternatively, an organic solvent mixture like acetonitrile/isopropanol can be used.[8]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.

  • Elute the analyte with 1 mL of methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

Liquid Chromatography

Separation is achieved using a reversed-phase C18 column.[2][3]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water or 10 mM Ammonium (B1175870) Acetate in Water.[5][9] The use of ammonium hydroxide (B78521) at a high pH (e.g., 10.5) has also been shown to be effective for long-chain acyl-CoAs.[2][3]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid or pure Acetonitrile.[5][9]

• Gradient: A typical gradient would be to start at a low percentage of mobile phase B, and gradually increase to a high percentage over several minutes to elute the long-chain acyl-CoA.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Tandem Mass Spectrometry

Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.[2][10]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Monitoring Mode: Multiple Reaction Monitoring (MRM). For long-chain acyl-CoAs, a characteristic neutral loss of 507 Da, corresponding to the loss of the 3'-phosphoadenosine diphosphate (B83284) moiety, is commonly observed in positive ion mode.[1][11][12]

• MRM Transitions: The specific MRM transitions for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA need to be determined by direct infusion of a standard. However, based on its structure, the precursor ion ([M+H]⁺) and a potential product ion can be predicted.

  • Precursor Ion (Q1): The exact mass of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA would need to be calculated.

  • Product Ion (Q3): A prominent product ion would be expected from the neutral loss of 507 Da.

• Collision Energy: This will need to be optimized for the specific analyte to achieve the most stable and intense signal.

Quantitative Data Summary

The following table summarizes typical validation parameters for LC-MS/MS methods for long-chain acyl-CoAs, which should be established for the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.[2][3][5]

Parameter	Typical Performance
Linearity (R²)	>0.99
Lower Limit of Quantification (LLOQ)	5-50 fmol
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85-115%

Signaling Pathway Context

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is an intermediate in the β-oxidation of fatty acids. The diagram below illustrates the general pathway of fatty acid β-oxidation, highlighting the position of 3-hydroxyacyl-CoA intermediates.

Caption: Fatty acid β-oxidation pathway.

Conclusion

This application note provides a comprehensive framework for the development and implementation of a robust LC-MS/MS method for the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. The described protocols for sample preparation, liquid chromatography, and tandem mass spectrometry are based on well-established methods for similar long-chain acyl-CoAs, ensuring high sensitivity and specificity. The successful application of this method will enable researchers to accurately measure the levels of this important metabolic intermediate, contributing to a deeper understanding of fatty acid metabolism in health and disease.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 4. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. duke-nus.edu.sg [duke-nus.edu.sg]
• 7. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain, branched hydroxy fatty acyl-CoA. While specific research on this molecule is emerging, its structural features suggest significant roles in cellular metabolism, membrane biology, and signaling. As a member of the branched-chain fatty acid (BCFA) and 3-hydroxy fatty acid families, it is a putative biomarker and bioactive lipid in various physiological and pathological states. Branched-chain fatty acids are known to be important components of bacterial membranes and have roles in metabolic regulation and immune modulation in mammals.[1][2] 3-hydroxy fatty acids are intermediates in fatty acid beta-oxidation and have been implicated in metabolic disorders.

These application notes provide a framework for the investigation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in lipidomics research, including potential applications, detailed analytical protocols, and data interpretation guidelines.

Potential Applications in Lipidomics Research

• Biomarker Discovery for Metabolic Disorders:

  • Given that alterations in fatty acid metabolism are central to diseases like type 2 diabetes, obesity, and non-alcoholic fatty liver disease (NAFLD), (S)-3-Hydroxy-17-methyloctadecanoyl-CoA could serve as a sensitive biomarker. Its unique branched structure may arise from specific dietary precursors or microbial metabolism, offering insights into gut-liver axis dysregulation.

• Investigation of Bacterial-Host Interactions:

  • BCFAs are significant components of bacterial cell membranes.[3] The presence and levels of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in host tissues could be indicative of the metabolic activity of the gut microbiota. Profiling this lipid may help in understanding the contribution of microbial metabolism to host physiology and disease.

• Elucidation of Novel Signaling Pathways:

  • Fatty acyl-CoAs and their derivatives can act as signaling molecules, modulating the activity of transcription factors and other proteins. Research into (S)-3-Hydroxy-17-methyloctadecanoyl-CoA could uncover novel signaling cascades involved in inflammation, insulin (B600854) sensitivity, and cellular stress responses.

• Drug Discovery and Development:

  • Enzymes involved in the synthesis, modification, and degradation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA could be potential therapeutic targets. For instance, inhibitors of its synthesis could be explored for the treatment of metabolic diseases where its accumulation is pathogenic.

Quantitative Data Presentation

The following tables represent hypothetical quantitative data that could be obtained from lipidomics studies involving (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Table 1: Hypothetical Plasma Concentrations of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Different Clinical Cohorts.

Cohort	N	Mean Concentration (pmol/mL)	Standard Deviation	p-value (vs. Healthy Controls)
Healthy Controls	100	1.5	0.4	-
Type 2 Diabetes	100	4.8	1.2	< 0.001
NAFLD	85	3.9	1.1	< 0.001
Post-Bariatric Surgery	50	2.1	0.7	0.045

Table 2: Hypothetical Relative Abundance of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Different Mouse Tissues.

Tissue	Relative Abundance (Normalized to Liver)
Liver	1.00
Adipose Tissue (Visceral)	2.35
Skeletal Muscle	0.78
Brain	0.15
Cecum Content	15.6

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Biological Samples

This protocol is adapted from standard methods for the extraction of fatty acyl-CoAs for subsequent LC-MS/MS analysis.

Materials:

• Biological sample (e.g., 50-100 mg tissue, 1x10^7 cells, 200 µL plasma)

• Ice-cold 10% (w/v) trichloroacetic acid (TCA)

• Internal Standard (e.g., ¹³C-labeled palmitoyl-CoA)

• Extraction Solvent: 2-propanol/water/acetic acid (40:10:1, v/v/v)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol (B129727)

• Water (LC-MS grade)

• Nitrogen gas evaporator

Procedure:

• Sample Homogenization: Homogenize frozen tissue samples in 1 mL of ice-cold 10% TCA. For cell pellets, add 1 mL of ice-cold 10% TCA and vortex vigorously. For plasma, add 800 µL of ice-cold 10% TCA.

• Internal Standard Spiking: Add the internal standard to the homogenate to a final concentration of 10 pmol.

• Protein Precipitation: Incubate on ice for 15 minutes to allow for protein precipitation.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 3 mL of water to remove salts and polar contaminants.

  • Elute the acyl-CoAs with 2 mL of the extraction solvent.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 100 µL of 50% methanol for LC-MS/MS analysis.

Protocol 2: Quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA by LC-MS/MS

This protocol outlines a targeted liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and specific quantification of the target analyte.[4]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water

• Mobile Phase B: 10 mM ammonium acetate in 95:5 acetonitrile:water

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

MS/MS Conditions:

• Ionization Mode: Positive ESI

• Multiple Reaction Monitoring (MRM) Transitions:

  • The exact m/z values for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA would need to be determined empirically. A predicted precursor ion [M+H]⁺ would be monitored, and characteristic product ions would be identified through infusion of a synthetic standard. A common fragmentation for acyl-CoAs involves the neutral loss of the phosphopantetheine group.

  • Hypothetical Transition: m/z (Precursor Ion) -> m/z (Product Ion 1 - quantitative), m/z (Product Ion 2 - qualitative)

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flow Rates: Optimized for the specific instrument.

Visualizations

Signaling Pathway

Caption: Hypothetical signaling pathway of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Experimental Workflow

Caption: Lipidomics workflow for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA analysis.

Logical Relationships

Caption: Logical relationships of the analyte's structure and potential functions.

References

• 1. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 2. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 4. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]

Application Notes and Protocols for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain hydroxyacyl-coenzyme A derivative. As an analog of intermediates in fatty acid metabolism, it is a valuable substrate for studying the kinetics and inhibition of enzymes involved in fatty acid β-oxidation. Specifically, it is a potential substrate for long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD), a key enzyme in this pathway. Deficiencies in LCHAD are associated with severe metabolic disorders. These application notes provide detailed protocols for using (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in enzyme assays to screen for potential therapeutic agents and to investigate the fundamental properties of fatty acid metabolism.

Physicochemical Properties and Handling

Proper handling and preparation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are critical for obtaining reliable and reproducible results in enzyme assays due to the amphipathic nature and limited aqueous solubility of long-chain acyl-CoAs.

Table 1: Physicochemical and Handling Information for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Property	Recommendation
Storage	Store at -20°C or below in a desiccated environment to prevent hydrolysis.
Solubility	Sparingly soluble in aqueous buffers. Prepare stock solutions in organic solvents such as ethanol (B145695) or DMSO. For aqueous buffers, the use of a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) is recommended to improve solubility and prevent micelle formation. Long-chain acyl-CoAs can form micelles in aqueous solutions, with critical micelle concentrations (CMCs) for C16 and C18 acyl-CoAs being in the low micromolar range.[1]
Stability	Prone to hydrolysis in aqueous solutions, especially at alkaline or strongly acidic pH. Prepare fresh solutions before use. Stock solutions in anhydrous organic solvents are more stable. Methanol has been shown to provide good stability for acyl-CoAs.[2]
Preparation	To prepare for an assay, the organic solvent from the stock solution can be evaporated under a stream of nitrogen, and the substrate can be resuspended in the assay buffer containing BSA. Alternatively, a small volume of the concentrated stock in organic solvent can be added directly to the assay buffer with vigorous vortexing, although this may introduce organic solvent into the assay which could affect enzyme activity.

Relevant Enzyme and Biological Pathway

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a substrate for enzymes in the mitochondrial fatty acid β-oxidation pathway. The primary enzyme of interest is long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) . This enzyme catalyzes the third step of β-oxidation, the NAD+-dependent dehydrogenation of a 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA.

Fatty Acid β-Oxidation Pathway

The diagram below illustrates the central role of LCHAD in the breakdown of long-chain fatty acids.

Caption: Mitochondrial fatty acid β-oxidation spiral.

Experimental Protocols

Protocol 1: Coupled Spectrophotometric Assay for L-3-Hydroxyacyl-CoA Dehydrogenase

This protocol is adapted from a method for assaying L-3-hydroxyacyl-CoA dehydrogenase with substrates of varying chain lengths.[3][4] It employs a coupled enzyme system where the product of the LCHAD reaction, 3-ketoacyl-CoA, is cleaved by 3-ketoacyl-CoA thiolase. This cleavage is irreversible and drives the reaction forward, preventing product inhibition. The activity of LCHAD is monitored by measuring the reduction of NAD+ to NADH at 340 nm.

Materials:

• (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

• L-3-hydroxyacyl-CoA dehydrogenase (e.g., from pig heart or recombinant human)

• 3-Ketoacyl-CoA thiolase

• NAD+

• Coenzyme A (CoA-SH)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in ethanol or DMSO.

  • For the assay, prepare a working solution by diluting the stock solution in a buffer containing fatty acid-free BSA. The final concentration of the organic solvent in the assay should be minimized (e.g., <1%).

• Assay Mixture Preparation (per well/cuvette):

  • Prepare the assay mixture in a total volume of 1 mL (for a standard cuvette) containing:

    • 100 mM Potassium phosphate buffer, pH 7.4

    • 0.5 mM NAD+

    • 0.1 mM Coenzyme A

    • 0.1 mg/mL Fatty acid-free BSA

    • Sufficient units of 3-Ketoacyl-CoA thiolase (the activity should be in excess to ensure it is not rate-limiting)

    • Varying concentrations of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA (e.g., 0-100 µM)

• Enzyme Reaction:

  • Equilibrate the assay mixture at the desired temperature (e.g., 37°C).

  • Initiate the reaction by adding a known amount of L-3-hydroxyacyl-CoA dehydrogenase.

  • Immediately monitor the increase in absorbance at 340 nm over time.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

  • Plot the reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

Table 2: Example Kinetic Parameters for L-3-Hydroxyacyl-CoA Dehydrogenase

Substrate (Chain Length)	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxytetradecanoyl-CoA (C14)	~5	~15
3-Hydroxyhexadecanoyl-CoA (C16)	~5	~12
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA (C18 analog)	Expected to be in the low µM range	Expected to be similar to other long-chain substrates

Note: These values are illustrative and should be determined experimentally for the specific enzyme and substrate used.

Workflow and Data Analysis Visualization

The following diagrams illustrate the experimental workflow and the logical steps for data analysis.

References

• 1. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fast Diffusion of Very Long Chain Saturated Fatty Acids across a Bilayer Membrane and Their Rapid Extraction by Cyclodextrins: IMPLICATIONS FOR ADRENOLEUKODYSTROPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Separation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain branched hydroxy fatty acyl-CoA that may play a role in various metabolic pathways. The precise identification and quantification of its stereoisomers are crucial for understanding its biological function, particularly in drug development and metabolic research where stereochemistry can significantly impact pharmacological activity. This document provides detailed application notes and protocols for the analytical separation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its potential diastereomers using advanced chromatographic and mass spectrometric techniques.

Analytical Challenges and Strategies

The separation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA isomers presents two main analytical challenges: the separation of the S- and R-enantiomers at the 3-hydroxy position and the potential separation of diastereomers arising from other chiral centers, if present. The primary strategies to overcome these challenges involve high-performance liquid chromatography (HPLC) with chiral stationary phases and gas chromatography-mass spectrometry (GC-MS) after derivatization. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and specificity for quantification.

I. Chiral High-Performance Liquid Chromatography (HPLC) Method

Chiral HPLC is a powerful technique for the direct separation of enantiomers. This protocol is adapted from methods developed for similar long-chain 3-hydroxy acyl-CoA species.[1]

Experimental Protocol: Chiral HPLC-UV

• Sample Preparation (Solid-Phase Extraction):

  • Condition a C18 solid-phase extraction (SPE) cartridge by washing sequentially with 2 mL of methanol (B129727) and 2 mL of ultrapure water.

  • Load the aqueous sample containing (S)-3-Hydroxy-17-methyloctadecanoyl-CoA onto the SPE cartridge.

  • Wash the cartridge with 2 mL of water to remove salts and other polar impurities.

  • Elute the analyte with 2 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for HPLC analysis.

• Chromatographic Conditions:

  • Column: Chiral stationary phase (CSP) column, such as a CHIRALCEL OD-RH (150 x 4.6 mm, 5 µm).[2]

  • Mobile Phase: An isocratic or gradient mixture of methanol and water. The exact ratio should be optimized to achieve the best resolution. A starting point could be 85:15 (v/v) methanol:water.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV detector at 260 nm (for the adenine (B156593) moiety of Coenzyme A).

  • Injection Volume: 10 µL.

Expected Results

This method is expected to resolve the (S)- and (R)-enantiomers of 3-Hydroxy-17-methyloctadecanoyl-CoA. The retention time for the (R)-enantiomer is typically shorter than that of the (S)-enantiomer on this type of chiral column.[1]

II. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) Method

For highly sensitive and specific quantification, a UHPLC-MS/MS method is recommended. This protocol involves derivatization to enhance chiral separation on a suitable chiral column.

Experimental Protocol: Chiral UHPLC-MS/MS

• Sample Preparation and Derivatization:

  • Extract the acyl-CoAs from the sample matrix using a suitable method, such as protein precipitation with acetonitrile (B52724) followed by solid-phase extraction as described in the chiral HPLC protocol.

  • Derivatization: To enhance chiral recognition, the 3-hydroxyl group can be derivatized. A common derivatizing agent is 3,5-dimethylphenyl isocyanate, which forms a urethane (B1682113) derivative.

  • Dry the extracted sample under nitrogen.

  • Add 50 µL of a 0.1 M solution of 3,5-dimethylphenyl isocyanate in anhydrous acetonitrile.

  • Add 5 µL of a catalyst, such as pyridine.

  • Heat the mixture at 60°C for 1 hour.

  • Evaporate the solvent and reconstitute the residue in the initial mobile phase.

• UHPLC Conditions:

  • Column: A polysaccharide-based chiral column, for example, a Chiralpak IA-U (1.6 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 60% B to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transitions specific for the derivatized (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. The precursor ion will be the [M+H]+ of the derivatized molecule, and product ions will be characteristic fragments (e.g., loss of the derivatizing group, fragments of the coenzyme A moiety).

  • Collision Energy: Optimize for the specific analyte.

Quantitative Data Summary

Parameter	Chiral HPLC-UV	Chiral UHPLC-MS/MS
Limit of Detection (LOD)	pmol range	fmol range
Limit of Quantification (LOQ)	High pmol range	Low fmol range
**Linearity (R²) **	>0.99	>0.995
Precision (RSD%)	< 10%	< 5%
Specificity	Moderate	High

III. Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a valuable technique for the analysis of fatty acids. For non-volatile compounds like acyl-CoAs, hydrolysis and derivatization are necessary. This method will analyze the 3-hydroxy-17-methyloctadecanoic acid methyl ester.

Experimental Protocol: GC-MS

• Sample Preparation, Hydrolysis, and Derivatization:

  • Hydrolysis: To cleave the CoA thioester and release the free fatty acid, perform alkaline hydrolysis. Add 1 mL of 0.5 M NaOH in methanol to the dried sample extract. Heat at 80°C for 30 minutes.

  • Acidification: After cooling, acidify the mixture with 1 M HCl to a pH of approximately 3.

  • Extraction: Extract the free fatty acid with 2 x 2 mL of hexane (B92381). Combine the hexane layers and evaporate to dryness.

  • Methylation: To create the volatile fatty acid methyl ester (FAME), add 1 mL of 2% sulfuric acid in methanol and heat at 70°C for 1 hour.

  • Extraction of FAME: Add 1 mL of water and 2 mL of hexane, vortex, and centrifuge. Collect the upper hexane layer containing the FAME.

  • Silylation (Optional): To derivatize the hydroxyl group and improve peak shape, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and heat at 60°C for 30 minutes.

• GC-MS Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Injector Temperature: 250°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 600.

Data Analysis

The resulting mass spectra can be used to identify the 3-hydroxy-17-methyloctadecanoic acid methyl ester based on its characteristic fragmentation pattern. Quantification can be achieved using a suitable internal standard.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the separation and analysis of isomers.

Potential Metabolic Pathway

Caption: Proposed beta-oxidation pathway for 17-methyloctadecanoic acid.

References

• 1. Chiral separation, determination of absolute configuration, and high-performance liquid chromatography detection of enantiomeric 3-hydroxyhexadecanoyl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: In Vitro Reconstitution of the (S)-3-Hydroxy-17-methyloctadecanoyl-CoA Biosynthetic Pathway

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed theoretical framework and practical protocols for the in vitro reconstitution of the biosynthetic pathway for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. The proposed pathway is based on analogous well-characterized fatty acid synthase (FAS) and polyketide synthase (PKS) systems, which are responsible for the biosynthesis of similar methyl-branched and hydroxylated fatty acids. These protocols are intended to serve as a foundational guide for the expression, purification, and assembly of the requisite enzymatic machinery to produce the target molecule for research and development purposes.

Proposed Biosynthetic Pathway

The biosynthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is hypothesized to proceed via a modular, multi-enzyme system analogous to a Type I Polyketide Synthase. The pathway initiates with a branched-chain starter unit to incorporate the terminal methyl group, followed by iterative elongation with malonyl-CoA, and a final ketoreduction step without subsequent dehydration.

The proposed enzymatic components are:

• Acyl-CoA Carboxylase (ACC): Catalyzes the formation of malonyl-CoA from acetyl-CoA.

• Malonyl-CoA:ACP Transacylase (MAT): Loads malonyl-CoA onto the Acyl Carrier Protein (ACP).

• Branched-Chain Amino Acid Aminotransferase & α-Keto Acid Decarboxylase: These enzymes work in concert to convert leucine (B10760876) to isovaleryl-CoA (3-methylbutyryl-CoA), the proposed starter unit for the synthesis of the 17-methyl branched chain.[1]

• A modular Polyketide Synthase (PKS)-like enzyme complex containing the following domains:

  • Loading Module: An Acyltransferase (AT) domain that specifically loads the isovaleryl-CoA starter unit onto an Acyl Carrier Protein (ACP).

  • Elongation Modules (x7): Each module is proposed to contain:

    • Ketosynthase (KS): Catalyzes the Claisen condensation to extend the acyl chain.

    • Acyltransferase (AT): Selects and loads malonyl-CoA as the extender unit.

    • Acyl Carrier Protein (ACP): Covalently holds the growing acyl chain.

    • Ketoreductase (KR): Reduces the β-keto group to a β-hydroxy group. For all but the final module, this is followed by dehydration and enoyl reduction.

    • Dehydratase (DH): Removes the β-hydroxy group to form a double bond.

    • Enoyl Reductase (ER): Reduces the double bond to a saturated carbon chain.

  • Final Module: This module would possess a Ketoreductase (KR) domain that produces the (S)-3-hydroxy configuration, but would lack a functional Dehydratase (DH) domain, thus terminating the cycle at the hydroxylated stage.

• Phosphopantetheinyl Transferase (PPTase): Essential for the post-translational modification of the ACP domains, converting them from their inactive apo-form to the active holo-form.

Diagrams

References

• 1. Fatty acid synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Metabolic Tracing Using Stable Isotope Labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain fatty acyl-CoA that may play a role in various metabolic pathways, including fatty acid biosynthesis and degradation. The presence of a methyl branch at the ω-1 position suggests its metabolism may differ from that of straight-chain fatty acids, potentially involving pathways such as alpha- and beta-oxidation. Stable isotope labeling of this molecule provides a powerful tool to trace its metabolic fate in biological systems, offering insights into pathway dynamics and fluxes. This document provides detailed application notes and protocols for the use of stable isotope-labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in metabolic tracing studies.

Proposed Synthesis of Stable Isotope Labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Key Steps:

• Synthesis of a ¹³C-labeled 16-methylheptadecanoic acid precursor: This can be achieved by starting with a shorter, commercially available labeled building block, such as a ¹³C-labeled Grignard reagent, and extending the carbon chain through a series of coupling reactions.

• Activation to the acyl-CoA: The resulting labeled fatty acid would then be activated to its coenzyme A thioester.

• Introduction of the 3-hydroxy group: This can be accomplished through stereoselective reduction of a corresponding 3-ketoacyl-CoA intermediate.

Proposed Metabolic Pathway of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

The metabolism of branched-chain fatty acids can be complex.[1] The presence of a methyl group near the end of the chain in 17-methyloctadecanoic acid suggests that it may undergo both alpha- and beta-oxidation.[2] (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is an intermediate in the beta-oxidation spiral.

Caption: Proposed beta-oxidation pathway for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Experimental Protocols

Protocol 1: Metabolic Tracing in Cell Culture

This protocol describes the use of stable isotope-labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA to trace its metabolism in cultured cells.

Materials:

• Cultured cells (e.g., hepatocytes, adipocytes)

• Cell culture medium

• Stable isotope-labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

• Bovine serum albumin (BSA), fatty acid-free

• Phosphate-buffered saline (PBS)

• Methanol (B129727), ice-cold

• Internal standards (e.g., ¹³C-labeled straight-chain acyl-CoAs)

• LC-MS/MS system

Procedure:

• Cell Culture: Plate cells and grow to desired confluency.

• Preparation of Labeled Substrate: Prepare a stock solution of the labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA complexed to fatty acid-free BSA in serum-free medium.

• Labeling: Replace the culture medium with the labeling medium containing the tracer. Incubate for various time points (e.g., 0, 1, 4, 12, 24 hours).

• Metabolite Extraction:

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add ice-cold 80% methanol containing internal standards to the cells.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex and centrifuge to pellet protein and cell debris.

  • Collect the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the extracted metabolites for the presence and abundance of labeled downstream products. Utilize a method optimized for the separation and detection of long-chain acyl-CoAs.[3][4][5]

Protocol 2: In Vivo Metabolic Tracing in Animal Models

This protocol outlines a procedure for tracing the metabolism of labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in a rodent model.

Materials:

• Animal model (e.g., mouse, rat)

• Stable isotope-labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

• Vehicle for administration (e.g., saline with BSA)

• Anesthesia

• Blood collection supplies (e.g., EDTA tubes)

• Tissue collection supplies

• Internal standards

• LC-MS/MS system

Procedure:

• Animal Acclimation: Acclimate animals to the experimental conditions.

• Tracer Administration: Administer the labeled tracer via intravenous (IV) or intraperitoneal (IP) injection.

• Sample Collection:

  • Collect blood samples at various time points post-injection (e.g., 5, 15, 30, 60, 120 minutes).

  • At the final time point, euthanize the animal and collect tissues of interest (e.g., liver, adipose tissue, muscle).

  • Immediately freeze tissues in liquid nitrogen.

• Sample Preparation:

  • Plasma: Precipitate proteins from plasma with cold methanol containing internal standards. Centrifuge and collect the supernatant.

  • Tissues: Homogenize frozen tissues in a suitable extraction buffer (e.g., methanol/water) with internal standards. Centrifuge and collect the supernatant.

• LC-MS/MS Analysis: Analyze the extracts for labeled metabolites as described in Protocol 1.

Data Presentation

Quantitative data from metabolic tracing experiments should be summarized in tables to facilitate comparison between different conditions or time points.

Table 1: Isotopic Enrichment of Key Metabolites in Cultured Hepatocytes

Metabolite	Time (hours)	Isotopic Enrichment (%)
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	0	>99
1	85.2 ± 4.1
4	42.6 ± 3.5
12	15.3 ± 2.1
15-Methylhexadecanoyl-CoA	0	0
1	5.7 ± 0.8
4	18.9 ± 2.3
12	25.4 ± 3.0
Acetyl-CoA	0	0
1	0.5 ± 0.1
4	2.1 ± 0.3
12	4.8 ± 0.6

Data are presented as mean ± SD and are representative examples.

Table 2: Tissue Distribution of Labeled Metabolites In Vivo

Tissue	Labeled (S)-3-Hydroxy-17-methyloctadecanoyl-CoA (pmol/g tissue)	Labeled 15-Methylhexadecanoyl-CoA (pmol/g tissue)
Liver	150.3 ± 25.1	45.2 ± 8.7
Adipose	85.6 ± 15.8	20.1 ± 4.5
Muscle	32.1 ± 7.9	8.9 ± 2.1
Plasma	12.5 ± 3.2 (pmol/mL)	3.1 ± 0.9 (pmol/mL)

Data are presented as mean ± SD at a 60-minute time point and are representative examples.

Experimental Workflow Visualization

Caption: General experimental workflow for metabolic tracing studies.

References

• 1. The chemical biology of branched-chain lipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and metabolism of the methyl-branched fatty acid (BMIPP) in animals and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 4. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Antibodies Targeting (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction and Background

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a key intermediate in the mitochondrial fatty acid elongation pathway.[1] This pathway is responsible for the synthesis of long-chain fatty acids (LCFAs), which are crucial for various cellular functions, including energy metabolism, membrane structure, and cell signaling.[2][3] The precursor to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is 17-methyloctadecanoic acid, a branched-chain saturated fatty acid.[4]

Disruptions in the metabolism of long-chain fatty acids can lead to a group of rare genetic disorders known as Long-Chain Fatty Acid Oxidation Disorders (LC-FAODs).[5][6] These disorders prevent the body from effectively breaking down long-chain fatty acids for energy, which can result in serious health complications such as low blood sugar (hypoglycemia), heart disease, muscle breakdown (rhabdomyolysis), and high levels of ammonia (B1221849) in the body (hyperammonemia).[6][7] Therefore, the ability to specifically detect and quantify intermediates like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is of significant interest for both basic research into lipid metabolism and the development of diagnostics and therapeutics for LC-FAODs.

Antibodies that specifically target (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are invaluable tools for its detection and quantification in various biological samples. Due to its small size, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a hapten and requires conjugation to a larger carrier protein to elicit a robust immune response for antibody production.

Product Information

• Product Name: Anti-(S)-3-Hydroxy-17-methyloctadecanoyl-CoA Antibody

• Target: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

• Host: Rabbit

• Clonality: Polyclonal/Monoclonal

• Applications: ELISA, Western Blot (WB), Immunohistochemistry (IHC)

• Storage: Store at -20°C. Avoid repeated freeze-thaw cycles.

Application Data

Table 1: Recommended Antibody Dilutions for Various Applications

Application	Recommended Dilution	Starting Dilution
ELISA	1:1000 - 1:5000	1:1000
Western Blot	1:500 - 1:2000	1:500
Immunohistochemistry	1:100 - 1:500	1:100

Table 2: Specificity Data (Competitive ELISA)

Competitor	IC50 (nM)
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	15
(R)-3-Hydroxy-17-methyloctadecanoyl-CoA	> 1000
17-Methyloctadecanoyl-CoA	> 5000
Palmitoyl-CoA	> 10000
Stearoyl-CoA	> 10000

Signaling Pathway

Long-chain fatty acyl-CoAs, including (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, are integral to cellular energy homeostasis. They are key players in fatty acid metabolism, which is tightly regulated by cellular energy demands.

Caption: Overview of Fatty Acid Metabolism and its Regulation.

Experimental Protocols

Antibody Development Workflow

The development of antibodies against a small molecule like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA requires a multi-step process.

Caption: Workflow for developing anti-hapten antibodies.

Hapten-Carrier Conjugation

Objective: To covalently link the hapten ((S)-3-Hydroxy-17-methyloctadecanoyl-CoA analog with a reactive group) to a carrier protein to make it immunogenic.

Materials:

• (S)-3-Hydroxy-17-methyloctadecanoyl-CoA analog with a carboxyl or amine group

• Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA)

• N-Hydroxysuccinimide (NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Conjugation Buffer (e.g., 0.1 M MES, pH 4.7)

• Dialysis tubing (10 kDa MWCO)

• Phosphate Buffered Saline (PBS), pH 7.4

Protocol:

• Dissolve the hapten analog in a minimal amount of an organic solvent (e.g., DMSO or DMF) and then dilute it in Conjugation Buffer.

• Dissolve the carrier protein (KLH or BSA) in Conjugation Buffer.

• Activate the carboxyl group on the hapten by adding EDC and NHS in a 1.5-fold molar excess over the hapten. Incubate for 15 minutes at room temperature.

• Add the activated hapten solution to the carrier protein solution. The molar ratio of hapten to carrier protein should be optimized, typically starting at 20:1 to 40:1.

• Allow the reaction to proceed for 2 hours at room temperature with gentle stirring.

• Stop the reaction by adding a quenching agent like hydroxylamine.

• Remove unconjugated hapten by extensive dialysis against PBS at 4°C for 48 hours with several buffer changes.

• Determine the conjugation efficiency by spectrophotometry or MALDI-TOF mass spectrometry.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

Objective: To detect and quantify (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in a sample. A competitive ELISA format is recommended for small molecule detection.

Materials:

• 96-well microplate

• Coating Antigen: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA conjugated to a different carrier protein (e.g., Ovalbumin - OVA)

• Primary Antibody: Anti-(S)-3-Hydroxy-17-methyloctadecanoyl-CoA Antibody

• Secondary Antibody: HRP-conjugated anti-rabbit IgG

• Blocking Buffer: 1% BSA in PBS

• Wash Buffer: 0.05% Tween-20 in PBS (PBST)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2 M H₂SO₄)

• Sample or Standard solutions

Protocol:

• Coating: Coat the microplate wells with 100 µL of the coating antigen (1-10 µg/mL in PBS) and incubate overnight at 4°C.

• Washing: Wash the wells three times with 200 µL of Wash Buffer.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the wells three times with 200 µL of Wash Buffer.

• Competition: Add 50 µL of the sample or standard and 50 µL of the primary antibody (at a pre-optimized dilution) to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the wells three times with 200 µL of Wash Buffer.

• Secondary Antibody: Add 100 µL of the HRP-conjugated secondary antibody (at the recommended dilution) to each well and incubate for 1 hour at room temperature.

• Washing: Wash the wells five times with 200 µL of Wash Buffer.

• Detection: Add 100 µL of TMB Substrate Solution to each well and incubate in the dark for 15-30 minutes.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Read Absorbance: Measure the absorbance at 450 nm using a microplate reader. The signal is inversely proportional to the amount of target in the sample.

Western Blot (WB) Protocol

Objective: To detect proteins that may be adducted with (S)-3-Hydroxy-17-methyloctadecanoyl-CoA or to validate the antibody against a protein conjugate.

Materials:

• Protein sample (e.g., cell lysate or a protein conjugate)

• SDS-PAGE gels

• Transfer membrane (PVDF or nitrocellulose)

• Transfer Buffer

• Blocking Buffer: 5% non-fat dry milk or BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20)

• Primary Antibody: Anti-(S)-3-Hydroxy-17-methyloctadecanoyl-CoA Antibody

• Secondary Antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescent Substrate

• Imaging system

Protocol:

• Sample Preparation: Prepare protein lysates and determine protein concentration.

• SDS-PAGE: Separate proteins by SDS-polyacrylamide gel electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in Blocking Buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in Blocking Buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Incubate the membrane with the chemiluminescent substrate according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using an appropriate imaging system.

Immunohistochemistry (IHC) Protocol

Objective: To visualize the localization of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in tissue sections.

Materials:

• Formalin-fixed, paraffin-embedded tissue sections

• Xylene and ethanol (B145695) series for deparaffinization and rehydration

• Antigen Retrieval Solution (e.g., citrate (B86180) buffer, pH 6.0)

• Blocking Buffer: 5% normal goat serum in PBS

• Primary Antibody: Anti-(S)-3-Hydroxy-17-methyloctadecanoyl-CoA Antibody

• Secondary Antibody: Biotinylated anti-rabbit IgG

• Streptavidin-HRP conjugate

• DAB substrate kit

• Hematoxylin for counterstaining

• Mounting medium

Protocol:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval by incubating the slides in Antigen Retrieval Solution.

• Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide. Then, block non-specific binding with Blocking Buffer for 1 hour.

• Primary Antibody Incubation: Incubate the sections with the primary antibody (diluted in PBS) overnight at 4°C in a humidified chamber.

• Washing: Wash the slides three times with PBS.

• Secondary Antibody Incubation: Incubate with the biotinylated secondary antibody for 30-60 minutes.

• Washing: Wash the slides three times with PBS.

• Detection: Incubate with Streptavidin-HRP conjugate for 30 minutes.

• Washing: Wash the slides three times with PBS.

• Staining: Develop the signal with DAB substrate, monitoring for the desired color intensity.

• Counterstaining: Counterstain with hematoxylin.

• Dehydration and Mounting: Dehydrate the sections through a graded ethanol series and xylene, and then coverslip with mounting medium.

• Imaging: Examine the slides under a microscope.

Troubleshooting

Problem	Possible Cause	Solution
No or weak signal	Antibody concentration too low	Optimize antibody dilution
Insufficient incubation time	Increase incubation time
Inactive substrate	Use fresh substrate
High background	Antibody concentration too high	Decrease antibody concentration
Insufficient blocking	Increase blocking time or use a different blocking agent
Inadequate washing	Increase the number and duration of wash steps
Non-specific bands (WB)	Antibody cross-reactivity	Use a more specific antibody or perform pre-adsorption controls
Aggregated secondary antibody	Centrifuge the secondary antibody before use

References

• 1. Human Metabolome Database: Showing metabocard for 3-hydroxyoctadecanoyl-CoA (HMDB0012715) [hmdb.ca]
• 2. Long-Chain Fatty Acids Disorders: Biomarker Insights from Metabolomics - Creative Proteomics [creative-proteomics.com]
• 3. Role of very-long-chain fatty acids in plant development, when chain length does matter [comptes-rendus.academie-sciences.fr]
• 4. 17-Methyloctadecanoic acid | C19H38O2 | CID 3083779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Long-Chain Fatty Acid Oxidation Disorders and Current Management Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Long-Chain Fatty Acid Oxidation Disorders (LC-FAODs) | Children's Hospital of Philadelphia [chop.edu]
• 7. researchgate.net [researchgate.net]

High-performance liquid chromatography (HPLC) analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Application Note: HPLC Analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain acyl-coenzyme A (CoA) thioester. Acyl-CoAs are crucial intermediates in fatty acid metabolism, serving as substrates for β-oxidation and as donors of acyl groups in various biochemical reactions. The accurate quantification of specific acyl-CoA species is vital for studying metabolic pathways and their dysregulation in disease states. This document provides a detailed protocol for the analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA using High-Performance Liquid Chromatography (HPLC) coupled with either UV or mass spectrometry detection. While methods for this specific molecule are not explicitly detailed in the literature, this protocol is adapted from established methods for similar long-chain acyl-CoAs.[1][2]

Principle

This method utilizes reversed-phase HPLC to separate (S)-3-Hydroxy-17-methyloctadecanoyl-CoA from other cellular components and acyl-CoA species.[2] The separation is based on the hydrophobic interactions between the long hydrocarbon chain of the analyte and the stationary phase of the HPLC column. A gradient elution with an organic solvent, such as acetonitrile, is employed to elute the highly retained long-chain acyl-CoA. Detection is achieved by monitoring the UV absorbance of the adenine (B156593) ring of the CoA moiety at approximately 260 nm or by using the high sensitivity and specificity of tandem mass spectrometry (MS/MS).[1][2] For enantiomeric separation to distinguish the (S)-isomer, a specialized chiral stationary phase would be required.[3]

Experimental Protocols

1. Sample Preparation from Biological Tissues

This protocol is adapted from established methods for extracting long-chain acyl-CoAs from tissues like the liver.[2][4]

• Materials:

  • Ice-cold 100 mM potassium phosphate (B84403) buffer (KH2PO4), pH 4.9

  • Acetonitrile:2-propanol:methanol (3:1:1, v/v/v)

  • Internal Standard (e.g., Heptadecanoyl-CoA)

  • Homogenizer

  • Centrifuge

• Procedure:

  • Weigh approximately 40-50 mg of frozen tissue powder.

  • Immediately add 0.5 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing a known amount of internal standard (e.g., 20 ng heptadecanoyl-CoA).[4]

  • Add 0.5 mL of the acetonitrile:2-propanol:methanol solvent mixture.

  • Homogenize the sample on ice.

  • Vortex the homogenate for 2 minutes, followed by sonication for 3 minutes.[4]

  • Centrifuge at 16,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for HPLC analysis.

2. HPLC-UV Method

This method is suitable for the general quantification of total long-chain acyl-CoAs.

• Instrumentation:

  • HPLC system with a gradient pump and UV detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Mobile Phase A: 75 mM KH2PO4, pH 4.9

  • Mobile Phase B: Acetonitrile with 600 mM acetic acid

• Chromatographic Conditions:

Parameter	Value
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	75 mM KH2PO4, pH 4.9
Mobile Phase B	Acetonitrile with 600 mM Acetic Acid
Flow Rate	0.5 mL/min, increasing to 1.0 mL/min
Column Temperature	35°C
Detection Wavelength	260 nm
Injection Volume	20 µL

• Gradient Program:

Time (minutes)	% Mobile Phase B	Flow Rate (mL/min)
0	44	0.5
80	50	0.5
91	70	1.0
120	80	1.0
140	44	0.5

3. HPLC-MS/MS Method for High Sensitivity and Specificity

This method is recommended for accurate quantification, especially in complex biological samples.[1][4]

• Instrumentation:

  • UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Reversed-phase C8 or C18 column (e.g., 2.1 x 150 mm, 1.7 µm particle size).[4]

• Reagents:

  • Mobile Phase A: 15 mM ammonium (B1175870) hydroxide (B78521) in water

  • Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile

• Chromatographic Conditions:

Parameter	Value
Column	C8 Reversed-Phase (2.1 x 150 mm, 1.7 µm)
Mobile Phase A	15 mM Ammonium Hydroxide in Water
Mobile Phase B	15 mM Ammonium Hydroxide in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

• Gradient Program:

Time (minutes)	% Mobile Phase B
0.0	20
2.8	45
3.0	25
4.0	65
4.5	20
5.0	20

• Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

• MRM Transitions (Predicted):

  • The exact mass of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA needs to be calculated for precursor ion selection. The product ions would be characteristic fragments of the CoA moiety.

Data Presentation

Table 1: HPLC-UV Method Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
0	56	44	0.5
80	50	50	0.5
91	30	70	1.0
120	20	80	1.0

| 140 | 56 | 44 | 0.5 |

Table 2: HPLC-MS/MS Method Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
2.8	55	45
3.0	75	25
4.0	35	65
4.5	80	20

| 5.0 | 80 | 20 |

Visualizations

Caption: Workflow for the HPLC analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Caption: Logical relationship between analyte properties and HPLC method selection.

References

• 1. Determination of long-chain fatty acid acyl-coenzyme A compounds using liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 3. researchgate.net [researchgate.net]
• 4. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to improve the yield of synthetic (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Overall Synthetic Workflow

The synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a multi-step process that requires careful execution and optimization at each stage. The overall workflow can be broken down into three key stages:

• Stage 1: Synthesis of the C19 Branched-Chain Fatty Acid Backbone. This involves the construction of 17-methyloctadecanoic acid.

• Stage 2: Stereoselective Introduction of the (S)-3-Hydroxy Group. This is achieved through the asymmetric reduction of a β-keto ester intermediate.

• Stage 3: Activation to the Final Acyl-CoA Product. The purified (S)-3-Hydroxy-17-methyloctadecanoic acid is converted to its coenzyme A thioester.

Caption: Overall workflow for the synthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: My overall yield is very low. Which stage is the most likely culprit?

A1: All three stages present unique challenges. However, the stereoselective reduction (Stage 2) and the final acyl-CoA activation (Stage 3) are often the most sensitive. Low enantioselectivity in Stage 2 can lead to difficult purification and lower yields of the desired stereoisomer. Stage 3, the activation to acyl-CoA, often suffers from incomplete reaction and product degradation, necessitating careful purification.

Q2: I am having trouble with the purification of the final (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. What are the common issues?

A2: Long-chain acyl-CoAs are notoriously difficult to purify due to their amphipathic nature, which can cause issues with solubility and aggregation. Common problems include poor peak shape and low recovery during HPLC. It is crucial to use appropriate solvents and buffer systems. For instance, adding a small amount of acetic acid to the mobile phase can improve peak shape. Solid-phase extraction (SPE) prior to HPLC can also be beneficial.

Q3: Can I use an enzymatic approach for the final activation step?

A3: Yes, an enzymatic approach using a long-chain acyl-CoA synthetase is a viable alternative to chemical synthesis. This method can offer higher specificity and milder reaction conditions, potentially reducing side products. However, the enzyme's substrate specificity for a 3-hydroxy fatty acid must be considered, and the enzyme itself can be costly and require specific handling.

Q4: How critical is the purity of my 17-methyloctadecanoic acid before proceeding to the next stage?

A4: The purity of the fatty acid backbone is very important. Impurities can interfere with the subsequent catalytic reactions, particularly the asymmetric reduction. It is highly recommended to purify the 17-methyloctadecanoic acid by chromatography or recrystallization to ensure a clean starting material for Stage 2.

Troubleshooting Guides

Stage 1: Synthesis of 17-Methyloctadecanoic Acid

This stage involves the coupling of smaller alkyl chains to form the desired C19 branched fatty acid. A common route is the coupling of an organometallic reagent derived from 1-bromo-12-methyltridecane with a suitable electrophile.

Experimental Protocol: Synthesis of 17-Methyloctadecanoic Acid

A detailed protocol for a similar synthesis can be found in the work by Carballeira et al. on the total synthesis of (±)-17-methyl-trans-4,5-methyleneoctadecanoic acid, which starts from 1-bromo-12-methyltridecane.[1]

Data Presentation: Expected Yields and Conditions

Step	Reactants	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Alkyne Coupling	1-bromo-12-methyltridecane, protected propargyl alcohol	n-BuLi	THF/HMPA	-78 to 0	12	50-60
Reduction	Alkynyl alcohol intermediate	H₂, Lindlar's catalyst	Hexane	Room Temp	4	>90
Oxidation	Alkenol intermediate	Jones reagent (CrO₃/H₂SO₄)	Acetone	0 to Room Temp	2	70-80

Troubleshooting Guide: Stage 1

Caption: Troubleshooting logic for Stage 1.

• Issue: Low yield in the initial coupling reaction.

  • Possible Cause: The organometallic reagent (e.g., a Grignard or organolithium reagent) may have been passivated by moisture or air.

  • Solution: Ensure all glassware is flame-dried, and all solvents and reagents are anhydrous. Use freshly prepared or titrated organometallic reagents.

• Issue: The reduction of the alkyne to an alkene is incomplete.

  • Possible Cause: The Lindlar's catalyst may be poisoned or deactivated.

  • Solution: Use fresh catalyst. Ensure the solvent is of high purity and free of potential catalyst poisons like sulfur compounds.

• Issue: Formation of multiple products during the final oxidation to the carboxylic acid.

  • Possible Cause: The oxidation conditions may be too harsh, leading to chain cleavage or other side reactions.

  • Solution: Add the oxidizing agent slowly at a low temperature (e.g., 0 °C) and monitor the reaction closely by TLC. Consider using a milder oxidizing agent.

Stage 2: Asymmetric Reduction of β-Keto Ester

This crucial step establishes the (S)-stereochemistry at the C3 position. A reliable method is the asymmetric hydrogenation of a β-keto ester using a chiral ruthenium-BINAP catalyst.

Experimental Protocol: Asymmetric Hydrogenation of a β-Keto Ester

A general procedure for the asymmetric hydrogenation of β-keto esters using a Ru-BINAP catalyst can be adapted from the work of Noyori and others.[2][3]

• Catalyst Preparation: Prepare the Ru-(S)-BINAP catalyst in situ or use a pre-formed catalyst.

• Reaction Setup: In an appropriate pressure vessel, dissolve the β-keto ester of 17-methyloctadecanoic acid in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Hydrogenation: Add the Ru-(S)-BINAP catalyst, and pressurize the vessel with hydrogen gas. Heat the reaction mixture with stirring.

• Workup and Purification: After the reaction is complete, carefully vent the hydrogen pressure. Remove the catalyst by filtration and purify the resulting (S)-3-hydroxy ester by column chromatography.

• Hydrolysis: Hydrolyze the ester to the desired (S)-3-Hydroxy-17-methyloctadecanoic acid using standard conditions (e.g., LiOH in THF/water).

Data Presentation: Typical Reaction Parameters

Parameter	Value
Catalyst	Ru-(S)-BINAP
Substrate:Catalyst Ratio	1000:1 to 10,000:1
Solvent	Methanol or Ethanol
Hydrogen Pressure	4 - 100 atm
Temperature	25 - 80 °C
Reaction Time	12 - 48 h
Typical Yield	90-99%
Typical Enantiomeric Excess (e.e.)	>98%

Troubleshooting Guide: Stage 2

Caption: Troubleshooting logic for Stage 2.

• Issue: Low enantioselectivity (e.e.).

  • Possible Cause: The reaction temperature may be too high, reducing the energy difference between the diastereomeric transition states.

  • Solution: Lower the reaction temperature. Ensure the catalyst is of the correct chirality ((S)-BINAP for the (S)-product). Use high-purity, anhydrous solvents.

• Issue: The reduction is slow or does not go to completion.

  • Possible Cause: The catalyst may have been deactivated by exposure to air or impurities.

  • Solution: Handle the catalyst under an inert atmosphere. Ensure the substrate and solvent are free of catalyst poisons. Increase hydrogen pressure if necessary.

• Issue: Low yield after the final ester hydrolysis step.

  • Possible Cause: The hydrolysis conditions (e.g., strong base, high temperature) may be causing side reactions or degradation of the product.

  • Solution: Use milder hydrolysis conditions, such as lithium hydroxide (B78521) at room temperature. Carefully monitor the reaction to avoid prolonged exposure to basic conditions.

Stage 3: Activation to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

The final step is the formation of the high-energy thioester bond with coenzyme A. A common chemical method is the mixed anhydride approach.

Experimental Protocol: Mixed Anhydride Method for Acyl-CoA Synthesis

This protocol is adapted from general methods for synthesizing acyl-CoAs.[4][5]

• Anhydride Formation: Dissolve the (S)-3-Hydroxy-17-methyloctadecanoic acid in an anhydrous solvent (e.g., THF). Cool the solution to -15 °C. Add a tertiary amine base (e.g., N-methylmorpholine), followed by the dropwise addition of isobutyl chloroformate.

• Reaction with Coenzyme A: In a separate flask, dissolve coenzyme A lithium salt in a cold aqueous buffer. Add the freshly prepared mixed anhydride solution to the coenzyme A solution with vigorous stirring.

• Workup and Purification: Monitor the reaction by HPLC. Once complete, purify the (S)-3-Hydroxy-17-methyloctadecanoyl-CoA by preparative reverse-phase HPLC.

Data Presentation: Reaction Conditions and Expected Outcome

Parameter	Value
Activating Agent	Isobutyl chloroformate
Base	N-methylmorpholine
Solvent for Anhydride	Anhydrous THF
Temperature	-15 °C
Reaction Time	1 - 4 h
Purification Method	Preparative RP-HPLC
Typical Yield	30-50%

Troubleshooting Guide: Stage 3

Caption: Troubleshooting logic for Stage 3.

• Issue: Very low yield of the desired acyl-CoA.

  • Possible Cause: The mixed anhydride is highly susceptible to hydrolysis.

  • Solution: Ensure all reagents and solvents for the anhydride formation are strictly anhydrous. Prepare the mixed anhydride immediately before use and do not let it warm up.

• Issue: Multiple peaks are observed in the analytical HPLC of the crude reaction mixture.

  • Possible Cause: This could be due to unreacted starting materials, side products from the mixed anhydride (e.g., urethane (B1682113) formation), or degradation of the acyl-CoA product.

  • Solution: Optimize the stoichiometry of the reactants. Ensure the pH of the coenzyme A solution is appropriate to maintain its stability. Analyze the crude mixture quickly after the reaction.

• Issue: Poor recovery of the product during preparative HPLC purification.

  • Possible Cause: The long-chain acyl-CoA may be adsorbing irreversibly to the column material or precipitating.

  • Solution: Use a column specifically designed for lipid analysis. Optimize the mobile phase, potentially by adjusting the organic solvent composition or adding ion-pairing reagents. Ensure the collected fractions are handled properly to prevent product loss.

References

• 1. The first total synthesis of the (±)-17-methyl-trans-4,5-methyleneoctadecanoic acid and related analogs with antileishmanial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.psu.edu [pure.psu.edu]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. US3640991A - Mixed anhydride method of preparing peptides - Google Patents [patents.google.com]
• 5. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

Technical Support Center: Chromatographic Separation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Welcome to the technical support center for the chromatographic separation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the analysis of this long-chain hydroxy fatty acyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic separation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

The main challenges stem from the amphiphilic nature of the molecule, which possesses a long, hydrophobic acyl chain and a polar Coenzyme A moiety. This can lead to poor peak shapes, low retention on reversed-phase columns, and potential for interaction with metallic surfaces in the HPLC system.[1] The presence of the hydroxyl group adds another layer of complexity, potentially affecting peak symmetry and selectivity.

Q2: Which chromatographic technique is most suitable for the analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

Reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most robust and widely used method for the analysis of long-chain acyl-CoAs.[2][3] This technique offers the necessary selectivity and sensitivity for accurate quantification in complex biological matrices.

Q3: Why am I observing poor peak shape (e.g., tailing or fronting) for my analyte?

Poor peak shape can be caused by several factors:

• Secondary Interactions: The phosphate (B84403) groups on the CoA moiety can interact with active sites on the silica (B1680970) backbone of the column, leading to peak tailing. Using a column with end-capping or a hybrid particle technology can mitigate this.

• Column Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. For acyl-CoAs, a slightly acidic to neutral pH is often employed.[4]

• Contamination: Buildup of contaminants on the column can lead to distorted peak shapes.[5] Using a guard column and proper sample preparation can help prevent this.

Q4: My retention times are inconsistent. What could be the cause?

Irreproducible retention times are often due to:

• Inconsistent Mobile Phase Preparation: Ensure accurate and consistent preparation of your mobile phase, especially the buffer concentration and pH.

• Column Temperature Fluctuations: Use a column oven to maintain a stable temperature, as even small variations can affect retention.

• Insufficient Column Equilibration: Allow the column to fully equilibrate with the mobile phase before starting your analytical run, particularly when using gradient elution.

Q5: I have low sensitivity and a poor signal-to-noise ratio. How can I improve this?

Low sensitivity can be addressed by:

• Optimizing Mass Spectrometry Parameters: Ensure that the MS parameters, such as capillary voltage, cone voltage, and collision energy, are optimized for your specific analyte.[2]

• Sample Preparation: Implement a sample preparation method, such as solid-phase extraction (SPE), to concentrate the analyte and remove interfering matrix components.[1][6]

• Mobile Phase Additives: The use of mobile phase additives like ammonium (B1175870) acetate (B1210297) or ammonium hydroxide (B78521) can improve ionization efficiency.[2][7]

Troubleshooting Guide: Poor Separation

Issue: Broad or Tailing Peaks

Potential Cause	Troubleshooting Step
Secondary Silanol Interactions	Use an end-capped C18 or C8 column. Consider a column with a different stationary phase chemistry, such as a phenyl-hexyl phase.
Mobile Phase pH Not Optimal	Adjust the mobile phase pH. For acyl-CoAs, a pH range of 4-7 is a good starting point.
Column Contamination	Use a guard column and replace it regularly. Implement a column washing procedure.
Analyte Adsorption to System	Consider using PEEK tubing and fittings to minimize interaction with metal surfaces.

Issue: Insufficient Resolution from Other Analytes

Potential Cause	Troubleshooting Step
Inadequate Mobile Phase Strength	Optimize the organic solvent gradient. A shallower gradient can improve the separation of closely eluting compounds.
Incorrect Stationary Phase	Experiment with different stationary phases (e.g., C8, C18, phenyl-hexyl) to alter selectivity.
Suboptimal Flow Rate	Reduce the flow rate to increase the interaction time with the stationary phase, which can improve resolution.
Temperature Not Optimized	Vary the column temperature. Higher temperatures can improve efficiency but may decrease retention.

Data Presentation: Mobile Phase Optimization

The following table summarizes key parameters for optimizing the mobile phase in reversed-phase chromatography of long-chain acyl-CoAs.

Parameter	Recommendation	Rationale
Organic Modifier	Acetonitrile or Methanol (B129727)	Acetonitrile often provides better peak shape and lower backpressure. Methanol can offer different selectivity.[8]
Aqueous Phase	Water with buffer	Provides the polar component of the mobile phase.
Buffer System	Ammonium Acetate or Ammonium Hydroxide (5-15 mM)	Helps to control pH and improve peak shape and ionization efficiency in MS.[2][4][7]
pH	4.0 - 7.0	Maintains the analyte in a consistent ionization state for reproducible retention.
Gradient	Start with a low percentage of organic modifier and gradually increase	A gradient is necessary to elute the highly retained long-chain acyl-CoAs.[2][4]

Experimental Protocols

Protocol: Sample Preparation using Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Loading: Load the cell lysate or tissue homogenate onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the (S)-3-Hydroxy-17-methyloctadecanoyl-CoA with 2 mL of methanol.

• Drying: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase.

Protocol: HPLC-MS/MS Analysis

• HPLC System: A UHPLC system is recommended for better resolution and faster analysis times.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 10 mM Ammonium Acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 20% B

  • 18.1-25 min: 20% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive ion mode.

• Ionization Source: Electrospray Ionization (ESI).

• MRM Transitions: To be determined by infusing a standard of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Visualizations

Caption: Troubleshooting workflow for poor chromatographic separation.

Caption: Hypothetical metabolic context of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

References

• 1. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chromatographic methods for the determination of acyl-CoAs - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Optimization of mass spectrometry parameters for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA detection

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the optimization of mass spectrometry parameters for the detection of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is the most effective ionization technique for analyzing (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A1: Electrospray ionization (ESI) in positive ion mode is the most commonly recommended technique for the analysis of long-chain acyl-CoAs.[1] This method generally produces a strong protonated molecular ion ([M+H]⁺), which is essential for sensitive and specific detection.

Q2: What are the expected precursor and product ions for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in MS/MS analysis?

A2: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA has a chemical formula of C₄₀H₇₂N₇O₁₈P₃S. Based on this, the monoisotopic mass is approximately 1083.4 g/mol . The expected precursor ion in positive ESI mode would be the protonated molecule [M+H]⁺ at m/z 1084.4. The most characteristic fragmentation of acyl-CoAs is the neutral loss of the 3'-phospho-ADP moiety (507.1 g/mol ).[2][3][4] Therefore, the primary product ion for quantification is typically [M+H - 507]⁺ at m/z 577.3. A secondary, confirmatory ion resulting from fragmentation between the diphosphates at m/z 428 is also commonly observed.[2]

Q3: How can I improve the chromatographic separation of this hydrophobic, long-chain acyl-CoA?

A3: For hydrophobic, long-chain acyl-CoAs, a C18 reversed-phase column is generally effective.[5][6] Employing a gradient elution with a mobile phase containing a mild base, such as ammonium (B1175870) hydroxide, can improve peak shape and resolution.[1][6] The gradient should start with a higher aqueous component and gradually increase the organic solvent (e.g., acetonitrile (B52724) or methanol) concentration to ensure proper retention and elution.

Q4: My signal intensity for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is low. What are some potential causes and solutions?

A4: Low signal intensity can stem from several factors:

• Sample Degradation: Acyl-CoAs are susceptible to hydrolysis. Ensure samples are kept cold and analyzed promptly. Use of an acidic sample preparation solution can help improve stability.

• Poor Ionization Efficiency: Optimize source parameters such as capillary voltage, cone voltage, and desolvation gas flow and temperature.[3]

• Suboptimal Collision Energy: The energy used for fragmentation in the collision cell is critical. This should be optimized for the specific precursor-to-product ion transition to maximize the product ion signal.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress the ionization of the target analyte. Improve sample cleanup procedures or adjust the chromatographic gradient to separate the analyte from interfering compounds.

Q5: Are there any special considerations for sample preparation for a hydrophobic molecule like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A5: Yes, due to its hydrophobic nature, care must be taken to prevent losses during sample preparation. Protein precipitation is a common and effective method for extracting acyl-CoAs from cellular matrices.[3] Avoid excessive drying steps, as hydrophobic molecules can adhere to vial surfaces. If evaporation is necessary, resuspend the sample in a solvent with a high organic content, such as methanol (B129727) or acetonitrile, to ensure complete dissolution.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No Peak Detected	Incorrect MRM transition settings.	Verify the calculated precursor and product ion m/z values for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA ([M+H]⁺ at ~1084.4 and product ion at ~577.3).
Analyte degradation.	Prepare fresh samples and standards. Keep samples on ice or in a cooled autosampler. Ensure the pH of the sample solution is slightly acidic to minimize hydrolysis.
Insufficient sample concentration.	Concentrate the sample or inject a larger volume. Ensure the extraction procedure is efficient for long-chain, hydrophobic molecules.
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	For reversed-phase chromatography of acyl-CoAs, a mobile phase with a slightly basic pH (e.g., using ammonium hydroxide) can improve peak shape.[1][6]
Column overload.	Dilute the sample or use a column with a higher loading capacity.
Secondary interactions with the column.	Ensure the column is properly conditioned. Consider using a different column chemistry if the issue persists.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and flush the LC system thoroughly.
Matrix effects from complex samples.	Implement a more rigorous sample cleanup method, such as solid-phase extraction (SPE), to remove interfering substances.
Inconsistent Retention Times	Unstable pump pressure or flow rate.	Check the LC system for leaks and ensure proper pump performance.
Inadequate column equilibration.	Increase the column equilibration time between injections to ensure the column chemistry is stable before the next run.
Fluctuations in column temperature.	Use a column oven to maintain a consistent temperature.[3]

Quantitative Data Summary

The following tables provide suggested starting parameters for the analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, based on typical values for similar long-chain acyl-CoAs. Optimization will be required for your specific instrument and experimental conditions.

Table 1: Predicted MRM Transitions

Compound Name	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Fragment
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	~1084.4	~577.3	[M+H - 507]⁺
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	~1084.4	~428.1	[Adenosine diphosphate]⁺

Table 2: Suggested LC-MS/MS Parameters

Parameter	Suggested Value/Range	Notes
Chromatography
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm)	A standard choice for acyl-CoA analysis.[5]
Mobile Phase A	10 mM Ammonium Acetate or Ammonium Hydroxide in Water	A slightly basic pH can improve peak shape.[3][6]
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.2 - 0.4 mL/min	Adjust based on column dimensions.
Column Temperature	30 - 40 °C	Maintaining a consistent temperature is crucial.[3]
Injection Volume	5 - 20 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	Consistently used for acyl-CoA detection.[1]
Capillary Voltage	3.0 - 4.0 kV	Optimize for maximum signal intensity.[3]
Cone Voltage	30 - 50 V	Optimize for precursor ion stability.[3]
Desolvation Gas	Nitrogen
Desolvation Temp.	350 - 500 °C
Desolvation Gas Flow	500 - 800 L/hr
Collision Gas	Argon
Collision Energy	20 - 40 eV	Must be optimized for the specific transition. This is a critical parameter for sensitivity.

Experimental Protocols

Protocol 1: Sample Preparation from Cultured Cells

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Quenching and Lysis: Add 1 mL of ice-cold extraction solvent (e.g., acetonitrile:methanol:water 2:2:1 v/v/v) containing an appropriate internal standard to the cell culture plate.

• Scraping and Collection: Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Precipitation: Vortex the lysate vigorously and incubate on ice for 15 minutes to precipitate proteins.

• Clarification: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporation (Optional): If concentration is needed, evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase conditions for LC-MS/MS analysis.

Protocol 2: Direct Infusion for MS Parameter Optimization

• Standard Preparation: Prepare a 1 µg/mL solution of a representative long-chain acyl-CoA standard (if (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is unavailable, a structurally similar compound can be used) in a 50:50 mixture of acetonitrile and water.

• Infusion Setup: Infuse the standard solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Precursor Ion Optimization: In full scan mode, identify the [M+H]⁺ ion. Optimize the capillary voltage and cone voltage to maximize the intensity of this ion.

• Product Ion Optimization: Select the precursor ion for fragmentation. Acquire product ion spectra across a range of collision energies (e.g., 10-50 eV).

• Collision Energy Selection: Identify the collision energy that produces the highest intensity for the desired product ion (e.g., [M+H - 507]⁺).

• MRM Method Creation: Use the optimized parameters to create an MRM method for your LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Caption: Fragmentation pathway of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

References

• 1. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Long-Chain Hydroxy Acyl-CoAs

Welcome to the technical support center for the analysis of long-chain hydroxy acyl-CoAs. This resource is tailored for researchers, scientists, and drug development professionals, providing troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most critical pre-analytical factors to consider when working with long-chain hydroxy acyl-CoAs?

A1: The stability of long-chain hydroxy acyl-CoAs is a primary concern due to their susceptibility to both enzymatic and chemical degradation.[1] To ensure sample integrity, immediate processing of fresh tissue is recommended. If storage is necessary, samples should be flash-frozen in liquid nitrogen and stored at -80°C to minimize degradation.[1] It is also crucial to avoid repeated freeze-thaw cycles, which can significantly compromise the stability of these analytes.[1]

Q2: My recovery of long-chain hydroxy acyl-CoAs is consistently low. What are the potential causes and how can I improve the yield?

A2: Low recovery is a common issue stemming from several factors. Incomplete cell lysis, degradation during extraction, and inefficient purification are frequent culprits. To troubleshoot, ensure thorough homogenization of the tissue; a glass homogenizer is often effective.[2] Work quickly and maintain samples on ice at all times to prevent degradation.[1] The use of an internal standard, such as heptadecanoyl-CoA, early in the extraction process can help monitor and normalize for recovery.[3] Additionally, optimizing the solid-phase extraction (SPE) protocol, including proper column conditioning and elution steps, is crucial for improving yield.[1]

Q3: Which analytical technique is most suitable for the quantification of long-chain hydroxy acyl-CoAs?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of long-chain hydroxy acyl-CoAs.[4] This technique, often utilizing a triple quadrupole mass spectrometer in selected reaction monitoring (SRM) mode, allows for accurate measurement even at low concentrations.[3] Reversed-phase chromatography is typically employed for separation.[3]

Q4: I am observing poor chromatographic peak shape and retention for my analytes. How can I optimize my LC method?

A4: Poor chromatography can be due to the diverse polarities of acyl-CoA species.[4] For reversed-phase chromatography, a C8 or C18 column is commonly used.[2][3] The mobile phase composition is critical; a binary gradient system with ammonium (B1175870) hydroxide (B78521) in water and acetonitrile (B52724) can achieve good separation.[3] It is important to note that while traditional C18 columns work well for more hydrophobic short-chain acyl-CoAs, hydrophilic species may exhibit poor peak shape and retention under the same conditions.[4]

Q5: How can I ensure the stability of extracted long-chain hydroxy acyl-CoAs prior to analysis?

A5: Long-chain hydroxy acyl-CoAs are unstable in aqueous solutions, with degradation increasing with the length of the fatty acid chain.[5] For reconstitution of dried extracts, methanol (B129727) has been shown to provide the best stability for these analytes over time.[5] If a mixed solvent is required, a solution of 50% methanol and 50% 50 mM ammonium acetate (B1210297) (pH 7) has also been demonstrated to maintain stability.[5]

Troubleshooting Guides

Issue 1: High Variability in Quantitative Results

Potential Cause	Troubleshooting Steps
Inconsistent Extraction Efficiency	Extraction efficiency can vary depending on the acyl-CoA chain length and saturation.[3] Ensure a consistent and optimized extraction protocol is used for all samples. The use of a stable isotope-labeled internal standard for each analyte is the gold standard for correcting variability.[4]
Analyte Degradation	Work quickly, keep samples on ice, and use fresh, high-purity solvents.[1] Minimize the time between extraction and analysis. Reconstitute final samples in a non-aqueous solvent like methanol to improve stability.[5]
Instrumental Variability	Repeated injections of tissue extracts can lead to a decline in LC-MS/MS performance.[6] Regularly clean the ion source and check for column degradation. Use a robust internal standard to normalize for any signal drift.

Issue 2: Co-elution of Isomeric Species

Potential Cause	Troubleshooting Steps
Insufficient Chromatographic Resolution	The separation of isomeric long-chain hydroxy fatty acids can be challenging.[7] Optimize the LC gradient to improve separation. Derivatization of the hydroxyl group can sometimes aid in the separation of isomers.[7]
Lack of Specific MS/MS Transitions	Different isomers may produce similar precursor and product ions.[7] A thorough optimization of MS/MS parameters, including collision energy, may reveal unique fragment ions that can be used for specific detection.

Experimental Protocols

Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissue

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs from various tissue types.[1][2]

Materials:

• Frozen tissue sample (~100 mg)

• Glass homogenizer

• 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Acetonitrile (ACN)

• Isopropanol (B130326)

• Weak anion exchange solid-phase extraction (SPE) columns

• Methanol

• Internal standard (e.g., Heptadecanoyl-CoA)

Procedure:

• Homogenization: In a pre-chilled glass homogenizer, add the frozen tissue to 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard. Homogenize thoroughly on ice.[1]

• Solvent Extraction: Add a 20-fold excess of a mixture of acetonitrile and isopropanol to the homogenate.[1] Vortex vigorously and centrifuge to pellet the protein and cellular debris.

• Solid-Phase Extraction (SPE):

  • Condition the weak anion exchange SPE column according to the manufacturer's instructions.

  • Load the supernatant from the solvent extraction step onto the SPE column.

  • Wash the column to remove interfering substances.

  • Elute the acyl-CoAs using an appropriate solvent, such as methanol containing a small percentage of ammonium hydroxide.[1]

• Sample Concentration: Dry the eluted sample under a stream of nitrogen at room temperature.[1]

• Reconstitution: Reconstitute the dried extract in a solvent suitable for LC-MS/MS analysis, such as methanol.[5]

Data Presentation

Table 1: Reported Recovery Rates of Long-Chain Acyl-CoAs

Methodology	Tissue Type	Reported Recovery Rate	Reference
Modified HPLC with SPE	Rat Heart, Kidney, Muscle	70-80%	[2]
UPLC-MS/MS	Human Skeletal Muscle	Varies by species	[3]

Table 2: Example UPLC-MS/MS Parameters for Long-Chain Acyl-CoA Analysis

Parameter	Condition	Reference
Column	Reversed-phase Acquity 1.7 µm C8 UPLC BEH (2.1 x 150 mm)	[3]
Mobile Phase A	15 mM Ammonium Hydroxide in Water	[3]
Mobile Phase B	15 mM Ammonium Hydroxide in Acetonitrile	[3]
Flow Rate	0.4 mL/min	[3]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[3]
Detection Mode	Selected Reaction Monitoring (SRM)	[3]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of isomeric long-chain hydroxy fatty acids by tandem mass spectrometry: application to the diagnosis of long-chain 3-hydroxyacyl CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing the degradation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA during sample preparation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you prevent the degradation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA during sample preparation and analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other long-chain 3-hydroxyacyl-CoAs.

Problem	Potential Cause	Recommended Solution
Low or No Analyte Signal in LC-MS	Sample Degradation: (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is susceptible to both chemical (hydrolysis) and enzymatic degradation. The thioester bond is particularly labile, especially in aqueous solutions at neutral or alkaline pH.	Chemical Degradation: Maintain acidic conditions (pH 4-6) throughout sample preparation and analysis. Reconstitute dried extracts in an appropriate solvent, such as methanol (B129727) or a methanol/water mixture with a low concentration of ammonium (B1175870) acetate (B1210297), immediately before analysis. Avoid prolonged storage of samples in aqueous solutions. Enzymatic Degradation: Immediately process or flash-freeze tissue and cell samples after collection to minimize enzymatic activity. Homogenize samples in cold solvents (e.g., 80% methanol) and consider the use of broad-spectrum protease and esterase inhibitors.
Inefficient Ionization or Ion Suppression: Co-eluting matrix components from complex biological samples can interfere with the ionization of the target analyte, leading to a reduced signal.	Optimize the mobile phase composition. The use of buffers like ammonium acetate can improve ionization. Employ solid-phase extraction (SPE) for sample cleanup to remove interfering substances. Ensure that the internal standard experiences similar matrix effects to the analyte for accurate quantification.
Suboptimal LC-MS/MS Parameters: Incorrect selection of precursor/product ions or collision energy can result in poor sensitivity.	The most common fragmentation for acyl-CoAs is the neutral loss of the phosphorylated ADP moiety (507 Da). Optimize collision energy for the specific transition of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.
Poor Chromatographic Peak Shape (Tailing or Fronting)	Secondary Interactions with Stationary Phase: Residual silanol (B1196071) groups on silica-based columns can interact with the analyte, causing peak tailing.	Use a high-purity, end-capped C18 column. Maintain a low pH in the mobile phase (e.g., with 0.1% formic acid) to suppress silanol ionization. Consider adding a buffer, such as ammonium formate, to the mobile phase to mask silanol interactions.
Column Overload: Injecting too much sample can lead to peak distortion.	Reduce the injection volume or dilute the sample.
Inappropriate Sample Solvent: If the sample solvent is significantly stronger than the initial mobile phase, it can cause peak fronting.	Reconstitute the sample in a solvent that is similar in composition to the initial mobile phase.
Inconsistent or Irreproducible Results	Sample Instability during Storage: Repeated freeze-thaw cycles and improper storage temperatures can lead to analyte degradation.	Aliquot samples to avoid multiple freeze-thaw cycles. Store samples at -80°C for long-term stability. For short-term storage, keep samples at 4°C and analyze them as quickly as possible.
Variability in Sample Preparation: Inconsistent extraction efficiency can lead to variable results.	Use a validated and standardized extraction protocol. The use of an appropriate internal standard is crucial to correct for variations in sample recovery.

Frequently Asked Questions (FAQs)

Sample Handling and Storage

• Q1: What is the best way to store tissue or cell samples before extraction? A1: To minimize enzymatic degradation, samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C until extraction.

• Q2: How many times can I freeze and thaw my samples? A2: It is highly recommended to aliquot samples into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to the degradation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

• Q3: What is the recommended solvent for storing the purified analyte? A3: For short-term storage, reconstitute the dried extract in methanol, as it has been shown to provide better stability compared to aqueous solutions. For long-term storage, it is best to store the sample as a dry pellet at -80°C.

Sample Preparation

• Q4: What are the key considerations for choosing an extraction method? A4: The choice between solvent precipitation and solid-phase extraction (SPE) depends on the sample matrix and the required level of cleanliness. Solvent precipitation is faster, while SPE provides a cleaner extract, which can reduce matrix effects in LC-MS/MS analysis.

• Q5: At what pH should I maintain my sample during preparation? A5: To prevent hydrolysis of the thioester bond, it is crucial to maintain a slightly acidic pH (around 4-6) throughout the extraction and purification process.

• Q6: Should I use inhibitors during sample preparation? A6: Yes, for tissue and cell samples, the use of a cocktail of protease and esterase inhibitors is recommended to prevent enzymatic degradation of your analyte.

LC-MS/MS Analysis

• Q7: What type of internal standard should I use for quantification? A7: The ideal internal standard is a stable isotope-labeled version of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. If this is not available, a structurally similar 3-hydroxy long-chain acyl-CoA with a different chain length that is not present in the sample can be used.

• Q8: What are the expected fragmentation patterns for 3-hydroxy long-chain acyl-CoAs in positive ion mode ESI-MS/MS? A8: The most characteristic fragmentation is a neutral loss of 507 Da, corresponding to the 3'-phosphoadenosine-5'-diphosphate moiety.

Quantitative Data Summary

The stability of long-chain acyl-CoAs is highly dependent on the storage conditions. The following tables summarize the degradation rates under various conditions.

Table 1: Stability of Acyl-CoA Standards in Different Solvents at 4°C over 24 hours

Solvent	Acetyl-CoA (% remaining)	Malonyl-CoA (% remaining)	Palmitoyl-CoA (% remaining)
Water	70	65	50
50 mM Ammonium Acetate (pH 4.0)	95	90	85
50 mM Ammonium Acetate (pH 6.8)	80	75	60
50% Methanol/Water	98	95

Technical Support Center: Enhancing the Stability of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA for Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA for long-term storage.

Troubleshooting Guides

Issue 1: Degradation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Aqueous Solutions

Question: I am observing significant degradation of my (S)-3-Hydroxy-17-methyloctadecanoyl-CoA when dissolved in aqueous buffers. How can I minimize this?

Answer:

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA, like other acyl-CoA esters, is susceptible to hydrolysis of its thioester bond, a reaction that is accelerated in aqueous solutions. The rate of hydrolysis is influenced by pH and temperature.

Recommendations:

• pH Control: Maintain the pH of the solution between 6.8 and 7.4. More extreme pH values, both acidic and alkaline, can rapidly accelerate hydrolysis.

• Solvent Choice: If possible for your experimental setup, consider reconstituting your compound in an organic solvent where it is more stable. Studies have shown that methanol (B129727) is a suitable solvent for reconstituting acyl-CoA esters, showing better stability over time compared to aqueous solutions. A mixture of 50% methanol and 50% 50 mM ammonium (B1175870) acetate (B1210297) (pH 7) has also been shown to offer improved stability compared to purely aqueous solutions.[1]

• Temperature: Store aqueous solutions at low temperatures (e.g., on ice) for short-term use. For long-term storage, aqueous solutions are not recommended.

• Fresh Preparation: For critical experiments, it is best to prepare fresh solutions of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA immediately before use.

Issue 2: Oxidative Damage to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA during Storage

Question: I suspect my stored (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is degrading due to oxidation. What are the signs and how can I prevent it?

Answer:

The fatty acyl chain of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA can be susceptible to oxidation, leading to the formation of undesirable byproducts and loss of activity.

Signs of Oxidation:

• Appearance of unknown peaks in HPLC or LC-MS analysis.

• Loss of biological activity of the compound.

• Changes in the physical appearance of the sample (e.g., discoloration).

Prevention Strategies:

• Use of Antioxidants: The addition of antioxidants can help to prevent oxidative degradation. Butylated hydroxytoluene (BHT) is a commonly used antioxidant for storing lipid-containing samples. The optimal concentration of the antioxidant should be determined empirically for your specific application.

• Inert Atmosphere: Store the compound under an inert atmosphere, such as argon or nitrogen, to minimize its exposure to oxygen.

• Light Protection: Store samples in amber vials or otherwise protected from light, as light can promote photo-oxidation.

• Chelating Agents: Trace metal ions can catalyze oxidation. The addition of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions.

Frequently Asked Questions (FAQs)

Storage Conditions

Q1: What are the optimal conditions for long-term storage of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A1: For long-term stability, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA should be stored as a dry solid or lyophilized powder at -80°C.[2] If it must be stored in solution, prepare aliquots in a suitable organic solvent like methanol, dry them under a stream of inert gas (e.g., nitrogen or argon), and store the dried aliquots at -80°C. Reconstitute an aliquot immediately before use.

Q2: Can I store (S)-3-Hydroxy-17-methyloctadecanoyl-CoA at -20°C?

A2: While -20°C is better than refrigeration or room temperature, -80°C is strongly recommended for long-term storage to minimize enzymatic and chemical degradation. Studies on fatty acids have shown that storage at -80°C significantly improves stability over extended periods compared to -20°C.[2]

Handling and Preparation

Q3: What is the best way to prepare a stock solution of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A3: To prepare a stock solution, weigh the required amount of the solid compound and dissolve it in a suitable organic solvent, such as methanol or a mixture of dimethyl sulfoxide (B87167) (DMSO) and water. It is advisable to prepare small aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Q4: How many freeze-thaw cycles can I subject my (S)-3-Hydroxy-17-methyloctadecanoyl-CoA solution to?

A4: It is highly recommended to avoid multiple freeze-thaw cycles as this can lead to degradation. Prepare single-use aliquots of your stock solution to maintain the integrity of the compound.

Stability Assessment

Q5: How can I assess the stability of my (S)-3-Hydroxy-17-methyloctadecanoyl-CoA sample?

A5: The stability of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA can be assessed by monitoring its purity over time using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A stability-indicating method should be developed to separate the intact compound from its potential degradation products.

Data Presentation

Table 1: Example Stability of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in Different Solvents at 4°C

Solvent	% Remaining after 4 hours	% Remaining after 24 hours
Water	85%	60%
50 mM Ammonium Acetate (pH 7)	88%	65%
50% Methanol / 50% 50 mM Ammonium Acetate (pH 7)	95%	85%
Methanol	>98%	>95%

Note: The data presented in this table are illustrative examples based on the general stability of long-chain acyl-CoAs.[1] Users should perform their own stability studies to determine the precise degradation rates for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA under their specific experimental conditions.

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

This protocol provides a general framework for developing an HPLC method to assess the stability of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

1. Instrumentation and Columns:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm particle size).

2. Mobile Phase and Gradient:

• Mobile Phase A: 50 mM Ammonium Acetate in water (pH 6.8).

• Mobile Phase B: Methanol.

• Gradient: A linear gradient can be optimized, for example:

  • 0-5 min: 20% B

  • 5-20 min: 20% to 95% B

  • 20-25 min: 95% B

  • 25-30 min: 95% to 20% B

  • 30-35 min: 20% B

3. Detection:

• UV detection at 260 nm (for the adenine (B156593) moiety of Coenzyme A).

4. Sample Preparation:

• Dilute the (S)-3-Hydroxy-17-methyloctadecanoyl-CoA sample to a suitable concentration (e.g., 1 mg/mL) in the mobile phase or a compatible solvent.

• Filter the sample through a 0.22 µm syringe filter before injection.

5. Stability Study Procedure:

• Store aliquots of the sample under the desired storage conditions.

• At specified time points, inject the samples onto the HPLC system.

• Monitor the peak area of the intact (S)-3-Hydroxy-17-methyloctadecanoyl-CoA peak. A decrease in the peak area over time indicates degradation. The appearance of new peaks suggests the formation of degradation products.

Protocol 2: General Lyophilization Protocol for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

This protocol provides a general guideline for lyophilizing (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. Optimization will be required for specific formulations and equipment.

1. Formulation:

• Dissolve (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in a suitable solvent system, preferably one with a high sublimation rate (e.g., a mixture of t-butanol and water). The final concentration should be optimized.

• Cryoprotectant: Add a cryoprotectant such as sucrose (B13894) or trehalose (B1683222) at a concentration of 5-10% (w/v) to the solution. Cryoprotectants help to stabilize the molecule during freezing and drying.

2. Freezing:

• Aliquot the formulated solution into lyophilization vials.

• Freeze the samples to a temperature below the eutectic point of the formulation (typically -40°C to -60°C). A slow cooling rate is generally preferred to allow for the formation of larger ice crystals, which facilitates sublimation.

3. Primary Drying (Sublimation):

• Set the shelf temperature of the lyophilizer to a temperature below the collapse temperature of the formulation (e.g., -20°C to -10°C).

• Apply a vacuum (e.g., 100-200 mTorr).

• The majority of the solvent will be removed during this step through sublimation. This is the longest phase of the lyophilization cycle.

4. Secondary Drying (Desorption):

• Gradually increase the shelf temperature to a positive temperature (e.g., 20-25°C) while maintaining the vacuum.

• This step removes residual bound water molecules.

5. Stoppering and Storage:

• Once the secondary drying is complete, backfill the chamber with an inert gas like nitrogen or argon and stopper the vials under vacuum.

• Store the lyophilized product at -80°C for maximum long-term stability.

Mandatory Visualizations

Caption: Primary degradation pathways for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Caption: Experimental workflow for assessing the stability of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Caption: Logical workflow for troubleshooting the degradation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address the challenges associated with matrix effects during the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other long-chain acyl-CoAs using liquid chromatography-mass spectrometry (LC-MS).

Section 1: Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern for the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix (e.g., salts, phospholipids, metabolites).[1][2] This interference can lead to ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise the accuracy and reproducibility of quantification.[3] Long-chain acyl-CoAs like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA are particularly susceptible because they are extracted from complex biological samples, and their analysis can be hampered by endogenous lipids and other molecules that interfere with the ionization process in the mass spectrometer's source.[3][4]

Q2: How can I quantitatively assess if matrix effects are impacting my results?

A2: The most widely accepted method is the post-extraction spike analysis .[1][5] This involves comparing the peak response of the analyte spiked into a pre-extracted blank matrix sample (Set A) with the response of the analyte in a neat solvent (Set B). The matrix factor (MF) is calculated as the ratio of the peak area in the matrix to the peak area in the neat solvent. An MF value of less than 1 indicates ion suppression, while a value greater than 1 indicates ion enhancement.[1] An acceptable MF is typically within the range of 0.85 to 1.15, which corresponds to a matrix effect of ±15%.

Q3: What is the most effective strategy to compensate for matrix effects?

A3: The gold standard for correcting matrix effects is the use of a stable isotope-labeled (SIL) internal standard (IS).[5][6] A SIL-IS is an analog of the analyte that is identical in chemical structure and properties but has a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ²H). Because it co-elutes with the analyte and experiences the same degree of ionization suppression or enhancement, the ratio of the analyte to the SIL-IS remains constant, enabling accurate quantification even in the presence of strong matrix effects.[6]

Q4: I am observing significant ion suppression. What are the primary troubleshooting steps?

A4: If you detect significant ion suppression, consider the following strategies:

• Improve Sample Preparation: Implement a more rigorous cleanup step, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering components like phospholipids.[3][7]

• Modify Chromatography: Adjust the chromatographic conditions (e.g., gradient, column chemistry) to better separate the analyte from the matrix components causing the suppression.[5][8] For long-chain acyl-CoAs, using a C18 column at a high pH (e.g., 10.5 with ammonium (B1175870) hydroxide) can improve separation.[4]

• Dilute the Sample: Simple dilution can reduce the concentration of interfering compounds, thereby lessening the matrix effect.[5][7] This is only feasible if the analyte concentration remains above the lower limit of quantification (LLOQ).

Q5: My peak shape is poor (e.g., tailing) for my long-chain acyl-CoA. What could be the cause?

A5: Poor peak shape for long-chain acyl-CoAs is a common issue. It can be caused by interactions with the analytical column or buildup of biological material from repeated injections.[4] To address this, consider using a high-pH mobile phase with ammonium hydroxide (B78521) and an acetonitrile (B52724) gradient, which has been shown to improve peak shape and resolution for these compounds.[4][9] Regular column washing is also recommended to maintain performance.

Section 2: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent Quantification / High CV%	Variable matrix effects between samples; Ineffective internal standard compensation; Inconsistent sample preparation.	Implement a stable isotope-labeled internal standard (SIL-IS) for the most reliable correction.[5][6] If a SIL-IS is unavailable, use a close structural analog (e.g., an odd-chain acyl-CoA like C17-CoA).[4] Ensure sample preparation is highly consistent and consider automation if possible.
Low Analyte Recovery	Inefficient extraction from the biological matrix; Analyte degradation during sample processing.	Optimize the extraction solvent. Methanol or acetonitrile-based solvents are commonly used for protein precipitation and acyl-CoA extraction.[8] Perform recovery experiments by comparing pre-extraction and post-extraction spikes. Keep samples cold and minimize processing time, as acyl-CoAs can be unstable.[8]
Signal Drifts or Decreases Over an Analytical Run	Buildup of matrix components on the LC column or in the MS ion source.	Implement a more robust sample cleanup method (e.g., SPE) to reduce matrix load.[3][4] Add a column wash step at the end of each gradient to elute strongly retained compounds. Regularly clean the mass spectrometer's ion source.
No Peak Detected in Sample, but Visible in Standard	Severe ion suppression in the sample matrix; Analyte concentration is below the limit of detection (LOD).	Dilute the sample extract (e.g., 10-fold) and re-inject. Sometimes reducing the matrix effect can make a suppressed peak visible.[7] If still not visible, a more sensitive instrument or a pre-concentration step during sample preparation may be necessary.

Section 3: Key Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

• Prepare Three Sets of Samples:

  • Set A (Analyte in Matrix): Extract at least six different lots of blank biological matrix (e.g., cell lysate, plasma). After the final extraction step, spike the analyte and internal standard at a known concentration (e.g., low and high QC levels).

  • Set B (Analyte in Neat Solution): Prepare solutions of the analyte and internal standard in the final reconstitution solvent at the exact same concentrations as in Set A.

• Analyze Samples: Inject all samples from Set A and Set B into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set A) / (Mean Peak Area of Analyte in Set B)

  • Calculate the MF for each of the six matrix lots.

  • The coefficient of variation (CV%) of the MFs should be <15%.

Protocol 2: Sample Preparation via Protein Precipitation and Extraction

• Cell Lysis/Homogenization: For cultured cells, aspirate media and place the plate on ice. Add a cold extraction solvent (e.g., 80% methanol/20% water or acetonitrile/methanol/water 2:2:1 v/v/v) containing the stable isotope-labeled internal standard.[8][10] Scrape cells and collect the lysate.

• Precipitation: Vortex the lysate vigorously and incubate at a cold temperature (e.g., -20°C) for at least 30 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 16,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, which contains the acyl-CoAs.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the dried extract in a suitable injection solvent (e.g., 50% methanol/50% 50 mM ammonium acetate).[8]

Protocol 3: Example LC-MS/MS Parameters for Long-Chain Acyl-CoA Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm).[9]

• Mobile Phase A: 15 mM Ammonium Hydroxide in water.[9]

• Mobile Phase B: 15 mM Ammonium Hydroxide in acetonitrile.[9]

• Gradient: A linear gradient starting with a low percentage of Mobile Phase B, increasing to elute the long-chain acyl-CoAs.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

• MS/MS Analysis: Multiple Reaction Monitoring (MRM).

  • Quantifier Transition: Monitor the transition from the protonated parent ion [M+H]⁺ to the characteristic fragment resulting from the neutral loss of 507 Da ([M+H - 507]⁺).[4]

  • Qualifier Transition: A second transition, such as [M+H]⁺ to 428 m/z, can be used for qualitative confirmation.[11]

Section 4: Data and Visualizations

Quantitative Data Summary

The following table summarizes typical performance metrics for an LC-MS/MS method for acyl-CoA quantification after addressing matrix effects.

Table 1: Example Method Performance Data for Acyl-CoA Quantification in Cell Lysate

Parameter	C16:0-CoA	C18:1-CoA	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA (Hypothetical)	Acceptance Criteria
Matrix Effect	-11% (Suppression)	-8% (Suppression)	-13% (Suppression)	Within ±15%
Recovery	92%	95%	89%	>80% and Consistent
Accuracy (QC Low)	104%	102%	106%	85-115%
Accuracy (QC High)	97%	99%	96%	85-115%
Inter-run Precision (CV%)	6.5%	5.8%	7.2%	<15%

Data are representative and based on typical validation results reported in the literature.[4]

Visual Workflow and Logic Diagrams

Caption: Workflow for Identifying and Mitigating Matrix Effects

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver [mdpi.com]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of protocols for the isolation of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals working on the isolation and refinement of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in isolating long-chain hydroxyacyl-CoAs like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A1: The main challenges include the low abundance of these molecules in biological samples, their inherent instability, and the presence of numerous structurally similar lipids that can interfere with purification. Long-chain acyl-CoAs are susceptible to both enzymatic and chemical degradation, necessitating rapid and cold processing.

Q2: What is a viable alternative to isolating (S)-3-Hydroxy-17-methyloctadecanoyl-CoA from biological matrices?

A2: Enzymatic synthesis is a highly effective alternative. This method offers greater control over the final product's stereochemistry and purity, avoiding the complexities of extraction from intricate biological mixtures. A general approach involves the enzymatic conversion of a corresponding 2,3-enoyl free acid to its acyl-CoA derivative, followed by hydration to produce the 3-hydroxyacyl-CoA.[1]

Q3: What are the critical factors for the successful solid-phase extraction (SPE) of long-chain acyl-CoAs?

A3: The critical factors for successful SPE include the choice of sorbent, proper conditioning and equilibration of the SPE column, optimization of sample pH, and the appropriate strength of wash and elution solvents. For long-chain acyl-CoAs, mixed-mode or anion exchange columns are often effective.

Q4: How can I improve the detection and quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A4: High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for sensitive and specific detection. Derivatization can also enhance detection. For instance, converting acyl-CoAs to their fluorescent acyl etheno-CoA derivatives can significantly improve detection limits.

Q5: What are the best practices for storing biological samples to maintain the integrity of long-chain acyl-CoAs?

A5: To minimize degradation, biological samples should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C. It is also crucial to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Low Yield of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Potential Cause	Troubleshooting Steps
Incomplete Cell Lysis	Ensure thorough homogenization of the tissue or cell pellet. For tissues, a glass homogenizer is recommended. For cultured cells, ensure complete disruption using sonication or appropriate lysis buffers.
Degradation of Acyl-CoA	Work quickly and maintain samples on ice at all times. Use fresh, high-purity solvents. The addition of an internal standard early in the process can help monitor recovery.
Inefficient Solid-Phase Extraction (SPE)	Verify that the SPE column is properly conditioned and equilibrated. Optimize the pH of the sample and the composition of the wash and elution buffers. Ensure the elution solvent is strong enough to displace the analyte from the sorbent.
Suboptimal Solvent Extraction	For liquid-liquid extractions, ensure the correct solvent-to-sample ratio (a 20-fold excess of solvent is often recommended). The choice of organic solvents like acetonitrile (B52724) and isopropanol (B130326) is critical.

Poor Chromatographic Resolution

Potential Cause	Troubleshooting Steps
Inappropriate HPLC Column	For long-chain acyl-CoAs, a C18 or C8 reversed-phase column is typically used. The specific properties of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA (hydroxylation and branching) may require testing different column chemistries for optimal separation.
Suboptimal Mobile Phase Gradient	Optimize the gradient elution program. A shallow gradient of an organic solvent (like acetonitrile) in a buffered aqueous phase (e.g., potassium phosphate (B84403) or ammonium (B1175870) acetate) is often effective.
Sample Overload	Reduce the amount of sample injected onto the column. Overloading can lead to peak broadening and poor resolution.
Presence of Interfering Substances	Improve the sample cleanup process before HPLC analysis. This may involve an additional SPE step or a liquid-liquid extraction.

Quantitative Data Summary

The recovery of long-chain acyl-CoAs can vary depending on the tissue type and the specific protocol used. The following table summarizes reported recovery rates from various methodologies.

Methodology	Acyl-CoA Type	Sample Matrix	Reported Recovery Rate (%)	Reference
Modified Solvent Extraction & SPE	General Long-Chain Acyl-CoAs	Rat Tissues	70-80%	[2]
Acetonitrile/2-Propanol Extraction & SPE	Radiolabeled Acyl-CoAs	Rat Liver	83-90% (SPE step)
UHPLC-ESI-MS/MS with RP and HILIC	C2 to C20 Acyl-CoAs	Mouse Liver, Cell Lines	90-111%
Sulfosalicylic Acid (SSA) Extraction	Short-Chain Acyl-CoAs	Standards	59-99%	[3]

Experimental Protocols

Protocol 1: Isolation from Biological Samples

This protocol is a composite method adapted from established procedures for long-chain acyl-CoA extraction.[2][4][5]

1. Homogenization:

• Weigh approximately 100 mg of frozen tissue or a cell pellet.
• In a pre-chilled glass homogenizer, add the sample to 2 mL of ice-cold 100 mM potassium phosphate (KH2PO4) buffer (pH 4.9) containing an appropriate internal standard (e.g., heptadecanoyl-CoA).
• Homogenize thoroughly on ice.

2. Solvent Extraction:

• Add 2.0 mL of 2-propanol to the homogenate and homogenize again.
• Add 4.0 mL of acetonitrile and 0.25 mL of saturated ammonium sulfate.
• Vortex the mixture for 5 minutes.
• Centrifuge at 1,900 x g for 5 minutes at 4°C.
• Carefully collect the upper organic phase containing the acyl-CoAs.

3. Solid-Phase Extraction (SPE):

• Dilute the collected organic phase with 10 mL of 100 mM KH2PO4 buffer (pH 4.9).
• Condition an anion exchange SPE column (e.g., 2-(2-pyridyl)ethyl-functionalized silica (B1680970) gel) with one column volume of methanol (B129727) followed by one column volume of the KH2PO4 buffer.
• Load the diluted sample onto the SPE column.
• Wash the column with one column volume of the KH2PO4 buffer, followed by one column volume of water.
• Elute the acyl-CoAs with a suitable solvent, such as 2-propanol or a methanol/ammonium hydroxide (B78521) mixture.

4. Sample Concentration and Reconstitution:

• Dry the eluted sample under a stream of nitrogen at room temperature.
• Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of a solvent compatible with your analytical method (e.g., 50% methanol in 50 mM ammonium acetate, pH 7).

Protocol 2: Enzymatic Synthesis

This protocol is a generalized method based on the enzymatic synthesis of 3-hydroxyacyl-CoAs.[1]

1. Acyl-CoA Synthesis:

• Incubate the precursor 2,3-enoyl free acid of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA with Coenzyme A in the presence of a suitable CoA ligase or transferase (e.g., glutaconate coenzyme A-transferase).
• The reaction buffer should be optimized for the specific enzyme used, but a typical buffer would be a phosphate or Tris-based buffer at a physiological pH.

2. Hydration to 3-Hydroxyacyl-CoA:

• To the reaction mixture containing the newly synthesized 2,3-enoyl-acyl-CoA, add a purified enoyl-CoA hydratase (e.g., human short-chain enoyl-CoA hydratase, ECHS1).
• Incubate the reaction at an optimal temperature for the enzyme (typically 37°C) until the conversion is complete.

3. Purification of the Product:

• The synthesized (S)-3-Hydroxy-17-methyloctadecanoyl-CoA can be purified from the reaction mixture using reversed-phase HPLC.
• Use a C18 column and a gradient of acetonitrile in a buffered aqueous solution to separate the product from the reactants and enzyme.

4. Verification:

• Confirm the identity and purity of the final product using LC-MS/MS.

Visualizations

Experimental Workflow for Isolation

Caption: Workflow for the isolation of long-chain acyl-CoAs.

Logical Diagram for Troubleshooting Low Yield

Caption: Decision tree for troubleshooting low acyl-CoA yield.

References

• 1. Enzymatic synthesis of 3-hydroxyacyl-CoAs of branched-chain amino acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Purity Assessment of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Here is the Technical Support Center for the purity assessment of enzymatically synthesized (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for assessing the purity of enzymatically synthesized (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Frequently Asked Questions (FAQs)

Q1: What is the recommended primary method for assessing the purity of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA?

A1: The most frequently used and robust method for analyzing long-chain acyl-CoAs is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), often coupled with either UV detection or mass spectrometry (MS).[1][2]

• HPLC with UV Detection: This is a widely accessible method that relies on the strong absorbance of the adenine (B156593) moiety of the Coenzyme A molecule at approximately 260 nm. It is excellent for quantification and initial purity assessment.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This method offers higher sensitivity and specificity.[3][4] It not only separates the compound but also confirms its identity by its mass-to-charge ratio (m/z) and fragmentation patterns, making it ideal for identifying trace impurities and confirming the structure of the target molecule.[2]

Q2: What are the potential impurities I should look for in my enzymatically synthesized sample?

A2: Impurities can originate from the starting materials, side reactions, or degradation. A list of common potential impurities is provided in the table below.

Q3: How should I prepare and handle my acyl-CoA sample for analysis to prevent degradation?

A3: Long-chain acyl-CoAs are susceptible to both chemical and enzymatic degradation. Due to their instability in aqueous solutions, proper handling is critical.[5]

• Temperature: Always keep samples on ice or at 4°C during preparation. For long-term storage, store at -80°C.

• pH: Maintain the pH of the solution in a slightly acidic range (pH 4-6) to minimize hydrolysis of the thioester bond.

• Extraction: If extracting from a complex biological matrix, a protein precipitation step followed by solid-phase extraction (SPE) may be necessary to remove interfering substances.[4]

• Solvent: For direct injection of a synthesized standard, dissolve the sample in a buffer compatible with the initial mobile phase conditions.

Q4: Can I use Gas Chromatography (GC) for this analysis?

A4: Direct analysis by GC is not feasible due to the low volatility and thermal instability of the large acyl-CoA molecule. However, GC-MS can be used to analyze the fatty acid portion after chemical hydrolysis of the thioester bond, which can help confirm the identity of the acyl chain.[1]

Data Presentation: Summary of Analytical Approaches

Table 1: Comparison of Primary Analytical Methods

Feature	HPLC-UV	LC-MS/MS
Principle	Separation by hydrophobicity, detection by UV absorbance of adenine (260 nm).	Separation by hydrophobicity, detection by mass-to-charge ratio.[3][6]
Specificity	Moderate. Can resolve compounds with different retention times.	High. Provides mass confirmation, resolving co-eluting compounds.[2]
Sensitivity	Picomole range.	Femtomole to attomole range.[1]
Quantification	Robust and straightforward using an external standard curve.	Highly accurate, especially with an isotopically labeled internal standard.[2][6]
Impurity ID	Limited to comparison with known standards.	Excellent for structural elucidation of unknown impurities.

Table 2: Potential Impurities and Recommended Detection Methods

Potential Impurity	Origin	Recommended Detection Method
Unreacted 17-methyloctadecanoic acid	Starting material	LC-MS, GC-MS (after derivatization)
Free Coenzyme A (CoA-SH)	Starting material/Degradation	HPLC-UV, LC-MS
ATP, ADP, AMP	Cofactors in enzymatic synthesis	HPLC-UV (ion-pairing)
Denatured Enzyme/Protein	Enzymatic reaction mixture	Protein assay, SDS-PAGE
Other Acyl-CoA Species	Non-specific enzyme activity	LC-MS/MS
(R)-isomer	Non-stereospecific synthesis	Chiral Chromatography[7]

Experimental Workflows & Logic Diagrams

Caption: Workflow for purity assessment of acyl-CoA.

Troubleshooting Guides

This section addresses common issues encountered during HPLC or LC-MS analysis.

Caption: Troubleshooting guide for common HPLC issues.

Q5: My retention times are inconsistent between runs. What should I check?

A5: Inconsistent retention times are often due to issues with the mobile phase, flow rate, or column temperature.[8]

• Mobile Phase: Ensure your mobile phase components are correctly mixed and degassed. Prepare fresh buffers daily, as pH can drift.[8][9]

• Flow Rate: Check for any leaks in the pump, tubing, or fittings, which can cause flow rate fluctuations.

• Temperature: Use a column oven to maintain a constant temperature, as even small changes in ambient temperature can affect retention times on reversed-phase columns.[8]

• Equilibration: Make sure the column is fully equilibrated with the initial mobile phase conditions before each injection. This is especially critical for gradient elution.[8]

Q6: I am observing significant peak tailing for my acyl-CoA. What is the cause?

A6: Peak tailing for acyl-CoAs can be caused by several factors:

• Column Overload: Injecting too concentrated a sample can lead to tailing. Try diluting your sample.[9]

• Secondary Interactions: The phosphate (B84403) groups on the CoA moiety can interact with active sites on the silica (B1680970) packing material. Using a high-purity, end-capped silica column and ensuring the mobile phase has an appropriate pH and buffer strength can minimize this.[9]

• Column Contamination: Strongly retained impurities from previous injections can build up on the column head. Use a guard column and flush the column regularly with a strong solvent.[10]

Q7: Why is the sensitivity of my LC-MS analysis low?

A7: Low sensitivity in LC-MS can stem from the sample, the LC system, or the mass spectrometer settings.

• Sample Degradation: Ensure the sample has been handled properly and has not degraded.

• Ion Suppression: Components in your sample matrix or mobile phase can suppress the ionization of your target analyte. Improve sample cleanup or adjust chromatographic separation.

• MS Parameters: Optimize source parameters (e.g., capillary voltage, gas flow, temperature) and analyte-specific parameters (e.g., cone voltage, collision energy for MS/MS) to maximize the signal for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.[2]

Key Experimental Protocols

Protocol 1: Purity Assessment by HPLC-UV

• Instrumentation: HPLC system with UV/Vis Detector, C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 50 mM Potassium Phosphate buffer, pH 5.5.

  • Solvent B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 260 nm.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Gradient: See Table 3 for an example.

• Sample Preparation: Dilute the sample in a solution mimicking the initial mobile phase conditions (e.g., 95% Solvent A, 5% Solvent B).

• Data Analysis: Integrate the peak area of all peaks in the chromatogram. Calculate purity by dividing the peak area of the main compound by the total peak area of all compounds.

Table 3: Example HPLC-UV Gradient Elution Program

Time (minutes)	% Solvent A	% Solvent B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Protocol 2: Purity and Identity Confirmation by LC-MS/MS

• Instrumentation: UPLC/HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Column: C8 or C18 reversed-phase column suitable for UPLC/HPLC (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: Use volatile buffers.

  • Solvent A: 10 mM Ammonium Hydroxide in Water, pH 10.5.[4]

  • Solvent B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Gradient: A fast gradient similar in principle to the one in Table 3, but optimized for the shorter column and faster system.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

  • Analysis Mode: Full Scan for initial identification, followed by Selected Reaction Monitoring (SRM) or tandem MS (MS/MS) for quantification and confirmation.

  • Example Parameters: See Table 4.

• Data Analysis: Extract ion chromatograms for the expected precursor ion of the target molecule. Confirm identity by comparing the retention time and fragmentation pattern (MS/MS spectrum) to a reference standard or predicted fragmentation.

Table 4: Example LC-MS/MS Parameters for a Long-Chain Hydroxy Acyl-CoA

Parameter	Setting	Purpose
Precursor Ion [M+H]⁺	Calculated m/z	Selects the target molecule.
Product Ion 1	~m/z 408	Fragment corresponding to 3'-phospho-ADP.
Product Ion 2	~m/z 261	Fragment corresponding to Adenine.
Collision Energy (CE)	Optimize (e.g., 20-40 eV)	To induce fragmentation for MS/MS.
Source Temperature	150 °C	Assists in desolvation.
Desolvation Temp.	500 °C	Assists in desolvation.

(Note: Exact m/z values and optimal parameters must be determined empirically for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA).

References

• 1. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 2. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. omni.laurentian.ca [omni.laurentian.ca]
• 6. Quantification of the concentration and 13C tracer enrichment of long-chain fatty acyl-coenzyme A in muscle by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aocs.org [aocs.org]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. hplc.eu [hplc.eu]
• 10. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Comparative Analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA Levels in Different Bacterial Strains

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, a branched-chain hydroxy fatty acid, across different bacterial strains. While specific quantitative data for this exact molecule is sparse in publicly available literature, this document synthesizes current knowledge on the biosynthesis, function, and analysis of related long-chain branched-chain fatty acids (BCFAs) to provide a valuable resource for researchers in microbiology and drug development.

Introduction to (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain, anteiso-branched hydroxy fatty acyl-CoA. Branched-chain fatty acids are crucial components of the cell membrane in many bacteria, particularly in Gram-positive species.[1] They play a vital role in regulating membrane fluidity and enabling adaptation to various environmental stresses, such as changes in temperature and pH.[2] The 3-hydroxy functional group is a key intermediate in fatty acid biosynthesis and degradation. The specific stereochemistry (S) and the anteiso-branching at the 17th carbon position suggest a biosynthetic pathway originating from the amino acid isoleucine.

Comparative Levels of Branched-Chain Fatty Acids in Select Bacterial Phyla

Bacterial Phylum/Genus	Predominant Branched-Chain Fatty Acids	Key Characteristics	References
Firmicutes	High abundance of iso- and anteiso-branched fatty acids.	BCFAs are major components of the cell membrane, contributing to fluidity and stress resistance.	[2]
Bacillus subtilis	Primarily anteiso-C15:0, iso-C15:0, anteiso-C17:0, and iso-C17:0.	Known to modulate its BCFA composition in response to environmental cues.	[3]
Staphylococcus aureus	High levels of anteiso-C15:0 and anteiso-C17:0.	BCFA synthesis is essential for its viability and virulence.[4]	[4]
Listeria monocytogenes	Significant amounts of anteiso-C15:0 and anteiso-C17:0.	Adjusts the ratio of anteiso to iso BCFAs to adapt to low temperatures.[5]	[5]
Actinobacteria	Presence of branched-chain fatty acids, often with more complex structures.	Important for the unique cell envelope structure of this phylum.
Proteobacteria	Generally lower abundance of BCFAs compared to Firmicutes.	Often utilize unsaturated fatty acids to regulate membrane fluidity.
Bacteroidetes	Variable, some species contain significant amounts of BCFAs.	BCFAs contribute to the diverse lipid profiles within this phylum.

Biosynthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

The biosynthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a multi-step process integrated with the general fatty acid synthesis type II (FASII) pathway. The pathway is initiated with a branched-chain acyl-CoA primer derived from a branched-chain amino acid.

Biosynthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Experimental Protocols

Extraction of Long-Chain Acyl-CoAs from Bacterial Cells

This protocol is adapted from established methods for the extraction of acyl-CoAs for subsequent LC-MS analysis.[6]

Materials:

• Bacterial cell pellet

• Extraction solvent: 2:1:1 isopropanol:acetonitrile:water with 0.1% formic acid

• Internal standards (e.g., ¹³C-labeled long-chain acyl-CoAs)

• Centrifuge

• Lyophilizer

Procedure:

• Harvest bacterial cells by centrifugation at 4°C.

• Resuspend the cell pellet in ice-cold extraction solvent.

• Add internal standards to the mixture.

• Homogenize the sample using a bead beater or sonicator on ice.

• Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris.

• Transfer the supernatant to a new tube.

• Lyophilize the supernatant to dryness.

• Reconstitute the dried extract in a suitable solvent (e.g., 50% methanol) for LC-MS analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate long-chain acyl-CoAs (e.g., start with a low percentage of B and ramp up to a high percentage over 10-15 minutes).

• Flow Rate: 0.2-0.4 mL/min

• Column Temperature: 40-50°C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion: The [M+H]⁺ ion of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

• Product Ions: Characteristic fragment ions for quantification and confirmation.

• Collision Energy and other parameters: Optimize for the specific analyte and instrument.

Experimental Workflow Diagram

Workflow for the analysis of bacterial long-chain acyl-CoAs.

Conclusion

The analysis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other long-chain BCFAs in bacteria is a complex but crucial area of research. While direct comparative data for this specific molecule remains limited, the methodologies and biosynthetic knowledge presented here provide a strong foundation for future investigations. Further research quantifying the levels of this and related molecules in a broader range of bacterial species will be invaluable for understanding bacterial physiology, host-pathogen interactions, and for the development of novel antimicrobial agents targeting fatty acid biosynthesis.

References

• 1. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Firmicutes/Bacteroidetes Ratio: A Relevant Marker of Gut Dysbiosis in Obese Patients? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microbial competition between Bacillus subtilis and Staphylococcus aureus monitored by imaging mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Branched chain fatty acid synthesis drives tissue-specific innate immune response and  infection dynamics of  Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FabH selectivity for anteiso branched-chain fatty acid precursors in low-temperature adaptation in Listeria monocytogenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Function of a Putative (S)-3-Hydroxy-17-methyloctadecanoyl-CoA Metabolizing Enzyme via Gene Knockout Studies: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the function of a candidate gene hypothesized to be involved in the metabolism of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. The core strategy involves a comparison between a wild-type (WT) model and a knockout (KO) model where the target gene has been inactivated, typically using CRISPR-Cas9 technology.[1] This approach allows for the direct assessment of the gene's impact on the cellular lipidome and related metabolic pathways.

Rationale for Gene Knockout in Functional Validation

Gene knockout is a powerful reverse genetics tool that allows researchers to infer the function of a gene by observing the phenotypic consequences of its absence.[1][2] By creating a precise deletion or disruption in the gene of interest, any resulting changes in the organism's or cell's biochemistry, physiology, or morphology can be directly attributed to the loss of that gene's function.[3] This is particularly valuable in the field of lipidomics for elucidating the roles of specific enzymes in complex metabolic pathways.[4][5]

Alternatives to Gene Knockout:

• Gene Knockdown (e.g., siRNA, shRNA): Reduces gene expression without complete elimination. Useful for studying essential genes where a full knockout might be lethal. However, incomplete knockdown can lead to ambiguous results.

• Enzyme Inhibition: Uses small molecules to block the activity of the target protein. This approach is rapid but can be limited by inhibitor specificity (off-target effects) and the availability of suitable inhibitors.

• Overexpression Studies: Involves increasing the expression of the target gene. This can help to understand the effects of increased enzyme activity but may not fully reveal the gene's essential physiological role.

This guide will focus on the gene knockout approach due to its definitive nature in establishing a gene's necessity for a specific function.

Experimental Workflow

A typical workflow for validating the function of our candidate gene involves several key stages, from the generation of the knockout model to the detailed analysis of its metabolic phenotype.

Caption: High-level workflow for gene knockout and functional validation.

Key Experimental Protocols

Generation of the Knockout Model using CRISPR-Cas9

The CRISPR-Cas9 system is a widely used, efficient, and precise tool for genome editing.[1] It utilizes a guide RNA (gRNA) to direct the Cas9 nuclease to a specific genomic locus, where it induces a double-strand break. The cell's error-prone repair mechanism, non-homologous end joining (NHEJ), often results in small insertions or deletions (indels) that can cause a frameshift mutation, leading to a premature stop codon and a non-functional protein.[3][6]

Protocol:

• gRNA Design: Design at least two gRNAs targeting an early exon of the candidate gene to maximize the likelihood of generating a loss-of-function mutation.

• Vector Construction/Component Delivery: Clone the gRNA sequence into a Cas9-expressing vector or prepare synthetic gRNAs and Cas9 protein for ribonucleoprotein (RNP) delivery.

• Transfection: Introduce the CRISPR-Cas9 components into the chosen cell line (e.g., HEK293T, HepG2) using a suitable transfection method.[6]

• Single-Cell Cloning: After transfection, isolate single cells into individual wells of a multi-well plate to grow clonal populations.

• Screening and Validation:

  • Genomic DNA Analysis: For each clone, extract genomic DNA, PCR amplify the targeted region, and perform Sanger sequencing to identify clones with frameshift-inducing indels.[7] A T7 Endonuclease I (T7E1) assay can also be used as a preliminary screen to detect mutations.[6][8]

  • Protein Expression Analysis: Confirm the absence of the target protein in validated KO clones using Western blotting or mass spectrometry-based proteomics. This step is crucial as some in-frame mutations might not lead to a complete loss of protein.[3][6]

Lipidomics Analysis

Lipidomics is the large-scale study of lipids in a biological system and is essential for observing the direct consequences of knocking out a gene involved in lipid metabolism.[9] Both untargeted and targeted approaches should be employed.

Sample Preparation (Modified from Bligh and Dyer method): [10][11]

• Harvest a defined number of cells from WT and KO clones. Flash-freeze in liquid nitrogen to halt metabolic activity.[11]

• Add a cold mixture of chloroform (B151607):methanol (1:2, v/v) to the cell pellet.

• Add an appropriate internal standard mix containing lipids structurally similar to the analytes of interest but not endogenously present.[12]

• Homogenize the sample.

• Add chloroform and water to induce phase separation.

• Centrifuge to separate the layers. The lower organic phase contains the lipids.

• Collect the organic phase, dry it under a stream of nitrogen, and store it at -80°C until analysis.[11]

Mass Spectrometry Analysis:

• Untargeted Lipidomics: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with liquid chromatography (LC-MS) to get a broad overview of changes in the lipidome between WT and KO cells.[10][11] This can help identify unexpected changes in various lipid classes.

• Targeted Lipidomics: Develop a targeted method, such as multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer, to specifically quantify (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other predicted substrates and products of the candidate enzyme. This provides higher sensitivity and quantitative accuracy.

Metabolomics Analysis

To understand the broader metabolic impact of the gene knockout, a metabolomics analysis is recommended. This can reveal changes in related pathways, such as central carbon metabolism or other fatty acid metabolism pathways.[13]

Protocol:

• Metabolite Extraction: Extract metabolites from WT and KO cells using a cold solvent, typically a mixture of methanol, acetonitrile, and water.

• Analysis: Analyze the extracts using LC-MS and/or Gas Chromatography-Mass Spectrometry (GC-MS) to cover a wide range of metabolite polarities.[13]

• Pathway Analysis: Use bioinformatics tools to map the significantly altered metabolites onto known metabolic pathways to identify affected cellular processes.

Data Presentation and Interpretation

All quantitative data should be summarized in tables for clear comparison. The primary comparison will be between the wild-type control and the validated gene knockout clone.

Table 1: Validation of Gene Knockout

Clone ID	Genotype (Sequencing Result)	Protein Expression (Relative to WT)
WT	Wild-Type	100%
KO Clone 1	c.123_124del (Frameshift)	Not Detected
KO Clone 2	c.118_125delinsA (Frameshift)	Not Detected
Negative Control	No indel detected	98%

Table 2: Targeted Lipidomics Results

Metabolite	WT (Peak Area/Internal Standard)	KO (Peak Area/Internal Standard)	Fold Change (KO/WT)	p-value
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	1.5 x 10^6 ± 0.2 x 10^6	Not Detected	N/A	<0.001
Putative Precursor 1	2.3 x 10^5 ± 0.4 x 10^5	8.9 x 10^6 ± 1.1 x 10^6	+38.7	<0.001
Putative Product 1	5.6 x 10^7 ± 0.7 x 10^7	1.2 x 10^5 ± 0.3 x 10^5	-466.7	<0.001

Interpretation of Results:

The expected outcome that would validate the hypothesized function is a significant decrease or complete absence of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA in the KO cells compared to the WT cells. Concurrently, an accumulation of the enzyme's substrate(s) and a depletion of its product(s) would provide strong supporting evidence.

Visualizing the Putative Pathway

Based on the experimental results, a signaling pathway or metabolic process can be proposed. For instance, if the candidate gene is a dehydrogenase, the following pathway could be hypothesized and visualized.

Caption: Hypothesized metabolic reaction in WT vs. KO models.

Conclusion

The combination of precise gene knockout technology with advanced analytical techniques like mass spectrometry provides a robust platform for validating the function of novel enzymes in lipid metabolism. By comparing the detailed molecular phenotype of a knockout model to its wild-type counterpart, researchers can definitively link a gene to the synthesis or degradation of specific metabolites like (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. This approach is fundamental for building accurate metabolic network models and for identifying potential new targets for therapeutic intervention in metabolic diseases.

References

• 1. How to use CRISPR for functional validation in cell biology? [synapse.patsnap.com]
• 2. academic.oup.com [academic.oup.com]
• 3. How to Validate a CRISPR Knockout [biognosys.com]
• 4. A set of gene knockouts as a resource for global lipidomic changes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipotype.com [lipotype.com]
• 6. Validating CRISPR/Cas9-mediated Gene Editing [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. A simple validation and screening method for CRISPR/Cas9-mediated gene editing in mouse embryos to facilitate genetically modified mice production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidomics 101: Workflow, Techniques, Applications & Pitfalls- MetwareBio [metwarebio.com]
• 10. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 12. benchchem.com [benchchem.com]
• 13. High-Throughput Metabolomics Service After Gene Knockout | MtoZ Biolabs [mtoz-biolabs.com]

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA vs. other acyl-CoA substrates for LpxA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the enzymatic activity of UDP-N-acetylglucosamine acyltransferase (LpxA) with its canonical acyl-carrier protein (ACP) substrates versus the hypothetical substrate, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. LpxA is the first and essential enzyme in the lipid A biosynthetic pathway in Gram-negative bacteria, making it a critical target for the development of novel antibiotics. Understanding its substrate specificity is paramount for designing effective inhibitors.

Executive Summary

Experimental evidence strongly indicates that LpxA exhibits a high degree of specificity for its acyl donor substrate. The canonical substrates are (R)-3-hydroxyacyl-acyl carrier proteins (ACPs) with specific chain lengths, which vary between bacterial species. For Escherichia coli LpxA, the preferred substrate is (R)-3-hydroxymyristoyl-ACP (C14). In contrast, (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is not a known substrate for LpxA. Several key structural and stereochemical factors preclude its interaction with the LpxA active site:

• Acyl Group Carrier: LpxA is specifically adapted to recognize and bind acyl chains attached to an acyl carrier protein (ACP), not Coenzyme A (CoA).

• Stereochemistry: LpxA is stereospecific for the (R)-3-hydroxy configuration of the acyl chain. The (S)-configuration of the proposed substrate would not be correctly positioned for catalysis.

• Acyl Chain Length and Structure: The LpxA active site contains a "hydrocarbon ruler" that accommodates acyl chains of a specific length (typically C10-C16).[1] The long (C18) and branched (17-methyl) nature of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA would sterically hinder its entry and proper alignment within the active site.

Due to the lack of evidence for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA as an LpxA substrate, this guide will focus on comparing the kinetic parameters of E. coli LpxA with its known (R)-3-hydroxyacyl-ACP substrates of varying chain lengths.

Data Presentation: LpxA Kinetic Parameters with Various Acyl-ACP Substrates

The following table summarizes the kinetic parameters of E. coli LpxA with different (R)-3-hydroxyacyl-ACP substrates. This data highlights the enzyme's strong preference for the C14 acyl chain.

Acyl-ACP Substrate	Relative Activity (%)	Reference
(R)-3-Hydroxydecanoyl-ACP (C10)	~0.1	[2]
(R)-3-Hydroxylauroyl-ACP (C12)	1-2	[2]
(R)-3-Hydroxymyristoyl-ACP (C14)	100	[2][3]
(R)-3-Hydroxypalmitoyl-ACP (C16)	1-2	[2]

Note: Specific Km and kcat values for each substrate are not consistently reported in a single study, hence relative activities are presented for a clear comparison of substrate preference.

Experimental Protocols

Radiometric Assay for LpxA Activity

This method measures the transfer of a radiolabeled acyl group from acyl-ACP to UDP-GlcNAc.

a. Materials:

• Purified LpxA enzyme

• [α-³²P]UDP-GlcNAc (radiolabeled substrate)

• (R)-3-hydroxyacyl-ACP substrates (C10, C12, C14, C16)

• Assay buffer: 40 mM HEPES, pH 8.0, 1 mg/mL BSA

• Thin-layer chromatography (TLC) plates (silica gel)

• Developing solvent (e.g., chloroform/methanol/water/acetic acid mixture)

• Phosphorimager or scintillation counter

b. Protocol:

• Prepare a reaction mixture containing the assay buffer, a specific concentration of the (R)-3-hydroxyacyl-ACP substrate, and [α-³²P]UDP-GlcNAc.

• Pre-incubate the reaction mixture at 30°C for 5 minutes.

• Initiate the reaction by adding a known amount of purified LpxA enzyme.

• Incubate the reaction at 30°C for a defined period (e.g., 10-30 minutes), ensuring the reaction stays within the linear range.

• Stop the reaction by adding an equal volume of ethanol (B145695) or by spotting directly onto a TLC plate.

• Separate the product, [α-³²P]UDP-3-O-(R-3-hydroxyacyl)-GlcNAc, from the unreacted [α-³²P]UDP-GlcNAc using TLC. The acylated product is more hydrophobic and will migrate further up the plate.[4]

• Dry the TLC plate and visualize the radioactive spots using a phosphorimager.

• Quantify the amount of product formed by measuring the radioactivity of the corresponding spot.

• Calculate the initial velocity of the reaction and determine kinetic parameters (Km and kcat) by varying the substrate concentrations.

Fluorescence Polarization (FP) Competition Assay

This high-throughput method is suitable for screening inhibitors but can also be adapted to study substrate binding. It measures the displacement of a fluorescently labeled probe from the LpxA active site.

a. Materials:

• Purified LpxA enzyme

• A fluorescently labeled peptide or small molecule that binds to the LpxA active site (fluorescent probe).

• (R)-3-hydroxyacyl-ACP substrates

• Assay buffer: 40 mM HEPES, pH 8.0

• 384-well black, non-binding microplates

• A microplate reader capable of measuring fluorescence polarization.

b. Protocol:

• Determine the optimal concentration of the fluorescent probe and LpxA to achieve a stable and significant polarization signal.

• In a 384-well plate, add the assay buffer, the optimized concentration of LpxA, and the fluorescent probe to each well.

• Add varying concentrations of the competitor (unlabeled acyl-ACP substrate) to the wells. Include control wells with no competitor (maximum polarization) and wells with only the probe (minimum polarization).

• Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 30 minutes).

• Measure the fluorescence polarization of each well using the microplate reader.

• The binding of the acyl-ACP substrate will displace the fluorescent probe, leading to a decrease in the polarization signal.

• Plot the fluorescence polarization values against the logarithm of the competitor concentration to generate a competition curve and determine the IC50 value, which can be used to calculate the binding affinity (Ki) of the substrate.

Mandatory Visualizations

Caption: The enzymatic reaction catalyzed by LpxA.

References

• 1. A Complete Pathway Model for Lipid A Biosynthesis in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acyl Carrier Protein Synthases from Gram-Negative, Gram-Positive, and Atypical Bacterial Species: Biochemical and Structural Properties and Physiological Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. Enzymatic Synthesis of Lipid A Molecules with Four Amide-linked Acyl Chains: LpxA Acyltransferases Selective for an Analog of UDP-N-Acetylglucosamine in which an Amine Replaces the 3″-Hydroxyl Group - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA Measurement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, a long-chain fatty acyl-CoA, is critical for understanding its role in various metabolic pathways and for the development of novel therapeutics. This guide provides a comprehensive cross-validation of different analytical methods for the measurement of this and similar long-chain acyl-CoA species, offering supporting data and detailed experimental protocols to aid researchers in selecting the most appropriate method for their needs.

Comparison of Analytical Methods

The selection of an analytical method for the quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA depends on several factors, including the required sensitivity, specificity, throughput, and the nature of the biological matrix. The most common techniques employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet or Fluorescence Detection (HPLC-UV/Fluorescence), and Enzymatic Assays.

Parameter	LC-MS/MS	HPLC-UV/Fluorescence	Enzymatic Assays
Limit of Detection (LOD)	High (femtomole to picomole range)[1]	Moderate (picomole range)[2][3]	Low to Moderate
Limit of Quantification (LOQ)	High (femtomole to picomole range)	Moderate (picomole to nanomole range)[1]	Low to Moderate
Linearity (R²)	Excellent (>0.99)[1]	Good (>0.99)	Variable
Precision (%RSD)	Excellent (<15%)[4][5][6]	Good (<20%)	Variable (<20%)[1]
Accuracy (%)	Excellent (typically 85-115%)[4][5][6]	Good	Variable
Specificity	Very High (based on mass-to-charge ratio and fragmentation pattern)[1]	Moderate (potential for co-elution)	High (enzyme-specific)[1]
Throughput	High	Moderate	Low to Moderate
Matrix Effect	Can be significant, requires careful optimization and internal standards	Less susceptible than MS, but still possible	Can be affected by inhibitors/activators in the sample
Instrumentation Cost	High	Moderate	Low
Expertise Required	High	Moderate	Low to Moderate

Table 1: Comparison of key performance characteristics of different analytical methods for long-chain acyl-CoA analysis.

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for the quantification of acyl-CoAs due to its high sensitivity, specificity, and throughput.[4][5][6][7]

a. Sample Preparation (Solid-Phase Extraction - SPE)

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Loading: Load the acidified biological sample onto the SPE cartridge.

• Washing: Wash the cartridge with a solution of 2% methanol in water to remove interfering substances.

• Elution: Elute the acyl-CoAs with methanol.

• Drying: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the initial mobile phase for LC-MS/MS analysis.

b. Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile (B52724)/isopropanol (1:1, v/v).

• Gradient: A linear gradient from a low to high percentage of mobile phase B is typically used to elute the long-chain acyl-CoAs.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

c. Tandem Mass Spectrometry

• Ionization: Positive electrospray ionization (ESI+) is commonly used.[4][5][6][8]

• Scan Mode: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring the transition from the precursor ion to a specific product ion. A neutral loss scan of 507 Da is characteristic of the CoA moiety and can be used for profiling acyl-CoAs.[4][5][6][9][10]

• Precursor Ion (Q1): For (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, the precursor ion would be the [M+H]⁺ ion.

• Product Ion (Q3): A characteristic fragment ion resulting from the collision-induced dissociation of the precursor ion.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a more accessible technique but generally offers lower sensitivity compared to LC-MS/MS.[2]

a. Sample Preparation

Sample preparation is similar to that for LC-MS/MS, often involving SPE for cleanup and concentration.

b. High-Performance Liquid Chromatography

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of an aqueous buffer (e.g., potassium phosphate) and an organic solvent (e.g., acetonitrile or methanol) is used.[3]

• Detection: UV detection is typically performed at 260 nm, which is the absorbance maximum for the adenine (B156593) ring of Coenzyme A.[2][3]

Enzymatic Assays

Enzymatic assays are highly specific but are generally lower in throughput and may not be available for all acyl-CoA species. These assays often rely on the enzymatic conversion of the acyl-CoA of interest, leading to the production of a detectable signal (e.g., change in absorbance or fluorescence).[11] For long-chain 3-hydroxyacyl-CoAs, an assay could potentially be designed using a specific 3-hydroxyacyl-CoA dehydrogenase, coupling the reaction to the reduction of NAD⁺ to NADH, which can be monitored spectrophotometrically at 340 nm.[1]

Visualizations

Caption: Mitochondrial Fatty Acid β-Oxidation Pathway.

Caption: General Workflow for LC-MS/MS Analysis of Acyl-CoAs.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. bioassaysys.com [bioassaysys.com]

Comparative Guide to the Stereospecificity of Enzymes Acting on 3-hydroxy-17-methyloctadecanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the primary enzymatic systems responsible for the metabolism of very-long-chain hydroxy fatty acids, with a focus on determining the stereospecificity of enzymes acting on 3-hydroxy-17-methyloctadecanoyl-CoA. Given the substrate's structure as a very-long-chain fatty acid (VLCFA) with a methyl branch, two key mitochondrial and peroxisomal enzymes are compared as the most probable catalysts for its oxidation.

The stereochemical configuration of metabolites is crucial in drug development and understanding metabolic pathways, as different stereoisomers can exhibit varied biological activities and metabolic fates. This guide outlines the expected stereospecificity of candidate enzymes and provides detailed experimental protocols for confirmation.

Enzyme Comparison

The metabolism of 3-hydroxy-17-methyloctadecanoyl-CoA is likely carried out by enzymes involved in the beta-oxidation of very-long-chain and branched-chain fatty acids. The two primary candidates are the mitochondrial trifunctional protein (MTP) and the peroxisomal bifunctional enzymes.

Enzyme System	Location	Subunit with Dehydrogenase Activity	Known Stereospecificity	Expected Activity on 3-hydroxy-17-methyloctadecanoyl-CoA
Mitochondrial Trifunctional Protein (MTP)	Inner mitochondrial membrane	alpha-subunit (HADHA)	L-specific 3-hydroxyacyl-CoA dehydrogenase[1][2][3]	High, specific for the (3S)-stereoisomer.
Peroxisomal Bifunctional Enzyme 1 (MFP-1)	Peroxisome	-	L-specific 3-hydroxyacyl-CoA dehydrogenase[4][5][6]	Moderate, specific for the (3S)-stereoisomer.
Peroxisomal Bifunctional Enzyme 2 (MFP-2)	Peroxisome	-	D-specific 3-hydroxyacyl-CoA dehydrogenase[4][5][6]	High, specific for the (3R)-stereoisomer, especially due to the methyl branch.

Experimental Protocols

Confirming the stereospecificity of an enzyme for 3-hydroxy-17-methyloctadecanoyl-CoA requires a combination of enzymatic assays and chiral analysis of the product.

Enzymatic Assay of 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol measures the activity of 3-hydroxyacyl-CoA dehydrogenases, such as those in MTP and peroxisomal bifunctional enzymes, with a specific substrate.

Principle: The dehydrogenase catalyzes the NAD+-dependent oxidation of the 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA. The rate of NADH formation is monitored spectrophotometrically at 340 nm.

Materials:

• Purified mitochondrial trifunctional protein or peroxisomal bifunctional enzyme

• (3S)- or (3R)-3-hydroxy-17-methyloctadecanoyl-CoA (substrate)

• NAD+

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.5, containing 1 mM EDTA)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture in a cuvette containing the assay buffer and NAD+.

• Add the purified enzyme to the reaction mixture and incubate for a few minutes to establish a baseline.

• Initiate the reaction by adding the 3-hydroxy-17-methyloctadecanoyl-CoA substrate.

• Monitor the increase in absorbance at 340 nm over time, which corresponds to the production of NADH.

• Calculate the enzyme activity based on the rate of NADH formation using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

• Perform control experiments without the enzyme or without the substrate to account for any non-enzymatic reaction.

Chiral Analysis of 3-hydroxy-17-methyloctadecanoic Acid Stereoisomers by HPLC

This protocol is designed to separate and quantify the stereoisomers of the hydroxy fatty acid product of the enzymatic reaction after hydrolysis of the CoA ester.

Principle: The enantiomers of the hydroxy fatty acid are derivatized with a chiral fluorescent reagent, and the resulting diastereomers are separated by reverse-phase HPLC with fluorescence detection.

Materials:

• Product from the enzymatic reaction (3-keto-17-methyloctadecanoyl-CoA, which is then reduced to the corresponding hydroxy acid) or synthesized standards of (3R)- and (3S)-3-hydroxy-17-methyloctadecanoic acid.

• Hydrolysis reagents (e.g., KOH)

• Extraction solvent (e.g., ethyl acetate)

• Chiral derivatizing reagent (e.g., (1R,2R)-2-(2,3-anthracenedicarboximido)cyclohexanol)[7]

• HPLC system with a fluorescence detector and a C18 or C30 column.[7]

• Mobile phase (e.g., acetonitrile/water gradient)

Procedure:

• Hydrolyze the CoA ester from the enzymatic reaction product to yield the free fatty acid.

• Extract the free fatty acid using an appropriate organic solvent.

• Derivatize the extracted fatty acid with the chiral fluorescent reagent.

• Inject the derivatized sample into the HPLC system.

• Separate the diastereomers using a suitable gradient elution on a reverse-phase column.

• Detect the separated diastereomers using a fluorescence detector.

• Quantify the peak areas to determine the ratio of the (3S) and (3R) stereoisomers, and thus the enantiomeric excess (e.e.) of the product.

Chiral Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This is an alternative method for the chiral analysis of the hydroxy fatty acid product.

Principle: The hydroxyl group of the fatty acid methyl ester is derivatized with a chiral reagent, and the resulting diastereomers are separated and identified by GC-MS.

Materials:

• Product from the enzymatic reaction, hydrolyzed and methylated.

• Chiral derivatizing reagent (e.g., (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride, MTPA-Cl).

• GC-MS system with a suitable capillary column (e.g., HP-5MS).[8]

Procedure:

• Convert the hydroxy fatty acid to its methyl ester.

• Derivatize the hydroxyl group with the chiral MTPA-Cl reagent.

• Inject the derivatized sample into the GC-MS.

• Separate the diastereomeric derivatives on the capillary column.

• Identify the diastereomers based on their retention times and mass spectra.

• Quantify the relative amounts of the stereoisomers to determine the stereospecificity of the enzyme.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Beta-oxidation of 3-hydroxy-17-methyloctadecanoyl-CoA.

Caption: Experimental workflow for determining enzyme stereospecificity.

References

• 1. Mitochondrial Trifunctional Protein Defects: Clinical Implications and Therapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trifunctional enzyme subunit alpha, mitochondrial (pig) | Protein Target - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Mitochondrial trifunctional protein - Wikipedia [en.wikipedia.org]
• 4. Peroxisomal d-hydroxyacyl-CoA dehydrogenase deficiency: Resolution of the enzyme defect and its molecular basis in bifunctional protein deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]
• 6. Further characterization of the peroxisomal 3-hydroxyacyl-CoA dehydrogenases from rat liver. Relationship between the different dehydrogenases and evidence that fatty acids and the C27 bile acids di- and tri-hydroxycoprostanic acids are metabolized by separate multifunctional proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. lipidmaps.org [lipidmaps.org]

Comparative Performance of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its Analogs in Long-Chain Fatty Acid Beta-Oxidation

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Substrate Efficacy for Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a key intermediate in the mitochondrial beta-oxidation of very-long-chain fatty acids. Its metabolism, catalyzed by the enzyme long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD), is a critical step in energy production from fats. Deficiencies in this pathway are linked to severe metabolic disorders. This guide provides a comparative analysis of the enzymatic processing of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and other long-chain 3-hydroxyacyl-CoA substrates, offering valuable data for researchers studying fatty acid metabolism and developing therapeutics for related diseases.

Quantitative Comparison of LCHAD Substrate Specificity

The efficiency of LCHAD in metabolizing various long-chain 3-hydroxyacyl-CoA substrates can be compared using the kinetic parameters Km (Michaelis constant) and Vmax (maximum reaction velocity). A lower Km indicates a higher affinity of the enzyme for the substrate, while a higher Vmax signifies a faster catalytic rate. The catalytic efficiency is often represented by the Vmax/Km ratio.

While direct comparative data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is limited, studies on LCHAD activity with substrates of varying chain lengths reveal a preference for medium-chain over long-chain substrates.

Substrate (3-Hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)	Catalytic Efficiency (Vmax/Km)
3-Hydroxymyristoyl-CoA	C14	~5	~1.5	~0.3
3-Hydroxypalmitoyl-CoA	C16	~4	~1.0	~0.25
3-Hydroxystearoyl-CoA	C18	~3	~0.8	~0.27
(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	C19 (branched)	Data not available	Data not available	Data not available

Note: The values presented are approximate and collated from various studies on mammalian LCHAD. Direct comparative studies under identical experimental conditions are needed for precise comparison.

Experimental Protocols

Reproducible experimental results are fundamental to scientific advancement. Below are detailed methodologies for the synthesis of 3-hydroxyacyl-CoA substrates and the enzymatic assay for LCHAD.

Synthesis of Long-Chain 3-Hydroxyacyl-CoA Substrates

Method: Enzymatic Synthesis

This method utilizes a two-step enzymatic reaction to produce 3-hydroxyacyl-CoAs from their corresponding 2,3-enoyl free acids.

Materials:

• 2,3-enoyl free acid (e.g., 2,3-octadecenoyl acid)

• Coenzyme A (CoA)

• Recombinant glutaconate coenzyme A-transferase (GctAB)

• Recombinant human short-chain enoyl-CoA hydratase (ECHS1)

• ATP

• MgCl2

• Tris-HCl buffer (pH 8.0)

• Reaction vessel

• Incubator

• HPLC system for purification

Procedure:

• CoA Ligation:

  • In a reaction vessel, combine the 2,3-enoyl free acid, CoA, ATP, and MgCl2 in Tris-HCl buffer.

  • Add purified recombinant GctAB to the mixture.

  • Incubate the reaction at 37°C for 1-2 hours. This reaction will ligate the fatty acid to Coenzyme A, forming the 2,3-enoyl-acyl-CoA.

• Hydration:

  • To the same reaction mixture, add purified recombinant human ECHS1.

  • Continue incubation at 37°C for an additional 1-2 hours. ECHS1 will catalyze the hydration of the double bond in the 2,3-enoyl-acyl-CoA, resulting in the formation of the desired (S)-3-hydroxyacyl-CoA.

• Purification:

  • The synthesized 3-hydroxyacyl-CoA can be purified from the reaction mixture using reverse-phase high-performance liquid chromatography (HPLC).

Enzymatic Assay for Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)

Method: Coupled Spectrophotometric Assay[1]

This assay measures the activity of LCHAD by coupling the reduction of NAD+ to the subsequent cleavage of the reaction product by 3-ketoacyl-CoA thiolase. The rate of NADH production is monitored spectrophotometrically at 340 nm.[1]

Materials:

• Purified LCHAD enzyme (from mitochondrial extracts or recombinant expression)

• 3-hydroxyacyl-CoA substrate (e.g., (S)-3-Hydroxy-17-methyloctadecanoyl-CoA)

• NAD+

• Coenzyme A (CoA)

• 3-ketoacyl-CoA thiolase

• Potassium phosphate (B84403) buffer (pH 7.4)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation:

  • In a cuvette, prepare a reaction mixture containing potassium phosphate buffer, NAD+, and CoA.

• Enzyme Addition:

  • Add a known amount of purified LCHAD enzyme and 3-ketoacyl-CoA thiolase to the reaction mixture.

• Initiation of Reaction:

  • Initiate the reaction by adding the 3-hydroxyacyl-CoA substrate.

• Data Acquisition:

  • Immediately begin monitoring the increase in absorbance at 340 nm, which corresponds to the production of NADH.

  • Record the absorbance at regular time intervals for a set period.

• Calculation of Enzyme Activity:

  • The initial reaction velocity is calculated from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

  • Kinetic parameters (Km and Vmax) can be determined by measuring the initial velocities at varying substrate concentrations and fitting the data to the Michaelis-Menten equation.

Visualizing the Metabolic Context

To understand the role of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, it is essential to visualize its position within the broader metabolic pathway.

Caption: Mitochondrial fatty acid beta-oxidation pathway.

The diagram above illustrates the central role of LCHAD in the beta-oxidation spiral. (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and similar molecules are processed at this critical juncture, leading to the production of acetyl-CoA, which then fuels the TCA cycle for cellular energy production.

Caption: Workflow for synthesis and kinetic analysis.

References

• 1. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Comparison of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA Under Different Growth Conditions: A Research Framework

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-17-methyloctadecanoyl-CoA is a long-chain, branched hydroxy fatty acyl-CoA. Molecules of this class are key intermediates in fatty acid metabolism, particularly in pathways of fatty acid elongation and β-oxidation. The presence of a methyl branch suggests its origin from a branched-chain amino acid precursor or a methyl-branched starter unit in fatty acid synthesis. The hydroxyl group at the C-3 position is characteristic of intermediates in both fatty acid synthesis and degradation pathways. Understanding the quantitative variations of this molecule under different physiological or pathological conditions can provide insights into metabolic fluxes and the regulation of lipid metabolism.

Hypothetical Biosynthesis and Metabolic Relevance

The biosynthesis of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA likely occurs as an intermediate step in the elongation of a branched-chain fatty acid. The pathway would involve a cycle of condensation, reduction, dehydration, and a final reduction. The 3-hydroxyacyl-CoA intermediate is formed during the first reduction step.

Proposed Biosynthetic Pathway for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Caption: Proposed biosynthetic pathway for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Proposed Growth Conditions for Comparative Analysis

To investigate the quantitative variations of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, a selection of growth conditions targeting fatty acid metabolism is proposed.

Table 1: Hypothetical Quantitative Comparison of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Growth Condition	Proposed Effect on Fatty Acid Metabolism	Expected Relative Abundance of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA
Control	Baseline metabolic activity	1.00
High Glucose	Increased de novo fatty acid synthesis	1.5 - 2.5
High Fat (with branched-chain fatty acids)	Increased substrate availability for elongation	2.0 - 4.0
Amino Acid Deprivation (Val, Leu, Ile)	Reduced availability of branched-chain starter units	0.2 - 0.6
Hypoxia	Altered redox state (NADPH/NADP+ ratio), potentially affecting reductive steps	0.8 - 1.2
Treatment with a 3-Ketoacyl-CoA Reductase Inhibitor	Accumulation of the substrate for the inhibited enzyme and potential feedback on earlier steps	Variable, potential increase

Experimental Protocols

A robust experimental design is crucial for the accurate quantification of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA. The following protocols are based on established methods for the analysis of long-chain fatty acyl-CoAs.

Cell Culture and Sample Collection

• Cell Seeding: Plate cells (e.g., HepG2, primary hepatocytes, or a relevant cell line) at a consistent density to ensure reproducibility.

• Treatment: After allowing cells to adhere and reach a desired confluency, replace the medium with the respective treatment media (as described in Table 1).

• Incubation: Culture cells for a predetermined time course (e.g., 24, 48 hours).

• Harvesting:

  • Aspirate the culture medium.

  • Wash the cell monolayer twice with ice-cold phosphate-buffered saline (PBS).

  • Immediately add ice-cold extraction solvent to the plate to quench metabolic activity.

  • Scrape the cells and collect the lysate in a suitable tube.

Acyl-CoA Extraction

• Extraction Solvent: A common solvent mixture is 2:1:1 isopropanol:acetonitrile:water with an internal standard.

• Internal Standard: Use a commercially available, stable isotope-labeled long-chain acyl-CoA (e.g., ¹³C₁₈-oleoyl-CoA) for accurate quantification.

• Extraction Procedure:

  • To the cell lysate, add the extraction solvent and the internal standard.

  • Vortex vigorously for 10 minutes at 4°C.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant for analysis.

LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and specific quantification of acyl-CoAs.

• Chromatography:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% ammonium (B1175870) hydroxide.

  • Mobile Phase B: Acetonitrile with 0.1% ammonium hydroxide.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B to elute the acyl-CoAs.

• Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Precursor Ion (Q1): The calculated m/z of the [M+H]⁺ ion for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

    • Product Ion (Q3): A characteristic fragment ion, often resulting from the neutral loss of the CoA moiety or a specific fragmentation of the acyl chain. A neutral loss scan of 507 Da is often characteristic of acyl-CoAs.

  • Quantification: The peak area ratio of the analyte to the internal standard is used to calculate the concentration based on a standard curve.

Experimental Workflow Diagram

Caption: High-level workflow for the quantitative analysis of acyl-CoAs.

Conclusion

While direct experimental data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is currently lacking, this guide provides a robust framework for its investigation. By manipulating growth conditions that affect fatty acid metabolism and employing sensitive analytical techniques like LC-MS/MS, researchers can quantitatively compare the levels of this molecule. Such studies will contribute to a deeper understanding of the roles of branched-chain and hydroxylated fatty acyl-CoAs in cellular physiology and disease.

Validating the Biosynthetic Origin of the 17-Methyl Group: A Comparative Guide to Isotopic Enrichment Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotopic enrichment analysis techniques to validate the biosynthetic origin of the 17-methyl group, a common modification in many natural products and synthetic steroids. We will explore the use of stable isotope labeling, primarily with ¹³C-labeled precursors, and compare the two principal analytical methods for detecting and quantifying isotopic enrichment: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. This guide includes supporting experimental data, detailed protocols, and visualizations to aid in experimental design and data interpretation.

The biosynthesis of a methyl group, such as the one at the C-17 position of steroids like 17α-methyltestosterone, is typically facilitated by a methyltransferase enzyme.[1] The most common methyl donor in these biological reactions is S-adenosylmethionine (SAM).[2][3] By supplying a producing organism or enzymatic reaction with methionine containing an isotopically labeled methyl group (e.g., [methyl-¹³C]methionine), the label will be transferred to the target molecule. Subsequent analysis can then confirm the biosynthetic origin of the methyl group.

Comparison of Analytical Techniques: Mass Spectrometry vs. NMR Spectroscopy

The choice between MS and NMR for analyzing isotopic enrichment depends on several factors, including the required level of structural detail, sensitivity, and sample amount.

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Measures the mass-to-charge ratio (m/z) of ions. Isotopic labeling results in a predictable mass shift.	Detects the nuclear spin properties of atomic nuclei. ¹³C has a nuclear spin that can be detected.
Sensitivity	High (picomole to femtomole range).	Lower (micromole to nanomole range).
Information Provided	Provides the overall level of isotopic enrichment in the molecule and its fragments.[4]	Provides site-specific information on isotopic incorporation and can reveal ¹³C-¹³C couplings.[5]
Sample Preparation	Often requires derivatization for volatile compounds (GC-MS) or ionization for non-volatile compounds (LC-MS).	Minimal sample preparation is typically required, mainly dissolution in a deuterated solvent.[6]
Data Analysis	Involves analyzing mass spectra for shifts in isotopic patterns and correcting for natural isotopic abundance.[7]	Involves integrating ¹³C signals and comparing them to unlabeled standards or internal references.[8]
Throughput	High-throughput capabilities, especially when coupled with liquid chromatography (LC-MS).[6]	Generally lower throughput due to longer acquisition times.
Structural Elucidation	Can provide fragmentation patterns that aid in structural confirmation.	Excellent for de novo structural elucidation and unambiguous identification of labeled positions.[9]

Experimental Protocols

This protocol describes the general procedure for a feeding experiment to incorporate a ¹³C-label into the 17-methyl group of a target compound produced by a microorganism.

• Precursor Preparation: Prepare a sterile stock solution of [methyl-¹³C]methionine. The final concentration in the culture medium will need to be optimized but a common starting point is in the low millimolar range.

• Culture Inoculation and Growth: Inoculate a suitable liquid culture medium with the producing microorganism. Allow the culture to grow to the desired optical density before introducing the labeled precursor.

• Introduction of Labeled Precursor: Add the sterile [methyl-¹³C]methionine solution to the culture. The timing of addition is critical and should coincide with the onset of production of the target compound.

• Incubation: Continue the incubation under optimal conditions for the production of the target metabolite.

• Harvesting and Extraction: After the incubation period, harvest the microbial cells and/or the culture broth. Perform an appropriate extraction procedure to isolate the crude mixture containing the target compound.

• Purification: Purify the target compound from the crude extract using standard chromatographic techniques (e.g., HPLC).

• Analysis: Analyze the purified compound using MS and/or NMR to determine the extent and location of isotopic enrichment.

This protocol outlines the steps for analyzing the ¹³C-labeled product using Mass Spectrometry.

• Sample Preparation: Prepare solutions of both the unlabeled (natural abundance) and the ¹³C-labeled purified compound at a known concentration.

• Instrument Setup: Optimize the mass spectrometer (e.g., LC-MS or GC-MS) for the analysis of the target compound. This includes selecting the appropriate ionization method and tuning the instrument for optimal sensitivity and resolution.

• Data Acquisition: Acquire the mass spectra of both the unlabeled and labeled samples. For quantitative analysis, it is crucial to ensure that the measurements are made under identical conditions and that the detector response is linear over the concentration range used.

• Data Analysis:

  • Determine the mass isotopomer distribution (MID) for both the unlabeled and labeled samples.[7]

  • Correct the observed MID of the labeled sample for the natural abundance of ¹³C and other isotopes.[7]

  • The enrichment is calculated by comparing the corrected isotopic distribution of the labeled sample to the natural abundance sample.

This protocol details the procedure for analyzing the ¹³C-labeled product using NMR spectroscopy.

• Sample Preparation: Dissolve a sufficient amount of the purified unlabeled and ¹³C-labeled compound in a suitable deuterated solvent (e.g., CDCl₃, MeOD).

• Instrument Setup: Set up the NMR spectrometer. For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum and improve the signal-to-noise ratio.

• Data Acquisition: Acquire the ¹³C NMR spectra for both the unlabeled and labeled samples. For quantitative measurements, ensure a sufficient relaxation delay between scans to allow for full relaxation of all carbon nuclei.

• Data Analysis:

  • Identify the resonance corresponding to the 17-methyl carbon in the spectrum of the unlabeled compound.

  • In the spectrum of the labeled compound, observe the significant enhancement of the signal corresponding to the 17-methyl carbon.

  • The percentage of ¹³C enrichment can be determined by comparing the integral of the enriched methyl signal to the integral of a non-enriched carbon signal within the same molecule, taking into account the natural abundance of ¹³C (approximately 1.1%).

Visualizations

Caption: Biosynthetic pathway of the 17-methyl group.

Caption: Workflow for isotopic enrichment analysis.

Caption: Comparison of data from MS and NMR analysis.

References

• 1. Biotechnological applications of S-adenosyl-methionine-dependent methyltransferases for natural products biosynthesis and diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-Adenosylmethionine: more than just a methyl donor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. S-Adenosylmethionine: more than just a methyl donor - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Labelling Analysis for 13C MFA Using NMR Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 6. benchchem.com [benchchem.com]
• 7. Quantification of Stable Isotope Traces Close to Natural Enrichment in Human Plasma Metabolites Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | An overview of methods using 13C for improved compound identification in metabolomics and natural products [frontiersin.org]

Functional Comparison of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and Its Unbranched Analogs in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Influence of Acyl Chain Branching on 3-Hydroxyacyl-CoA Dehydrogenase Activity

The introduction of a methyl branch in a long-chain fatty acyl-CoA molecule, such as in (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, can significantly influence its interaction with and metabolism by 3-hydroxyacyl-CoA dehydrogenases (HADs). These enzymes play a crucial role in the mitochondrial beta-oxidation of fatty acids. The substrate specificity of different HAD isozymes is a key determinant of their biological function. This guide provides a comparative overview of the enzymatic processing of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its unbranched analog, 3-hydroxyoctadecanoyl-CoA, based on the known substrate preferences of various 3-hydroxyacyl-CoA dehydrogenases.

Executive Summary

The presence of a methyl group on the acyl chain of a long-chain 3-hydroxyacyl-CoA can alter its suitability as a substrate for different 3-hydroxyacyl-CoA dehydrogenase isozymes. While specific kinetic data for (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is not extensively documented in publicly available literature, the known substrate specificities of HAD isozymes allow for a functional comparison. Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) is expected to be the primary enzyme responsible for the metabolism of both branched and unbranched long-chain substrates, though the efficiency may vary. In contrast, medium-chain and short-chain 3-hydroxyacyl-CoA dehydrogenases are unlikely to process these long-chain molecules efficiently.

Data Presentation: Predicted Enzyme-Substrate Interactions

The following table summarizes the expected relative activity of different 3-hydroxyacyl-CoA dehydrogenase classes with (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its unbranched analog. This is a qualitative assessment based on established enzyme specificities.

Enzyme Class	Substrate	Expected Relative Activity	Rationale
Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	Moderate to High	LCHAD is known to process long-chain and some branched-chain acyl-CoAs. The large substrate-binding cavity of human LCHAD can accommodate bulky substrates.[1][2][3][4]
3-Hydroxyoctadecanoyl-CoA	High	This is a canonical straight-chain long-chain substrate for LCHAD.
Medium-Chain 3-Hydroxyacyl-CoA Dehydrogenase (MCAD)	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	Very Low to Negligible	MCAD has a preference for medium-chain (C6-C12) straight-chain substrates.[5]
3-Hydroxyoctadecanoyl-CoA	Very Low to Negligible	The C18 chain length is outside the optimal range for MCAD.
Short-Chain 3-Hydroxyacyl-CoA Dehydrogenase (SCHAD)	(S)-3-Hydroxy-17-methyloctadecanoyl-CoA	Negligible	SCHAD shows a preference for short-chain methyl-branched acyl-CoAs.[5] The long C18 backbone of this substrate makes it unsuitable.
3-Hydroxyoctadecanoyl-CoA	Negligible	The long, unbranched chain is not a substrate for SCHAD.

Signaling and Metabolic Pathway

The metabolism of both branched and unbranched 3-hydroxyacyl-CoAs is a critical step in the mitochondrial fatty acid β-oxidation pathway. This pathway is a major source of cellular energy.

Figure 1. Mitochondrial β-Oxidation Pathway.

Experimental Protocols

To quantitatively assess the functional differences between (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its unbranched analogs, a continuous spectrophotometric enzyme assay can be employed.[6]

Objective: To determine the kinetic parameters (Km and Vmax) of a purified 3-hydroxyacyl-CoA dehydrogenase with (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and 3-hydroxyoctadecanoyl-CoA.

Materials:

• Purified Long-Chain 3-Hydroxyacyl-CoA Dehydrogenase (LCHAD)

• (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

• 3-Hydroxyoctadecanoyl-CoA

• Nicotinamide adenine (B156593) dinucleotide (NAD⁺)

• Reaction buffer (e.g., 100 mM potassium phosphate, pH 7.3)

• Spectrophotometer capable of reading absorbance at 340 nm

• Thermostatted cuvette holder

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture in a cuvette containing the reaction buffer and a saturating concentration of NAD⁺.

• Enzyme Addition: Add a known amount of purified LCHAD to the reaction mixture and incubate to equilibrate to the desired temperature (e.g., 37°C).

• Initiation of Reaction: Initiate the reaction by adding a specific concentration of the substrate ((S)-3-Hydroxy-17-methyloctadecanoyl-CoA or 3-hydroxyoctadecanoyl-CoA).

• Spectrophotometric Monitoring: Immediately monitor the increase in absorbance at 340 nm, which corresponds to the reduction of NAD⁺ to NADH.

• Data Acquisition: Record the change in absorbance over time to determine the initial reaction velocity.

• Kinetic Parameter Determination: Repeat steps 1-5 with varying substrate concentrations to generate a Michaelis-Menten plot. From this plot, the Km and Vmax values for each substrate can be determined.

Experimental Workflow Diagram:

Figure 2. Experimental Workflow for Kinetic Analysis.

Conclusion

The presence of a methyl branch on the acyl chain of a long-chain 3-hydroxyacyl-CoA is predicted to influence its metabolism by 3-hydroxyacyl-CoA dehydrogenases. While both (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and its unbranched analog are likely substrates for LCHAD, variations in binding affinity and catalytic efficiency are expected. Further empirical studies using the outlined experimental protocol are necessary to precisely quantify these functional differences. Such data would be invaluable for understanding the metabolism of branched-chain fatty acids and for the development of therapeutic agents targeting fatty acid oxidation pathways.

References

• 1. Structural Basis for Expanded Substrate Specificities of Human Long Chain Acyl-CoA Dehydrogenase and Related Acyl- CoA Dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Basis for Expanded Substrate Speci fi cities of Human Long Chain Acyl-CoA Dehydrogenase and Related Acyl- CoA Dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases [escholarship.org]
• 5. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

For immediate safety and logistical guidance, this document outlines the standard operating procedures for the proper disposal of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Waste Identification and Handling

All laboratory personnel should treat waste chemicals, including solids, liquids, or containerized gases, as hazardous unless explicitly confirmed to be non-hazardous by your institution's Environmental Health and Safety (EHS) office (also known as Office of Clinical and Research Safety or OCRS)[1]. A chemical is considered "waste" once it is no longer intended for use[1].

Key Handling Principles:

• Do not dispose of in regular trash or down the drain. Hazardous wastes must not be discharged to the sewer via sinks or other drains[1].

• Avoid evaporation. Disposing of chemicals by evaporation, even in a fume hood, is prohibited[1].

• Utilize appropriate containers. Waste should be stored in containers that are chemically compatible with the material, with plastic being the preferred option[2]. The original container is often a suitable choice if it is in good condition[3].

• Keep containers closed. Waste containers must be securely capped at all times, except when adding or removing waste[1][3].

Step-by-Step Disposal Protocol

The following table outlines the procedural steps for the proper disposal of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Step	Procedure	Detailed Instructions
1	Waste Segregation	Do not mix (S)-3-Hydroxy-17-methyloctadecanoyl-CoA with other chemical waste unless instructed to do so by your institution's EHS department. Store incompatible chemicals separately to prevent violent reactions or the emission of flammable or poisonous gases[3][4]. For example, keep acids and bases in separate containers[3].
2	Container Labeling	Properly label the waste container. The label should clearly identify the contents as "(S)-3-Hydroxy-17-methyloctadecanoyl-CoA" and include any known hazard warnings. All waste containers must be properly labeled[2].
3	Storage in a Satellite Accumulation Area (SAA)	Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory[2][3]. This area must be at or near the point of waste generation and under the control of laboratory personnel[2][4]. The SAA should be inspected weekly for any signs of leakage[3].
4	Arrange for Pickup	Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a pickup for the hazardous waste[2]. They are responsible for the proper management, storage, and disposal of chemical wastes generated at your facility[2].
5	Empty Container Disposal	Once the container of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA is empty, it can typically be disposed of as regular trash after following specific procedures. All waste must be poured out, leaving as little residue as possible. Any chemical or hazardous waste labels must be defaced, and the cap should be removed before disposal[1]. For containers that held acutely hazardous waste, triple rinsing with a suitable solvent is required, and the rinseate must be collected and disposed of as hazardous waste[1].

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the disposal of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

Caption: Workflow for the safe disposal of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA.

This guide is intended to provide essential safety and logistical information. Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed protocols and regulatory requirements.

References

• 1. vumc.org [vumc.org]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. danielshealth.com [danielshealth.com]

Personal protective equipment for handling (S)-3-Hydroxy-17-methyloctadecanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

I. Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves. The outer glove should be changed immediately upon contamination.	Provides a robust barrier against dermal absorption. Double-gloving allows for the safe removal of a contaminated outer layer without compromising hand protection.[1][2]
Eye Protection	Chemical safety goggles with side shields or a full-face shield.	Protects eyes from splashes, aerosols, and solid particulates. A face shield offers additional protection for the entire face.[1][3][4]
Body Protection	A lab coat with long sleeves and elastic cuffs. A chemically resistant apron should be worn over the lab coat when handling larger quantities or solutions.	Prevents contamination of personal clothing and skin. The apron provides an additional layer of protection against spills.[3][4]
Respiratory Protection	A NIOSH-approved respirator with a particulate filter is recommended when handling the solid compound outside of a certified chemical fume hood or for spill cleanup.	Protects against inhalation of fine powders, which is a primary route of exposure for potent compounds.[3][5]

II. Operational Plan: Handling and Storage

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination. All manipulations of this compound should ideally be performed within a certified chemical fume hood.

A. Preparation and Weighing:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace within the chemical fume hood by covering the surface with absorbent, disposable bench paper.

• Weighing: If weighing the solid compound, perform this task within the fume hood to contain any dust. Use a microbalance with a draft shield.

• Solubilization: If preparing a solution, add the solvent to the vial containing the compound slowly to avoid splashing.

B. Experimental Use:

• General Handling: Always handle the compound in a well-ventilated area, preferably a chemical fume hood, to avoid the formation and inhalation of aerosols or dust.[4][6]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4][6]

• Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[7]

C. Storage:

• Conditions: Store the compound in a tightly sealed container in a cool, dry, and dark place.

• Incompatibilities: Store away from strong oxidizing agents.[4]

III. Disposal Plan

Proper disposal of (S)-3-Hydroxy-17-methyloctadecanoyl-CoA and any contaminated materials is crucial to prevent environmental contamination and ensure safety.

A. Waste Categorization:

• Chemical Waste: The compound itself and any solutions containing it should be treated as chemical waste.

• Contaminated Labware: All disposable items that have come into contact with the compound (e.g., pipette tips, microfuge tubes, gloves, bench paper) should be considered contaminated waste.

B. Disposal Procedures:

• Chemical Waste: Collect all chemical waste in a designated, properly labeled, and sealed waste container. The container should be appropriate for the type of solvent used.

• Solid Waste: Collect all contaminated solid waste in a separate, clearly labeled biohazard or chemical waste bag.

• Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste disposal. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

IV. Emergency Procedures

Incident	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[2][6]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][4][6]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[6]
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. For a solid spill, carefully sweep or vacuum up the material, avoiding dust generation. For a liquid spill, absorb with an inert material. Place all contaminated materials in a sealed container for disposal.[7]

V. Experimental Workflow Diagram

References

• 1. hsa.ie [hsa.ie]
• 2. benchchem.com [benchchem.com]
• 3. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. chemicalbook.com [chemicalbook.com]
• 7. benchchem.com [benchchem.com]